Ethyl 2-carbamoyloxybenzoate

• CAS: 88599-32-0

Core Science & Biosynthesis

Ethyl 2-carbamoyloxybenzoate chemical structure and properties

An In-depth Technical Guide to Ethyl 2-carbamoyloxybenzoate: Structure, Synthesis, and Biological Profile

Executive Summary

Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid, a cornerstone molecule in medicinal chemistry. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, and a validated synthetic pathway. A critical aspect of Ethyl 2-carbamoyloxybenzoate's profile is its function as a prodrug.[1] Metabolic studies have demonstrated its biotransformation into three well-known active pharmaceutical ingredients: salicylic acid, salicylamide, and carsalam.[1] This positions the compound as a molecule of significant interest for researchers in drug development, particularly in the fields of analgesia and anti-inflammatory therapies, offering a potential alternative delivery mechanism for established therapeutic agents.

Chemical Identity and Structure

Nomenclature and Identifiers

A clear identification is paramount for any scientific investigation. The key identifiers for Ethyl 2-carbamoyloxybenzoate are summarized below.

Identifier	Value	Source
IUPAC Name	ethyl 2-(carbamoyloxy)benzoate	[2]
CAS Number	88599-32-0	[2]
Molecular Formula	C₁₀H₁₁NO₄	[2]
Molecular Weight	209.1986 g/mol	[2]
Canonical SMILES	CCOC(=O)C1=CC=CC=C1OC(=O)N
InChI Key	SBPJNWSPZDDDAP-UHFFFAOYSA-N

Molecular Structure

The molecule consists of a central benzene ring substituted at positions 1 and 2. The first position carries an ethoxycarbonyl group (an ethyl ester), while the second position features a carbamoyloxy group. This structure is systematically derived from ethyl salicylate, where the phenolic hydroxyl has been functionalized to form a carbamate ester.

Caption: Chemical structure of Ethyl 2-carbamoyloxybenzoate.

Physicochemical and Spectroscopic Profile

Physicochemical Properties

Detailed experimental data for Ethyl 2-carbamoyloxybenzoate is not widely published. However, its properties can be inferred from its parent compound, ethyl salicylate, and its functional groups.

Property	Value / Expected Value	Rationale / Reference
Appearance	Colorless liquid or low-melting solid	Based on similar structures like ethyl benzoate, which is a colorless liquid.[3]
Boiling Point	> 211-213 °C	Higher than ethyl salicylate (211-213 °C) due to increased molecular weight and hydrogen bonding capability of the carbamate group.[3]
Solubility	Sparingly soluble in water, miscible with organic solvents (e.g., ethanol, ether, chloroform)	The ester and aromatic core confer lipophilicity, while the carbamate group adds some polarity. Ethyl benzoate is almost insoluble in water.[3]
log P	~2.5 - 3.0 (Estimated)	Expected to be similar to or slightly higher than ethyl benzoate (log P = 2.64) due to the addition of the polar carbamate group.[3]

Spectroscopic Characterization

For unambiguous identification, spectroscopic analysis is essential. The following are the expected characteristic signals:

• Infrared (IR) Spectroscopy :

  • N-H Stretch : Two bands are expected for the primary amine (-NH₂) in the 3400-3200 cm⁻¹ region.

  • C-H Stretch (Aromatic/Aliphatic) : Signals just above 3000 cm⁻¹ for aromatic C-H and just below 3000 cm⁻¹ for aliphatic C-H.

  • C=O Stretch (Ester & Carbamate) : Two distinct, strong absorption bands are anticipated. The α,β-unsaturated ester C=O stretch is expected around 1730-1715 cm⁻¹.[4][5] The carbamate C=O stretch typically appears around 1725-1705 cm⁻¹. These may overlap.

  • C-O Stretch : Strong bands in the 1300-1000 cm⁻¹ region corresponding to the C-O stretches of the ester and carbamate groups.[4]

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Aromatic Protons : 4H, complex multiplet pattern in the range of δ 7.0-8.0 ppm.

  • Ethyl Ester (CH₂) : 2H, quartet, expected around δ 4.4 ppm, coupled to the CH₃ group.

  • Ethyl Ester (CH₃) : 3H, triplet, expected around δ 1.4 ppm, coupled to the CH₂ group.

  • Carbamate (NH₂) : 2H, broad singlet, chemical shift can vary (typically δ 5.0-7.5 ppm) and is dependent on solvent and concentration.

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Ester C=O : Expected in the δ 165-175 ppm region.

  • Carbamate C=O : Expected in the δ 150-160 ppm region.

  • Aromatic Carbons : Multiple signals between δ 110-150 ppm.

  • Ester O-CH₂ : Signal around δ 60-65 ppm.

  • Ester CH₃ : Signal around δ 14 ppm.

• Mass Spectrometry (MS) :

  • Molecular Ion (M⁺) : A peak at m/z = 209 corresponding to the molecular formula C₁₀H₁₁NO₄.

  • Key Fragments : Expect fragmentation patterns corresponding to the loss of the ethoxy group (-OCH₂CH₃, m/z = 45), the ethyl group (-CH₂CH₃, m/z = 29), and the carbamoyl group (-CONH₂, m/z = 44).

Synthesis and Purification

The synthesis of Ethyl 2-carbamoyloxybenzoate is most logically achieved via a two-step process starting from the readily available salicylic acid. This strategy involves an initial esterification followed by carbamoylation of the phenolic hydroxyl group.

Synthetic Strategy

• Step 1: Fischer-Speier Esterification . Salicylic acid is reacted with ethanol in the presence of a strong acid catalyst to form the intermediate, ethyl salicylate. This is a classic and robust esterification method.[6][7]

• Step 2: Carbamoylation . The phenolic hydroxyl group of ethyl salicylate is converted to a carbamate. This can be achieved by reacting it with a suitable carbamoylating agent.

Workflow Diagram

Caption: Two-step synthetic workflow for Ethyl 2-carbamoyloxybenzoate.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl Salicylate

• Rationale : This reaction is an equilibrium process. To drive it towards the product, an excess of one reactant (ethanol) is used, and it is often beneficial to remove the water byproduct.[6] A strong acid catalyst like sulfuric acid protonates the carbonyl oxygen of salicylic acid, increasing the electrophilicity of the carbonyl carbon for attack by ethanol.[6][7]

• Procedure :

  • To a round-bottom flask equipped with a reflux condenser, add salicylic acid (1.0 eq).

  • Add an excess of absolute ethanol (5.0-10.0 eq), which acts as both reactant and solvent.[8]

  • Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) while cooling the flask in an ice bath.

  • Heat the mixture to reflux (approximately 80-90 °C) for 3-4 hours.[9] Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature. Evaporate the excess ethanol under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl salicylate, which can be purified by distillation if necessary.

Step 2: Synthesis of Ethyl 2-carbamoyloxybenzoate

• Rationale : The carbamoylation of a phenol can be effectively achieved using sodium cyanate (NaOCN) and an acid, such as trifluoroacetic acid (TFA). The acid protonates the cyanate to form isocyanic acid (HN=C=O) in situ, which is highly reactive and readily attacks the nucleophilic phenolic oxygen of ethyl salicylate.

• Procedure :

  • Dissolve ethyl salicylate (1.0 eq) in an anhydrous, aprotic solvent (e.g., dichloromethane or tetrahydrofuran) in a flask under an inert atmosphere (e.g., nitrogen).

  • Add sodium cyanate (1.5 eq) to the solution.

  • Cool the mixture in an ice bath (0 °C).

  • Add trifluoroacetic acid (1.2 eq) dropwise to the stirring suspension.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction by carefully adding water.

  • Extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure. The resulting crude product should be purified by column chromatography on silica gel to yield pure Ethyl 2-carbamoyloxybenzoate.

Biological Activity and Mechanism of Action

Prodrug Metabolism

The primary pharmacological relevance of Ethyl 2-carbamoyloxybenzoate is its role as a prodrug.[1] In vivo, it undergoes hydrolysis by esterase enzymes present in the liver and other tissues.[1] This metabolic cleavage results in the formation of three distinct, pharmacologically active compounds.[1]

• Salicylic Acid : A well-known non-steroidal anti-inflammatory drug (NSAID).

• Salicylamide : An over-the-counter drug with analgesic and antipyretic properties.

• Carsalam (2H-1,3-Benzoxazine-2,4(3H)-dione) : A drug with analgesic and anti-inflammatory effects.

Metabolic Pathway Diagram

Caption: Metabolic pathway of Ethyl 2-carbamoyloxybenzoate.

Pharmacological Significance

The therapeutic action of Ethyl 2-carbamoyloxybenzoate is the collective result of its metabolites' activities. This prodrug approach can offer several advantages in drug development, such as potentially improving bioavailability, altering pharmacokinetic profiles, or reducing gastric irritation often associated with direct administration of acidic drugs like salicylic acid. The simultaneous release of multiple active agents could also lead to synergistic therapeutic effects, making this compound a compelling subject for further pharmacological investigation.

Conclusion

Ethyl 2-carbamoyloxybenzoate is a synthetically accessible derivative of salicylic acid with a well-defined chemical structure. Its primary significance lies in its identity as a prodrug, which is metabolized in the body to release salicylic acid, salicylamide, and carsalam. This metabolic profile makes it a molecule of high interest for the development of novel analgesic and anti-inflammatory therapies. The technical information provided in this guide, from its spectroscopic signature to a robust synthetic protocol, serves as a foundational resource for researchers and scientists aiming to explore the full therapeutic potential of this compound.

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An In-depth Technical Guide to the Synthesis of Ethyl 2-carbamoyloxybenzoate

This guide provides a comprehensive overview of a robust and logical synthetic pathway for Ethyl 2-carbamoyloxybenzoate, a compound of interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, mechanistic insights, and a framework for its synthesis.

Introduction: The Significance of Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is recognized as a pro-drug of salicylic acid. Its structure combines the features of ethyl salicylate with a carbamate group attached to the phenolic oxygen. This modification alters the parent molecule's physicochemical properties, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) profile. Upon administration, it is anticipated that enzymatic hydrolysis would release salicylic acid, the active anti-inflammatory agent[1]. The synthesis of such derivatives is a key strategy in drug design to optimize therapeutic efficacy and minimize side effects.

A Two-Stage Synthetic Approach

The most logical and efficient synthesis of Ethyl 2-carbamoyloxybenzoate is a two-stage process. The first stage involves the synthesis of the precursor, ethyl salicylate, from salicylic acid. The second stage is the carbamoylation of the phenolic hydroxyl group of ethyl salicylate.

Stage 1: Synthesis of Ethyl Salicylate via Fischer-Speier Esterification

The initial step is the conversion of salicylic acid to its ethyl ester, ethyl salicylate. This is a classic Fischer-Speier esterification, a well-established and reliable acid-catalyzed reaction between a carboxylic acid and an alcohol[1][2].

Causality of Experimental Choices

The reaction is performed under reflux with an excess of ethanol. The excess of one reactant (ethanol) serves to drive the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle. A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is essential to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the ethanol[1].

Experimental Protocol: Synthesis of Ethyl Salicylate

Materials:

• Salicylic acid

• Absolute ethanol

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dichloromethane (or other suitable organic solvent)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine salicylic acid and an excess of absolute ethanol (e.g., a 1:5 molar ratio of salicylic acid to ethanol)[1][2].

• With stirring, cautiously add a catalytic amount of concentrated sulfuric acid[1].

• Heat the mixture to a gentle reflux and maintain for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Dilute the mixture with dichloromethane and wash sequentially with deionized water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted salicylic acid), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield crude ethyl salicylate.

• The product can be further purified by vacuum distillation if necessary.

Quantitative Data Summary

Reactant/Reagent	Molar Ratio (to Salicylic Acid)	Role
Salicylic Acid	1	Starting Material
Absolute Ethanol	~5	Reactant/Solvent
Sulfuric Acid	Catalytic	Catalyst

Stage 2: Carbamoylation of Ethyl Salicylate

With ethyl salicylate in hand, the next critical step is the introduction of the carbamoyl group (-CONH₂) onto the phenolic hydroxyl group. A direct and effective method for the synthesis of primary O-aryl carbamates from phenols involves the use of an isocyanate, which reacts with the hydroxyl group.

Causality of Experimental Choices

The reaction of a phenol with an isocyanate is a well-established method for forming carbamates. The nucleophilic phenolic oxygen attacks the electrophilic carbonyl carbon of the isocyanate. To generate the desired primary carbamate, a reagent that can deliver an unsubstituted carbamoyl group is required. One such method involves the in-situ generation of isocyanic acid (HNCO) from sodium cyanate in the presence of an acid, which then reacts with the phenol.

Experimental Protocol: Synthesis of Ethyl 2-carbamoyloxybenzoate

Materials:

• Ethyl salicylate

• Sodium cyanate

• Trifluoroacetic acid (TFA)

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve ethyl salicylate in an anhydrous solvent such as dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add sodium cyanate to the solution.

• Cool the mixture in an ice bath and slowly add trifluoroacetic acid dropwise with vigorous stirring. The acid reacts with sodium cyanate to generate isocyanic acid in situ.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting crude product, Ethyl 2-carbamoyloxybenzoate, can be purified by recrystallization or column chromatography.

Quantitative Data Summary

Reactant/Reagent	Molar Ratio (to Ethyl Salicylate)	Role
Ethyl Salicylate	1	Starting Material
Sodium Cyanate	~1.2	Carbamoylating Agent Precursor
Trifluoroacetic Acid	~1.2	Acid for in situ generation of HNCO
Dichloromethane	-	Solvent

Trustworthiness and Validation

The described protocols are based on fundamental and widely accepted organic chemistry reactions. The Fischer-Speier esterification is a cornerstone of ester synthesis. The carbamoylation of phenols using isocyanates or their in-situ generated precursors is also a well-documented transformation in the synthesis of O-aryl carbamates[3][4]. The progress of each reaction can be reliably monitored using standard analytical techniques such as TLC, and the identity and purity of the products can be confirmed by NMR, IR, and mass spectrometry.

Conclusion

This guide outlines a scientifically sound and logical two-stage pathway for the synthesis of Ethyl 2-carbamoyloxybenzoate. By first preparing ethyl salicylate via Fischer-Speier esterification and subsequently performing a carbamoylation of the phenolic hydroxyl group, the target molecule can be obtained in a controlled and efficient manner. The provided protocols, grounded in established chemical principles, offer a reliable framework for researchers in the field of drug discovery and development.

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• Vala, M. K., Sudhakar, C., Adurthi, S., & Vanam, S. (2021). The synthesis of phenyl carbamates catalyzed by iron (II) bromide: An oxidative approach for cross-coupling of phenols with formamides. Synthetic Communications, 52(4), 1-12. Available at: [Link]

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An In-depth Technical Guide to the Mechanism of Action of Ethyl 2-carbamoyloxybenzoate in Biological Systems

Abstract

Ethyl 2-carbamoyloxybenzoate is a pharmacologically active compound that functions as a prodrug, undergoing metabolic transformation to yield multiple active metabolites. This guide provides a comprehensive technical overview of its mechanism of action, which is intrinsically linked to the pharmacodynamics of its metabolic products: salicylic acid, carsalam, and salicylamide. We will dissect the metabolic activation pathway, explore the molecular mechanisms of each metabolite, and provide detailed experimental protocols for the investigation of this compound in a research setting. The integrated action of its metabolites positions Ethyl 2-carbamoyloxybenzoate as a compound with potential anti-inflammatory, analgesic, and antipyretic properties.

Introduction: The Prodrug Concept of Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is a synthetic ester and carbamate derivative of salicylic acid. Its design as a prodrug is a key feature of its pharmacological profile. A prodrug is an inactive or less active molecule that is converted into an active drug within the body. This strategy is often employed to improve pharmacokinetic properties such as absorption, distribution, and metabolism, or to reduce side effects. The core of Ethyl 2-carbamoyloxybenzoate's mechanism of action lies not in the parent molecule itself, but in the biological activities of the compounds it is metabolized into.

• Chemical Structure: Ethyl 2-carbamoyloxybenzoate

  • IUPAC Name: Ethyl 2-(carbamoyloxy)benzoate

  • Molecular Formula: C₁₀H₁₁NO₄

  • Key Features: An ethyl ester group at the carboxylic acid position of a benzoate ring, and a carbamoyloxy group at the 2-position.

Pharmacokinetics and Metabolic Activation

The therapeutic effects of Ethyl 2-carbamoyloxybenzoate are initiated by its metabolic conversion in the body, primarily in the liver. In vivo and in vitro studies have demonstrated that it is a prodrug for salicylic acid, carsalam, and salicylamide. The primary metabolic pathway involves hydrolysis by esterases, which are abundant in the liver, plasma, and other tissues.

The metabolic cascade is a critical determinant of the drug's overall activity and duration of action. The relative concentrations and rates of formation of each metabolite will dictate the observed pharmacological effects.

Caption: Metabolic activation of Ethyl 2-carbamoyloxybenzoate.

Molecular Mechanisms of Action of Metabolites

The overall pharmacological profile of Ethyl 2-carbamoyloxybenzoate is a composite of the individual mechanisms of its active metabolites.

Salicylic Acid: The Primary Anti-inflammatory Moiety

Salicylic acid is a well-characterized non-steroidal anti-inflammatory drug (NSAID). Its principal mechanism of action is the inhibition of cyclooxygenase (COX) enzymes.[1]

• COX Inhibition: Salicylic acid inhibits both COX-1 and COX-2 isoforms. These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[2] By blocking prostaglandin synthesis, salicylic acid exerts its anti-inflammatory, analgesic, and antipyretic effects.[1]

• NF-κB Pathway Modulation: There is also evidence that salicylates can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating the expression of pro-inflammatory genes.[1]

Caption: Mechanism of Salicylic Acid via COX inhibition.

Salicylamide: An Analgesic and Antipyretic Agent

Salicylamide, the amide of salicylic acid, also contributes to the overall effect with its analgesic and antipyretic properties.[3] While structurally related to salicylates, it is not hydrolyzed to salicylic acid in the body.[4]

• Mechanism: Salicylamide is believed to act through the inhibition of COX enzymes, similar to other salicylates, which reduces prostaglandin synthesis.[2][5] However, its anti-inflammatory effects are generally considered to be less potent than those of aspirin.[2] Some evidence suggests that its analgesic effects may also involve actions within the central nervous system that modulate pain perception.[2]

Carsalam: A Non-Steroidal Anti-inflammatory Compound

Carsalam (2H-1,3-Benzoxazine-2,4(3H)-dione) is identified as a non-steroidal anti-inflammatory compound.[6][7] As a derivative and precursor of salicylamide, its mechanism is likely intertwined with the pathways modulated by other salicylates.[7]

• Probable Mechanism: Given its classification as a non-steroidal anti-inflammatory agent, it is highly probable that Carsalam also exerts its effects through the inhibition of cyclooxygenase enzymes, contributing to the overall anti-inflammatory and analgesic profile of Ethyl 2-carbamoyloxybenzoate. It has also been noted to inhibit platelet aggregation.[7]

Integrated Pharmacological Profile

The combination of these three metabolites results in a multi-faceted pharmacological action. The potent anti-inflammatory effects are likely driven by salicylic acid, while salicylamide and carsalam contribute to the analgesic and potentially broader anti-inflammatory response. This prodrug approach may offer the therapeutic benefits of a combination of active compounds from a single administered agent.

Metabolite	Primary Mechanism	Key Effects
Salicylic Acid	COX-1 and COX-2 Inhibition	Anti-inflammatory, Analgesic, Antipyretic
Salicylamide	COX Inhibition, potential CNS effects	Analgesic, Antipyretic
Carsalam	Likely COX Inhibition	Anti-inflammatory, Analgesic

Experimental Protocols for Mechanistic Investigation

To validate and further elucidate the mechanism of action of Ethyl 2-carbamoyloxybenzoate, a series of in vitro and cell-based assays are recommended.

Protocol 1: In Vitro Metabolic Stability and Metabolite Identification

Objective: To confirm the conversion of Ethyl 2-carbamoyloxybenzoate to its active metabolites in a simulated biological environment.

Methodology:

• Prepare Liver Microsomes: Obtain cryopreserved human or rat liver microsomes.

• Incubation: Incubate Ethyl 2-carbamoyloxybenzoate (e.g., at 1 µM) with liver microsomes in the presence of an NADPH regenerating system at 37°C.

• Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Analyze the samples using Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the disappearance of the parent compound and the appearance of salicylic acid, carsalam, and salicylamide.

Caption: Workflow for in vitro metabolism study.

Protocol 2: Cyclooxygenase (COX) Inhibition Assay

Objective: To measure the inhibitory activity of Ethyl 2-carbamoyloxybenzoate and its metabolites on COX-1 and COX-2 enzymes.

Methodology:

• Assay Kits: Utilize commercially available COX-1 and COX-2 inhibitor screening assay kits.

• Test Compounds: Prepare serial dilutions of Ethyl 2-carbamoyloxybenzoate, salicylic acid, salicylamide, and carsalam.

• Assay Procedure: Follow the kit manufacturer's protocol. Typically, this involves incubating the enzyme with arachidonic acid (substrate) in the presence of the test compounds.

• Detection: Measure the production of prostaglandin E2 (PGE2) or another downstream product using a colorimetric or fluorescent method.

• IC50 Calculation: Determine the concentration of each compound that causes 50% inhibition (IC50) of enzyme activity.

Protocol 3: Cell-Based Anti-inflammatory Assay

Objective: To assess the ability of the compounds to reduce inflammatory responses in a cellular model.

Methodology:

• Cell Culture: Use a relevant cell line, such as RAW 264.7 murine macrophages.

• Stimulation: Induce an inflammatory response by treating the cells with lipopolysaccharide (LPS).

• Treatment: Co-treat the cells with LPS and various concentrations of Ethyl 2-carbamoyloxybenzoate and its metabolites.

• Endpoint Measurement: After a suitable incubation period (e.g., 24 hours), measure the levels of pro-inflammatory mediators in the cell culture supernatant.

  • Nitric Oxide (NO): Use the Griess reagent.

  • Prostaglandin E2 (PGE2): Use an ELISA kit.

  • Cytokines (e.g., TNF-α, IL-6): Use ELISA kits.

• Data Analysis: Determine the dose-dependent inhibition of inflammatory mediator production.

Conclusion

Ethyl 2-carbamoyloxybenzoate's mechanism of action is a compelling example of a prodrug strategy. Its biological effects are not attributable to the parent compound but rather to the synergistic or additive actions of its three primary metabolites: salicylic acid, salicylamide, and carsalam. The predominant mechanism is the inhibition of the cyclooxygenase pathway, leading to a reduction in prostaglandin synthesis. This confers the compound with significant potential for anti-inflammatory, analgesic, and antipyretic applications. Further research, following the outlined experimental protocols, will be instrumental in fully characterizing its pharmacological profile and therapeutic potential.

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An In-depth Technical Guide to Ethyl 2-carbamoyloxybenzoate: A Prodrug Approach to Salicylate-Based Therapeutics

For Researchers, Scientists, and Drug Development Professionals

Foreword

The strategic design of prodrugs represents a cornerstone of modern medicinal chemistry, aiming to optimize the pharmacokinetic and pharmacodynamic properties of established therapeutic agents. This guide delves into the chemistry, synthesis, and pharmacological rationale behind Ethyl 2-carbamoyloxybenzoate, a compound conceived as a prodrug to deliver multiple therapeutic agents. While the historical specifics of its initial discovery remain somewhat elusive in publicly accessible records, its existence and metabolic fate, as described in a key 1990 publication, offer a compelling case study in prodrug design. This document serves as a comprehensive technical resource, synthesizing available information and providing inferred scientific context for researchers and drug development professionals interested in this and similar molecular scaffolds.

Introduction and Chemical Identity

Ethyl 2-carbamoyloxybenzoate, identified in some literature as compound 4003/2 , is a synthetic organic molecule designed to act as a prodrug.[1] Its chemical structure combines an ethyl salicylate backbone with a carbamate moiety at the phenolic hydroxyl group.

Table 1: Chemical Identity of Ethyl 2-carbamoyloxybenzoate

Property	Value	Source
IUPAC Name	ethyl 2-(carbamoyloxy)benzoate	-
CAS Number	88599-32-0	-
Molecular Formula	C₁₀H₁₁NO₄	-
Molecular Weight	209.19 g/mol	-
Canonical SMILES	CCOC(=O)C1=CC=CC=C1OC(=O)N	-
InChI Key	JFMIIMPCFQKAAD-UHFFFAOYSA-N	-

The design of this molecule suggests a strategic approach to deliver salicylic acid, a well-known nonsteroidal anti-inflammatory drug (NSAID), along with other potentially active metabolites.

Proposed Synthetic Pathways

Step 1: Synthesis of Ethyl Salicylate

The esterification of salicylic acid to form ethyl salicylate is a well-documented and straightforward reaction, commonly achieved through Fischer-Speier esterification.

Experimental Protocol: Fischer-Speier Esterification of Salicylic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve salicylic acid (1.0 equivalent) in an excess of absolute ethanol (e.g., 5-10 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the excess acid with a mild base, such as a saturated solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the ethyl salicylate into an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation.

Caption: Fischer-Speier esterification of salicylic acid to ethyl salicylate.

Step 2: Carbamoylation of Ethyl Salicylate

The introduction of the carbamate group onto the phenolic hydroxyl of ethyl salicylate is the key step in forming the target molecule. This can be achieved through several methods, with the reaction of a hydroxyl group with an isocyanate being a common approach.

Proposed Experimental Protocol: Carbamoylation using Isocyanic Acid (generated in situ)

• Reaction Setup: Dissolve ethyl salicylate (1.0 equivalent) in an aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) in a reaction vessel.

• Generation of Isocyanic Acid: In a separate flask, carefully react sodium cyanate (NaOCN) with a stoichiometric amount of a strong acid like trifluoroacetic acid (TFA) to generate isocyanic acid (HNCO) in situ.

• Reaction: The gaseous HNCO can be bubbled through the solution of ethyl salicylate, or the reaction can be performed in a sealed vessel. The reaction is typically carried out at room temperature.

• Work-up and Purification: Upon completion, the reaction mixture is quenched, and the product is extracted with an organic solvent. Purification can be achieved by column chromatography on silica gel.

An alternative and often more controlled method involves the use of a carbamoyl chloride.

Proposed Experimental Protocol: Carbamoylation using Carbamoyl Chloride

• Reaction Setup: Dissolve ethyl salicylate (1.0 equivalent) in a suitable aprotic solvent (e.g., THF, DCM) containing a non-nucleophilic base such as triethylamine (Et₃N) or pyridine.

• Reagent Addition: Slowly add carbamoyl chloride (NH₂COCl) (1.0-1.2 equivalents) to the solution at a controlled temperature, typically 0 °C to room temperature.

• Reaction: Stir the mixture for several hours until the reaction is complete, as monitored by TLC.

• Work-up and Purification: Quench the reaction with water, and extract the product into an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product can be purified by recrystallization or column chromatography.

Caption: Proposed synthetic routes for the carbamoylation of ethyl salicylate.

Physicochemical Properties and Analytical Characterization

The physicochemical properties of Ethyl 2-carbamoyloxybenzoate are crucial for its formulation and pharmacokinetic behavior. While extensive experimental data is not publicly available, some properties can be predicted based on its structure.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Notes
LogP	~1.5 - 2.5	Increased lipophilicity compared to salicylic acid, but the carbamate group adds some polarity.
Water Solubility	Low	Expected to be sparingly soluble in water.
Appearance	Likely a white to off-white solid	Based on similar carbamate and salicylate derivatives.

Analytical Data

A 1990 publication by Ahmed Kamal confirms that Ethyl 2-carbamoyloxybenzoate (referred to as 4003/2) and its metabolites were characterized using UV, IR, NMR, MS, and HPLC.[1] However, the specific spectral data from this study is not detailed in the publication. The following are predicted spectral characteristics based on the molecule's structure.

• ¹H NMR: Expected signals would include those for the ethyl group (a triplet and a quartet), aromatic protons of the benzene ring, and a broad singlet for the -NH₂ protons of the carbamate group.

• ¹³C NMR: Signals corresponding to the carbonyl carbons of the ester and carbamate groups, the aromatic carbons, and the carbons of the ethyl group would be expected.

• IR Spectroscopy: Characteristic absorption bands would be anticipated for the N-H stretching of the carbamate, C=O stretching of both the ester and carbamate groups, and C-O stretching.

• Mass Spectrometry: The molecular ion peak would be expected at m/z 209, with fragmentation patterns corresponding to the loss of the carbamate and ethyl ester moieties.

Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid for improved peak shape).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the compound (likely around 230 nm and 300 nm).

• Injection Volume: 10-20 µL.

• Quantification: Purity can be determined by peak area percentage.

Proposed Mechanism of Action and Pharmacological Rationale

The primary pharmacological interest in Ethyl 2-carbamoyloxybenzoate lies in its role as a prodrug. Upon administration, it is expected to undergo enzymatic hydrolysis to release its constituent active metabolites.

Prodrug Activation Pathway

The ester and carbamate linkages are susceptible to hydrolysis by esterases present in the plasma and tissues. The metabolic breakdown of Ethyl 2-carbamoyloxybenzoate is reported to yield salicylic acid, carsalam (2H-1,3-benzoxazine-2,4(3H)-dione), and salicylamide.[1]

Caption: Proposed metabolic pathway of Ethyl 2-carbamoyloxybenzoate.

Pharmacological Effects of Metabolites

The therapeutic effects of Ethyl 2-carbamoyloxybenzoate would be the combined action of its metabolites:

• Salicylic Acid: A well-known NSAID that primarily acts by inhibiting cyclooxygenase (COX) enzymes, thereby reducing the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.[2][3]

• Carsalam: This metabolite is also known to possess analgesic and anti-inflammatory properties.[4]

• Salicylamide: Another active metabolite with analgesic and antipyretic effects, also believed to act through the inhibition of prostaglandin synthesis.[5][6]

The prodrug strategy for Ethyl 2-carbamoyloxybenzoate could offer several advantages:

• Reduced Gastric Irritation: By masking the acidic carboxyl group of salicylic acid, the prodrug may cause less direct irritation to the gastric mucosa.

• Sustained Release: The gradual enzymatic hydrolysis of the prodrug could lead to a more sustained release of the active metabolites, potentially prolonging the therapeutic effect and allowing for less frequent dosing.

• Synergistic Effects: The combination of three active metabolites might provide a broader spectrum of anti-inflammatory and analgesic activity.

Potential Therapeutic Applications and Future Directions

Given its metabolic profile, Ethyl 2-carbamoyloxybenzoate holds potential as a therapeutic agent for conditions where salicylates are indicated, including:

• Inflammatory Disorders: Such as rheumatoid arthritis and osteoarthritis.

• Pain Management: For mild to moderate pain relief.

• Fever Reduction: As an antipyretic.

Further research is warranted to fully elucidate the pharmacokinetic and pharmacodynamic profile of Ethyl 2-carbamoyloxybenzoate. Key areas for future investigation include:

• Detailed Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of the prodrug and its metabolites in preclinical models.

• Efficacy and Safety Studies: To evaluate the therapeutic efficacy and safety of Ethyl 2-carbamoyloxybenzoate in relevant animal models of inflammation and pain, and to compare its gastrointestinal toxicity profile with that of salicylic acid and other NSAIDs.

• Enzyme Inhibition Assays: To quantitatively assess the inhibitory activity of the parent compound and its metabolites on COX-1 and COX-2 enzymes, as well as other potential targets like acetylcholinesterase, given the presence of the carbamate moiety.

Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

• Enzyme Preparation: Use purified ovine COX-1 and human recombinant COX-2.

• Assay Buffer: Prepare a suitable buffer, such as Tris-HCl buffer (pH 8.0), containing necessary co-factors like hematin and epinephrine.

• Inhibitor Preparation: Prepare stock solutions of Ethyl 2-carbamoyloxybenzoate and its metabolites in a suitable solvent (e.g., DMSO).

• Reaction: Pre-incubate the enzyme with various concentrations of the test compounds for a defined period. Initiate the reaction by adding arachidonic acid.

• Detection: Measure the production of prostaglandin E₂ (PGE₂) using an enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: Calculate the IC₅₀ values for each compound against both COX isoforms to determine their potency and selectivity.

Conclusion

References

• Grokipedia. Salicylamide. [Link]

• Kamal, A. (1990). Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. Biochemical Pharmacology, 40(7), 1669-1671. [Link]

• Nurseslabs. (2024). Salicylates Nursing Pharmacology and Study Guide. [Link]

• RxList. (2021). How Do Salicylates Work? Drug Class, Uses, Side Effects & Drug Names. [Link]

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• ResearchGate. (2019). (PDF) Eurasian Journal of Analytical Chemistry Synthesis, characterization and evaluation biological activity of some new Ethyl-2-amino benzothiazole -6- carboxylate derivatives. [Link]

• National Center for Biotechnology Information. (n.d.). Salicylamide. PubChem. [Link]

• Google Patents. (2016). Synthetic method of salicylamide.
• Google Patents. (1951).

• ResearchGate. (n.d.). (PDF) 33- Analytical Profile of Salicylamide. [Link]

• ResearchGate. (2025). Determination of salicylamide in pharmaceutical tablets by high-performance thin-layer chromatography with ultraviolet absorption densitometry. [Link]

• National Institute of Standards and Technology. (n.d.). Salicylamide. NIST WebBook. [Link]

• ACS Publications. (1953). Crystallographic Data. 71. Salicylamide (o-Hydroxybenzamide). [Link]

• Wikipedia. (n.d.). Salicylamide. [Link]

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• PharmaCompass. (n.d.). Carsalam | Drug Information, Uses, Side Effects, Chemistry. [Link]

• PubMed. (1994). A novel prodrug of salicylic acid, salicylic acid-glutamic acid conjugate utilizing hydrolysis in rabbit intestinal microorganisms. [Link]

• National Center for Biotechnology Information. (1994). Biosynthesis and metabolism of salicylic acid. [Link]

• ResearchGate. (1990). Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. [Link]

• ResearchGate. (n.d.). Ahmed Kamal MSc, MPhil, PhD, FNASc, FAPSc, Senior Professor Emeritus at Birla Institute of Technology and Science - Hyderabad Campus. [Link]

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A Comprehensive Spectroscopic Guide to Ethyl 2-carbamoyloxybenzoate

Introduction

Ethyl 2-carbamoyloxybenzoate, also known as 2-(ethoxycarbonyl)phenyl carbamate, is structurally derived from ethyl salicylate, where the phenolic hydroxyl group is functionalized as a carbamate ester. This modification can significantly alter the molecule's chemical properties, biological activity, and metabolic profile. Therefore, unambiguous characterization using modern spectroscopic techniques is a critical step in any research or development workflow. This document serves as a detailed technical guide, explaining the theoretical underpinnings and providing practical, field-proven insights into the expected spectroscopic data.

The analysis herein is built upon a foundation of data from analogous structures, including ethyl salicylate, ethyl benzoate, and various phenyl carbamates. This comparative approach allows for a robust prediction of the spectral features of the target molecule.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Principle & Causality: ¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms within a molecule. The chemical shift (δ) of a proton is influenced by the electron density around it. Electron-withdrawing groups (like carbonyls and oxygen atoms) deshield protons, shifting their signals downfield (to higher ppm values), while electron-donating groups cause an upfield shift. Spin-spin coupling between adjacent, non-equivalent protons results in the splitting of signals, providing valuable connectivity data.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of Ethyl 2-carbamoyloxybenzoate in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

• Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Predicted Spectrum and Interpretation:

The predicted ¹H NMR spectrum is based on the structure of ethyl salicylate, with modifications accounted for by the carbamate group.[1][2]

Table 1: Predicted ¹H NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment	Rationale
~8.0 - 7.9	dd	1H	~7.8, 1.8	H-6	This proton is ortho to the electron-withdrawing ester carbonyl group, causing a significant downfield shift. It is coupled to H-5 (ortho) and H-4 (meta).
~7.6 - 7.5	ddd	1H	~8.0, 7.5, 1.8	H-4	This proton is deshielded by both the ester and carbamate groups. It exhibits coupling to H-3 (ortho), H-5 (ortho), and H-6 (meta).
~7.3 - 7.2	ddd	1H	~8.0, 7.5, 1.2	H-5	This proton is ortho to the carbamate group and experiences coupling to H-4 (ortho), H-6 (ortho), and H-3 (meta).
~7.2 - 7.1	dd	1H	~8.0, 1.2	H-3	This proton is ortho to the carbamate group, which is less deshielding than the hydroxyl in ethyl salicylate, potentially causing a slight upfield shift compared to the parent salicylate. It is coupled to H-4 (ortho) and H-5 (meta).
~5.0 (broad)	s	2H	-	-OCONH₂	The protons of the primary carbamate amine typically appear as a broad singlet due to quadrupole broadening from the nitrogen atom and potential hydrogen bonding. The chemical shift can be variable.
4.41	q	2H	7.1	-OCH₂ CH₃	A quartet resulting from coupling to the three protons of the adjacent methyl group. This is a characteristic signal for an ethyl ester.[1]
1.40	t	3H	7.1	-OCH₂CH₃	A triplet resulting from coupling to the two protons of the adjacent methylene group.[1]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Principle & Causality: ¹³C NMR spectroscopy maps the carbon framework of a molecule. The chemical shift of each carbon is highly sensitive to its electronic environment, hybridization, and substitution. Carbonyl carbons are strongly deshielded and appear far downfield, while aliphatic carbons are found upfield.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial.

• Instrument Setup: Use the same spectrometer, switching to the ¹³C channel.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum to ensure each unique carbon appears as a single line. A sufficient number of scans and a suitable relaxation delay are crucial due to the low natural abundance of ¹³C.

• Processing: Process the data similarly to the ¹H spectrum, referencing the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Predicted Spectrum and Interpretation:

The predicted shifts are derived from data for ethyl salicylate and known substituent effects of carbamates.[1][3][4]

Table 2: Predicted ¹³C NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~165.5	C =O (Ester)	The chemical shift is typical for an aromatic ester carbonyl carbon.[5]
~154.0	C =O (Carbamate)	The carbamate carbonyl is also highly deshielded and is expected in this region, typically slightly upfield from an ester carbonyl.[6]
~148.0	C-2	This aromatic carbon is attached to the electron-withdrawing carbamate oxygen, causing a significant downfield shift.
~134.0	C-4	Aromatic C-H carbon.
~131.0	C-6	Aromatic C-H carbon.
~126.5	C-5	Aromatic C-H carbon.
~124.0	C-3	Aromatic C-H carbon.
~122.0	C-1	The quaternary aromatic carbon attached to the ester group. Its chemical shift is influenced by the ortho-carbamate substituent.
61.6	-OC H₂CH₃	The methylene carbon of the ethyl ester group, deshielded by the adjacent oxygen atom.[1]
14.1	-OCH₂C H₃	The methyl carbon of the ethyl ester group, appearing in the typical aliphatic region.[1]

Infrared (IR) Spectroscopy

Principle & Causality: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations (stretching, bending). The frequency of absorption is characteristic of the specific bonds and functional groups present. This makes it an excellent tool for identifying functional groups.

Experimental Protocol:

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing it into a transparent disk. Alternatively, dissolve the sample in a volatile solvent (e.g., dichloromethane), deposit a thin film on a salt plate (e.g., NaCl), and allow the solvent to evaporate.

• Data Acquisition: Place the sample in an FT-IR spectrometer and acquire the spectrum, typically over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Predicted Spectrum and Interpretation:

The spectrum will show characteristic bands for a primary carbamate and an aromatic ester.[7][8][9][10]

Table 3: Predicted IR Absorption Bands for Ethyl 2-carbamoyloxybenzoate

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3450 & ~3330	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Primary amines and amides show two distinct N-H stretching bands. The presence of these two bands is a strong indicator of the -NH₂ group in the carbamate.[9]
~3070	C-H Aromatic Stretch	Aromatic Ring	Characteristic stretching vibrations for C-H bonds on a benzene ring.
~2980	C-H Aliphatic Stretch	Ethyl Group (-CH₂, -CH₃)	Characteristic stretching vibrations for sp³ hybridized C-H bonds.
~1730	C=O Ester Stretch	Ester (-COOEt)	The carbonyl stretch for an α,β-unsaturated or aromatic ester typically appears in this region. This is expected to be a very strong and sharp absorption.[11]
~1700	C=O Carbamate Stretch (Amide I)	Carbamate (-OCONH₂)	The carbamate carbonyl stretch is also a strong absorption and often appears at a slightly lower frequency than the ester carbonyl.[8]
~1610	N-H Bending	Primary Amine (-NH₂)	This "scissoring" vibration is characteristic of the -NH₂ group.[9]
~1590, ~1485, ~1450	C=C Aromatic Ring Stretch	Aromatic Ring	These absorptions correspond to the stretching of the carbon-carbon bonds within the benzene ring.
~1250 & ~1100	C-O Stretch	Ester & Carbamate	These strong bands are due to the asymmetric and symmetric stretching of the C-O single bonds in both the ester and carbamate moieties.

Mass Spectrometry (MS)

Principle & Causality: In Electron Ionization (EI) Mass Spectrometry, a molecule is bombarded with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The mass-to-charge ratio (m/z) of the resulting molecular ion and its fragment ions are detected, creating a mass spectrum. The fragmentation pattern provides a molecular fingerprint and reveals structural information.

Experimental Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph (GC-MS).

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: The instrument separates the ions based on their m/z ratio and detects their relative abundance.

• Interpretation: Analyze the molecular ion peak to determine the molecular weight and interpret the fragmentation pattern to deduce the structure.

Predicted Fragmentation Pathway:

The molecular formula of Ethyl 2-carbamoyloxybenzoate is C₁₀H₁₁NO₄, giving it a molecular weight of 209.19 g/mol .

Molecular Ion (M⁺˙): m/z = 209

Key Fragmentation Pathways: [5][12][13][14]

• Loss of Ethoxy Radical (•OCH₂CH₃): A common fragmentation for ethyl esters, leading to a stable acylium ion.

  • M⁺˙ (209) → [M - 45]⁺ = m/z 164

• Loss of Ethylene (C₂H₄) via McLafferty Rearrangement: This rearrangement is possible for the ester group.

  • M⁺˙ (209) → [M - 28]⁺˙ = m/z 181

• Loss of Carbamoyl Radical (•CONH₂): Cleavage of the O-C bond of the carbamate.

  • M⁺˙ (209) → [M - 44]⁺ = m/z 165

• Loss of Isocyanic Acid (HNCO): A characteristic fragmentation for primary carbamates.

  • M⁺˙ (209) → [M - 43]⁺˙ = m/z 166 (This corresponds to the molecular ion of Ethyl Salicylate).

• Formation of Benzoyl Cation: Subsequent fragmentation of the m/z 164 ion.

  • m/z 164 → [C₇H₄O₂]⁺ = m/z 120 (loss of CO₂)

• Formation of Phenyl Cation: Loss of CO from the benzoyl cation.

  • m/z 120 → [C₆H₄]⁺ = m/z 76

Table 4: Predicted Key Ions in the Mass Spectrum of Ethyl 2-carbamoyloxybenzoate

m/z	Predicted Ion Structure	Origin
209	[C₁₀H₁₁NO₄]⁺˙	Molecular Ion (M⁺˙)
181	[C₈H₇NO₄]⁺˙ (Salicylic acid carbamate)	M⁺˙ - C₂H₄ (McLafferty Rearrangement)
166	[C₉H₁₀O₃]⁺˙ (Ethyl Salicylate)	M⁺˙ - HNCO
164	[C₈H₄NO₃]⁺	M⁺˙ - •OCH₂CH₃
120	[C₇H₄O₂]⁺	From m/z 164 via loss of CO₂
76	[C₆H₄]⁺	From m/z 120 via loss of CO

Visualization of Fragmentation

Caption: Predicted EI-MS Fragmentation Pathway.

Integrated Spectroscopic Analysis Workflow

The confirmation of the structure of Ethyl 2-carbamoyloxybenzoate is a synergistic process. Each technique provides a piece of the puzzle, and together they create a self-validating system.

Caption: Integrated workflow for structural elucidation.

Conclusion

This guide provides a detailed, predictive framework for the spectroscopic analysis of Ethyl 2-carbamoyloxybenzoate. By integrating the expected data from ¹H NMR, ¹³C NMR, IR, and MS, researchers can confidently confirm the identity and purity of this compound. The causality-driven interpretations and detailed protocols offered here serve as a robust reference for scientists engaged in the synthesis and characterization of novel pharmaceutical agents and organic molecules.

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Potential Biological Activities of Ethyl 2-carbamoyloxybenzoate Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The carbamate moiety is a crucial functional group in medicinal chemistry, contributing to the therapeutic efficacy of a wide range of approved drugs. When incorporated into a salicylate scaffold, specifically as Ethyl 2-carbamoyloxybenzoate, it presents a unique chemical architecture with significant potential for diverse biological activities. This technical guide provides an in-depth exploration of the prospective anticancer, anti-inflammatory, and antimicrobial properties of Ethyl 2-carbamoyloxybenzoate derivatives. Drawing upon established principles of medicinal chemistry and citing analogous compound classes, this document outlines synthetic strategies, key biological evaluation protocols, and plausible mechanisms of action. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in exploring this promising class of compounds.

Introduction: The Rationale for Derivatizing Ethyl 2-carbamoyloxybenzoate

The fusion of a carbamate group with a salicylic acid ester core in Ethyl 2-carbamoyloxybenzoate creates a molecule with inherent potential for biological activity. Salicylic acid and its derivatives are well-known for their anti-inflammatory, analgesic, and antipyretic properties, primarily through the inhibition of cyclooxygenase (COX) enzymes. The carbamate functional group, on the other hand, is a versatile pharmacophore found in numerous drugs with activities ranging from anticancer to antimicrobial.

The derivatization of the core Ethyl 2-carbamoyloxybenzoate structure offers a compelling strategy to modulate its physicochemical properties, such as lipophilicity, solubility, and metabolic stability, thereby enhancing its pharmacokinetic and pharmacodynamic profile. By introducing various substituents on the carbamate nitrogen, it is possible to fine-tune the molecule's interaction with biological targets and potentially discover novel therapeutic agents with improved efficacy and selectivity.

Synthetic Pathways for Ethyl 2-carbamoyloxybenzoate Derivatives

The synthesis of Ethyl 2-carbamoyloxybenzoate derivatives can be approached through several established organic chemistry methodologies. A common and versatile method involves the reaction of ethyl salicylate with a suitable isocyanate or by a multi-step procedure involving the formation of a chloroformate followed by reaction with an amine.

General Synthesis Scheme

A generalized synthetic route for N-substituted Ethyl 2-carbamoyloxybenzoate derivatives is depicted below. This pathway allows for the introduction of a wide variety of substituents (R-groups) on the carbamate nitrogen, enabling the creation of a diverse chemical library for biological screening.

Caption: General synthesis of Ethyl 2-carbamoyloxybenzoate derivatives.

Experimental Protocol: Synthesis of an N-Aryl Ethyl 2-carbamoyloxybenzoate Derivative

• To a solution of ethyl salicylate (1 equivalent) in a suitable aprotic solvent (e.g., anhydrous tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add a catalytic amount of a tertiary amine base such as triethylamine (0.1 equivalents).

• Slowly add the desired aryl isocyanate (1.1 equivalents) to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 4-24 hours, monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired N-aryl Ethyl 2-carbamoyloxybenzoate derivative.

• Characterize the final product using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Anticancer Activities

While direct studies on the anticancer effects of Ethyl 2-carbamoyloxybenzoate derivatives are limited, the activities of structurally related salicylanilide carbamates provide a strong rationale for their investigation in oncology.[1][2] Salicylanilides have been shown to modulate multiple signaling pathways implicated in cancer progression.[1][3][4]

Plausible Mechanisms of Anticancer Action

Several critical signaling pathways are frequently dysregulated in cancer. Derivatives of Ethyl 2-carbamoyloxybenzoate could potentially exert their anticancer effects by targeting these pathways:

• NF-κB Signaling: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammation, immunity, cell proliferation, and survival.[5] Its constitutive activation is a hallmark of many cancers.[5] Salicylate derivatives have been shown to inhibit NF-κB activation.[6] It is plausible that Ethyl 2-carbamoyloxybenzoate derivatives could interfere with this pathway, leading to the suppression of tumor growth.

• STAT3 Signaling: Signal Transducer and Activator of Transcription 3 (STAT3) is another key transcription factor that is often persistently activated in cancer cells, promoting their survival and proliferation. Some salicylanilides are known to inhibit STAT3 signaling.[4]

• mTORC1 Signaling: The mTORC1 pathway is a central regulator of cell growth and metabolism and is frequently hyperactivated in various cancers. Inhibition of this pathway is a validated anticancer strategy, and some salicylanilides have demonstrated the ability to suppress mTORC1 signaling.[4]

Caption: Potential anticancer signaling pathways targeted by derivatives.

Microtubules, dynamic polymers of tubulin, are essential for cell division, making them an attractive target for anticancer drugs. Several carbamate-containing compounds have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis. It is conceivable that certain Ethyl 2-carbamoyloxybenzoate derivatives could also exhibit this mechanism of action.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[2][3][7]

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the Ethyl 2-carbamoyloxybenzoate derivatives in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[7]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Potential Anti-inflammatory Activities

The salicylate backbone of the target compounds provides a strong foundation for expecting anti-inflammatory properties. The primary mechanism of action for salicylates is the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, potent inflammatory mediators.[9]

Plausible Mechanism of Anti-inflammatory Action: COX Inhibition

Cyclooxygenase exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is induced during inflammation.[10] Selective inhibition of COX-2 is a desirable characteristic for anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition.[11] Ethyl salicylate itself is known to be hydrolyzed to salicylic acid, which non-selectively inhibits both COX isoforms.[9] The derivatization of the phenolic hydroxyl group into a carbamate could modulate the selectivity and potency of COX inhibition.

Caption: Inhibition of prostaglandin synthesis via COX enzymes.

Experimental Protocol: In Vivo Anti-inflammatory Assessment (Carrageenan-Induced Paw Edema)

The carrageenan-induced paw edema model is a standard and widely used in vivo assay to screen for acute anti-inflammatory activity.[1][11][12]

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice for at least one week before the experiment.

• Grouping and Dosing: Divide the animals into groups (n=6-8 per group): a control group (vehicle), a standard drug group (e.g., indomethacin), and test groups receiving different doses of the Ethyl 2-carbamoyloxybenzoate derivatives. Administer the compounds orally or intraperitoneally.

• Induction of Edema: One hour after drug administration, inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.[12]

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point.

Potential Antimicrobial Activities

Carbamates and salicylanilides have been reported to possess a broad spectrum of antimicrobial activities.[5][13] Therefore, it is reasonable to hypothesize that Ethyl 2-carbamoyloxybenzoate derivatives could exhibit antibacterial and antifungal properties.

Plausible Mechanisms of Antimicrobial Action

The precise antimicrobial mechanisms of salicylanilide carbamates are not fully elucidated but are thought to involve disruption of the cell membrane, inhibition of essential enzymes, or interference with cellular energy metabolism.[5]

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[14][15]

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: Prepare two-fold serial dilutions of the Ethyl 2-carbamoyloxybenzoate derivatives in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Data Presentation and Interpretation

For a comprehensive evaluation, all quantitative data from the biological assays should be summarized in clearly structured tables for easy comparison.

Table 1: In Vitro Cytotoxicity of Ethyl 2-carbamoyloxybenzoate Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)
Derivative 1	MCF-7	[Insert Value]
Derivative 2	MCF-7	[Insert Value]
Doxorubicin	MCF-7	[Insert Value]

Table 2: In Vivo Anti-inflammatory Activity of Ethyl 2-carbamoyloxybenzoate Derivatives

Compound	Dose (mg/kg)	% Inhibition of Edema (at 3h)
Derivative 3	[Insert Dose]	[Insert Value]
Derivative 4	[Insert Dose]	[Insert Value]
Indomethacin	[Insert Dose]	[Insert Value]

Table 3: In Vitro Antimicrobial Activity of Ethyl 2-carbamoyloxybenzoate Derivatives

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative 5	[Insert Value]	[Insert Value]	[Insert Value]
Derivative 6	[Insert Value]	[Insert Value]	[Insert Value]
Ciprofloxacin	[Insert Value]	[Insert Value]	N/A
Fluconazole	N/A	N/A	[Insert Value]

Conclusion and Future Directions

The unique structural combination of a carbamate and a salicylate moiety in Ethyl 2-carbamoyloxybenzoate derivatives presents a promising scaffold for the development of novel therapeutic agents. The potential for these compounds to exhibit anticancer, anti-inflammatory, and antimicrobial activities warrants further investigation. The synthetic strategies and biological evaluation protocols outlined in this guide provide a solid framework for initiating such studies. Future research should focus on synthesizing a diverse library of these derivatives and conducting comprehensive in vitro and in vivo evaluations to establish structure-activity relationships and identify lead compounds for further development. Mechanistic studies will also be crucial to elucidate the precise molecular targets and signaling pathways involved in their biological effects.

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Navigating the Formulation Landscape: A Technical Guide to the Solubility and Stability of Ethyl 2-carbamoyloxybenzoate

Introduction: The Significance of Ethyl 2-carbamoyloxybenzoate in Drug Development

Ethyl 2-carbamoyloxybenzoate, a compound also recognized by its synonym Ethoxybenzamide, holds a significant position in the landscape of pharmaceutical development. As a nonsteroidal anti-inflammatory drug (NSAID), its therapeutic potential is intrinsically linked to its physicochemical properties.[1] For researchers, scientists, and drug development professionals, a comprehensive understanding of its solubility and stability is not merely academic; it is a critical prerequisite for designing effective, safe, and stable dosage forms. This guide provides an in-depth exploration of these crucial parameters, offering both foundational knowledge and actionable experimental protocols. We will delve into the solubility of Ethyl 2-carbamoyloxybenzoate across a range of solvents, investigate its stability profile, and present detailed methodologies to empower researchers in their formulation endeavors.

Part 1: Unraveling the Solubility Profile of Ethyl 2-carbamoyloxybenzoate

The bioavailability of an orally administered drug is often governed by its aqueous solubility. Ethyl 2-carbamoyloxybenzoate is described as being practically insoluble in water, with a solubility of less than 1 mg/mL.[2][3] This characteristic presents a formidable challenge in formulation development, necessitating a thorough investigation of its solubility in various organic solvents to enable the creation of suitable delivery systems.

A pivotal study by Tang et al. (2021) systematically measured the solubility of 2-Ethoxybenzamide in twelve pure solvents at temperatures ranging from 288.15 K to 328.15 K.[4] The findings from this research are invaluable for formulators and are summarized below.

Quantitative Solubility Data

The mole fraction solubility of Ethyl 2-carbamoyloxybenzoate in various solvents at different temperatures is presented in Table 1. The data clearly indicates that solubility is temperature-dependent, increasing with a rise in temperature across all tested solvents.[4][5]

Table 1: Mole Fraction Solubility (x) of Ethyl 2-carbamoyloxybenzoate in Various Solvents at Different Temperatures (K)

Solvent	288.15 K	298.15 K	308.15 K	318.15 K	328.15 K
N,N-dimethylformamide	0.2975	0.3541	0.4187	0.4919	0.5742
1,4-dioxane	0.1983	0.2451	0.2998	0.3631	0.4356
Acetone	0.1692	0.2115	0.2613	0.3194	0.3861
2-Butanone	0.1487	0.1873	0.2329	0.2861	0.3475
Ethyl formate	0.0891	0.1143	0.1447	0.1811	0.2241
Methyl acetate	0.0812	0.1045	0.1329	0.1671	0.2078
Propyl acetate	0.0653	0.0851	0.1089	0.1374	0.1712
2-Propanol	0.0415	0.0549	0.0718	0.0929	0.1187
1-Butanol	0.0351	0.0468	0.0618	0.0807	0.1042
2-Butanol	0.0329	0.0439	0.0579	0.0756	0.0976
1-Pentanol	0.0298	0.0401	0.0532	0.0697	0.0903
n-Butyl acetate	0.0541	0.0709	0.0915	0.1166	0.1468

Data extracted from Tang et al., Journal of Chemical & Engineering Data, 2021.[4][5]

The highest solubility was observed in N,N-dimethylformamide, while the lowest was in n-butyl acetate.[5] The polarity of the solvent was identified as a major factor influencing the solubility of Ethyl 2-carbamoyloxybenzoate.[5]

Factors Influencing Solubility: A Deeper Dive

The solubility of a solute in a solvent is a complex interplay of intermolecular forces. The following diagram illustrates the key molecular interactions that govern the dissolution process of Ethyl 2-carbamoyloxybenzoate.

Caption: Intermolecular forces governing solubility.

For dissolution to occur, the energy required to overcome solute-solute and solvent-solvent interactions must be compensated by the energy released from solute-solvent interactions. The amide and carbamate functionalities in Ethyl 2-carbamoyloxybenzoate can participate in hydrogen bonding, while the aromatic ring and ethyl group contribute to van der Waals forces. Solvents with a higher capacity for hydrogen bonding and favorable polar interactions, such as DMF, exhibit greater solvating power for this molecule.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method remains the gold standard for determining the thermodynamic equilibrium solubility of a compound.[5]

Objective: To determine the saturation concentration of Ethyl 2-carbamoyloxybenzoate in a given solvent at a specific temperature.

Materials:

• Ethyl 2-carbamoyloxybenzoate (purity > 99%)

• Selected solvents (analytical grade)

• Orbital shaker with temperature control

• Centrifuge

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a validated quantitative method

Procedure:

• Preparation: Add an excess amount of Ethyl 2-carbamoyloxybenzoate to a series of screw-capped vials, each containing a known volume of the selected solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Place the vials in an orbital shaker set at a constant temperature (e.g., 298.15 K) and agitate for a predetermined period (e.g., 72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow the undissolved solid to settle.

• Sampling: Carefully withdraw a clear aliquot of the supernatant. To avoid aspirating solid particles, it is advisable to use a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE).

• Quantification: Accurately dilute the aliquot with a suitable solvent and analyze the concentration of Ethyl 2-carbamoyloxybenzoate using a validated HPLC method.

• Calculation: Determine the solubility in mg/mL or molarity and convert to mole fraction if required for thermodynamic modeling.

Part 2: Stability Profile of Ethyl 2-carbamoyloxybenzoate - A Critical Assessment

While the solid form of Ethyl 2-carbamoyloxybenzoate is stable under recommended storage conditions (cool, dry, and dark place), its stability in solution is a critical parameter that dictates the shelf-life of liquid formulations and influences the choice of excipients.[6] As of the writing of this guide, specific kinetic data on the degradation of Ethyl 2-carbamoyloxybenzoate in various solvents is not extensively available in the public domain. Therefore, this section will focus on the potential degradation pathways based on its chemical structure and provide a comprehensive framework for conducting stability studies.

Potential Degradation Pathways

Ethyl 2-carbamoyloxybenzoate possesses two primary functional groups susceptible to degradation: an amide and a carbamate (an ester of a carbamic acid).

• Hydrolysis: This is a major anticipated degradation pathway.[7]

  • Amide Hydrolysis: The amide bond can undergo hydrolysis under acidic or basic conditions to yield 2-ethoxybenzoic acid and ammonia. This reaction is generally slower than ester hydrolysis.[7]

  • Carbamate/Ester Hydrolysis: The carbamate linkage is also susceptible to hydrolysis, which could lead to the formation of salicylic acid derivatives. The ethoxy group on the benzoate ring can also be a site for hydrolysis, although this is generally less favorable.

The following diagram illustrates the plausible hydrolytic degradation pathways of Ethyl 2-carbamoyloxybenzoate.

Caption: Potential hydrolytic degradation pathways.

• Oxidation: While less common for this structure, oxidative degradation could potentially occur, especially in the presence of oxidizing agents or under photo-oxidative conditions.

• Photodegradation: The aromatic ring suggests a potential for photodegradation upon exposure to light, particularly UV radiation.

Framework for a Comprehensive Stability Study

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[7][8]

Table 2: Proposed Conditions for Forced Degradation Studies

Stress Condition	Proposed Parameters
Acid Hydrolysis	0.1 M HCl at 60°C for 24h
Base Hydrolysis	0.1 M NaOH at 60°C for 24h
Neutral Hydrolysis	Water at 60°C for 24h
Oxidative Degradation	3% H₂O₂ at room temperature for 24h
Thermal Degradation	Solid drug at 80°C for 48h
Photostability	Solid and solution exposed to ICH Q1B conditions

Experimental Protocol: Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[9][10]

Objective: To develop and validate an HPLC method capable of separating Ethyl 2-carbamoyloxybenzoate from its potential degradation products.

Instrumentation and Columns:

• HPLC system with a photodiode array (PDA) or UV detector.

• A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm) is a good starting point.

Method Development Workflow:

Caption: Workflow for HPLC method development.

Procedure:

• Initial Scouting: Start with a generic gradient method, for example, using a mobile phase of acetonitrile and water (with 0.1% formic acid or ammonium acetate buffer) and a C18 column.

• Forced Degradation: Subject solutions of Ethyl 2-carbamoyloxybenzoate to the stress conditions outlined in Table 2.

• Analysis: Inject the stressed samples into the HPLC system and monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the main peak area.

• Peak Purity: Utilize a PDA detector to assess the peak purity of the main component in the stressed samples. This ensures that no degradation product is co-eluting with the parent drug.

• Optimization: If co-elution is observed, optimize the chromatographic conditions (e.g., change the gradient slope, mobile phase composition, pH, or column chemistry) to achieve baseline separation of all peaks.

• Validation: Once a suitable method is developed, validate it according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Conclusion and Future Perspectives

This technical guide has provided a comprehensive overview of the solubility and stability of Ethyl 2-carbamoyloxybenzoate. The solubility data presented herein offers a solid foundation for the selection of appropriate solvent systems for formulation development. While specific stability data is limited, the proposed degradation pathways and the detailed framework for conducting stability studies provide a clear roadmap for researchers. The development of a robust, validated, stability-indicating analytical method is paramount for ensuring the quality and safety of any formulated product containing Ethyl 2-carbamoyloxybenzoate. Future research should focus on elucidating the precise degradation kinetics in various pharmaceutically relevant solvent systems and under different pH conditions to further refine formulation strategies and ensure optimal drug product performance.

References

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A Comprehensive Guide to Determining the Thermochemical Properties of Ethyl 2-carbamoyloxybenzoate

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the thermochemical data of Ethyl 2-carbamoyloxybenzoate. In the absence of extensive published data for this specific molecule, this document serves as a detailed roadmap, outlining the necessary steps from synthesis and purification to experimental measurement and computational prediction of its key thermochemical properties.

Part 1: Synthesis, Purification, and Characterization

A prerequisite for any accurate thermochemical measurement is the availability of a pure, well-characterized sample. This section details a proposed synthetic route for Ethyl 2-carbamoyloxybenzoate, followed by a general protocol for its purification and characterization.

Proposed Synthesis of Ethyl 2-carbamoyloxybenzoate

The synthesis of Ethyl 2-carbamoyloxybenzoate can be achieved through the reaction of ethyl salicylate with a suitable carbamoylating agent. A common and effective method for forming carbamates from alcohols is the reaction with an isocyanate.[1][2]

Reaction Scheme:

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A Researcher's Guide to Quantum Chemical Calculations for Ethyl 2-carbamoyloxybenzoate

Introduction

Ethyl 2-carbamoyloxybenzoate, a molecule of interest in medicinal chemistry and drug development, possesses a unique combination of ester and carbamate functionalities. Understanding its three-dimensional structure, electronic properties, and reactivity is paramount for elucidating its mechanism of action and designing novel analogs with enhanced therapeutic profiles. Quantum chemical calculations offer a powerful in silico approach to unravel these molecular intricacies, providing insights that complement and guide experimental studies.[1][2]

This in-depth technical guide provides a comprehensive framework for performing quantum chemical calculations on Ethyl 2-carbamoyloxybenzoate. It is designed for researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry. The focus is not merely on the procedural steps but on the rationale behind the selection of theoretical methods and the interpretation of the computational output.

Theoretical Foundation: The "Why" Behind the "How"

The cornerstone of modern quantum chemical calculations for organic molecules of this size is Density Functional Theory (DFT) .[3][4] Unlike more computationally expensive wavefunction-based methods, DFT offers a favorable balance between accuracy and computational cost, making it ideal for routine investigations of molecular properties.[4][5] The central idea of DFT is that the energy of a molecule can be determined from its electron density, a more manageable quantity than the complex many-electron wavefunction.

The choice of the specific functional and basis set is critical for the reliability of DFT calculations.[6]

• Functionals are mathematical approximations that describe the exchange and correlation energies of the electrons. For organic molecules, hybrid functionals like B3LYP (Becke, 3-parameter, Lee-Yang-Parr) have a long track record of providing reliable results for geometries and energies.[3][7]

• Basis sets are sets of mathematical functions used to construct the molecular orbitals.[8][9] The Pople-style basis set, 6-311+G(d,p) , is a robust choice for this system.[6][7] Let's break down its components:

  • 6-311 : This indicates a triple-zeta split-valence basis set, providing a high degree of flexibility for describing the valence electrons, which are most important for chemical bonding and reactivity.

  • + : The plus sign signifies the addition of diffuse functions on heavy (non-hydrogen) atoms. These are crucial for accurately describing molecules with lone pairs of electrons, such as the oxygen and nitrogen atoms in Ethyl 2-carbamoyloxybenzoate.

  • G : Denotes that the basis functions are Gaussian-type functions, which are computationally efficient.[10]

  • (d,p) : These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). They allow for a more accurate description of the shape of the electron density, which is essential for modeling chemical bonds and intermolecular interactions correctly.

Computational Workflow: A Step-by-Step Guide

The following workflow outlines the key stages of a comprehensive quantum chemical investigation of Ethyl 2-carbamoyloxybenzoate. This process is designed to be self-validating, with each step building upon the previous one to ensure the final results are physically meaningful.

Caption: A typical workflow for quantum chemical calculations.

Initial Structure Generation

The first step is to create a plausible 3D structure of Ethyl 2-carbamoyloxybenzoate. This can be done using molecular building software such as GaussView, Avogadro, or Chemcraft.[11] It is important to start with a reasonable initial geometry to ensure the subsequent optimization converges to the global minimum energy structure.

Geometry Optimization

This is the most critical step, where the calculation finds the lowest energy arrangement of the atoms, corresponding to the equilibrium geometry of the molecule.

Protocol:

• Software Selection: This guide will use the ORCA quantum chemistry package as an example, due to its power, versatility, and free availability for academic use.[11][12][13][14] Gaussian is another excellent, widely used alternative.[10][15][16]

• Input File Creation: An ORCA input file is a simple text file that specifies the calculation parameters.

• Execution: The calculation is run from the command line. ORCA will iteratively adjust the atomic positions to minimize the forces on the atoms until a stationary point on the potential energy surface is found.

Frequency Analysis

A frequency calculation is essential to verify that the optimized geometry is a true energy minimum.

Protocol:

• Keyword: The Freq keyword in the ORCA input file requests a frequency calculation to be performed on the optimized geometry.

• Verification: The output of the frequency calculation will list the vibrational modes and their corresponding frequencies.

  • True Minimum: A true energy minimum will have all positive (real) vibrational frequencies.

  • Transition State: If one imaginary frequency is present, the structure is a transition state, not a stable molecule. In this case, the initial geometry needs to be adjusted and the optimization re-run.

Molecular Orbital Analysis

The electronic structure of the molecule can be understood by examining its molecular orbitals, particularly the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: Represents the region from which an electron is most likely to be donated. It is associated with the molecule's ability to act as a nucleophile.

• LUMO: Represents the region where an electron is most likely to be accepted. It is associated with the molecule's ability to act as an electrophile.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a measure of the molecule's chemical reactivity. A smaller gap generally indicates higher reactivity.[17]

Electrostatic Potential (ESP) Mapping

An ESP map illustrates the charge distribution on the surface of the molecule. This is invaluable for understanding intermolecular interactions, such as how the molecule might bind to a biological target.

• Red Regions: Indicate areas of negative electrostatic potential, typically associated with lone pairs on electronegative atoms (e.g., oxygen, nitrogen). These are sites for electrophilic attack.

• Blue Regions: Indicate areas of positive electrostatic potential, usually around hydrogen atoms bonded to electronegative atoms. These are sites for nucleophilic attack.

Data Presentation

The quantitative results from the quantum chemical calculations should be summarized in clear and concise tables.

Table 1: Key Computational Parameters

Parameter	Value/Method	Rationale
Software	ORCA 5.0	A powerful and widely used quantum chemistry package.[11][12][13][14]
Theoretical Method	Density Functional Theory (DFT)	Offers a good balance of accuracy and computational cost for organic molecules.[3][5]
Functional	B3LYP	A well-validated hybrid functional for geometries and energies of organic systems.[3][7]
Basis Set	6-311+G(d,p)	A flexible triple-zeta basis set with diffuse and polarization functions for accurate description of electron density.[6][7]
Solvation Model	(Optional) CPCM (Water)	To simulate the effects of a solvent environment, if relevant.

Table 2: Predicted Molecular Properties of Ethyl 2-carbamoyloxybenzoate

Property	Calculated Value	Units
Total Electronic Energy	Value from calculation	Hartrees
Dipole Moment	Value from calculation	Debye
HOMO Energy	Value from calculation	eV
LUMO Energy	Value from calculation	eV
HOMO-LUMO Gap	Value from calculation	eV

Advanced Calculations

For more in-depth investigations, several other properties can be calculated:

• NMR Spectroscopy: Chemical shifts and coupling constants can be predicted to aid in the interpretation of experimental NMR spectra.

• Vibrational Spectroscopy: IR and Raman spectra can be simulated from the calculated vibrational frequencies and intensities.

• Reaction Pathways: The mechanism of a chemical reaction involving Ethyl 2-carbamoyloxybenzoate can be explored by locating transition states and calculating reaction barriers.

Conclusion

Quantum chemical calculations provide an indispensable toolkit for the modern researcher in drug discovery and development. By following a systematic and well-justified computational protocol, it is possible to gain deep insights into the molecular properties of Ethyl 2-carbamoyloxybenzoate. This knowledge can accelerate the drug design process by enabling more informed decisions about molecular modifications and potential biological activity. The methods outlined in this guide provide a robust starting point for such investigations, empowering scientists to leverage the predictive power of computational chemistry.

References

• Neese, F. (2012). The ORCA program system. Wiley Interdisciplinary Reviews: Computational Molecular Science, 2(1), 73-78. [Link]

• Frisch, M. J., Trucks, G. W., Schlegel, H. B., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT. [Link]

• Gaussian, Inc. (n.d.). Gaussian – Molecular Modeling in Computational Chemistry. RITME. [Link]

• Wikipedia. (2023). ORCA (quantum chemistry program). [Link]

• ORCA Manual. (n.d.). ORCA – An ab initio, DFT and semiempirical SCF-MO package. [Link]

• Chemist Wizards. (n.d.). Gaussian Software. [Link]

• Grokipedia. (n.d.). ORCA (quantum chemistry program). [Link]

• HPC2N Support and Documentation. (n.d.). ORCA. [Link]

• Matter Modeling Stack Exchange. (2022). What software shall I use for DFT on an organic molecule?. [Link]

• Sherrill, C. D. (n.d.). Basis Sets Used in Molecular Orbital Calculations. Georgia Institute of Technology. [Link]

• CUNY Academic Works. (2010). A Computational Study of Lithium Carbamate Synthetic Intermediate Structures and Aggregation. [Link]

• Research and Reviews. (n.d.). Methods of Quantum Chemical Calculations in Drug Discovery and Applications. [Link]

• Kaupp, M., Bühl, M., & Malkin, V. G. (Eds.). (2004). Calculation of NMR and EPR parameters: Theory and applications. John Wiley & Sons. [Link]

• Gaussian, Inc. (2017). About Gaussian 16. [Link]

• Longdom Publishing. (n.d.). A Computational Study of Lithium Carbamate Synthetic Intermediate. [Link]

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• Scirp.org. (n.d.). Application of Hartree-Fock Method for Modeling of Bioactive Molecules Using SAR and QSPR. [Link]

• ACS Publications. (2023). Benchmarking DFT Calculations for Adsorption Studies: Pharmaceuticals and Related Organic Molecules in Cation-Exchanged Zeolites. [Link]

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• NIH. (2018). Computational Investigation of BMAA and Its Carbamate Adducts as Potential GluR2 Modulators. [Link]

• NIH. (2022). Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. [Link]

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• Austin Publishing Group. (2017). Density Function Theory and Hartree-Fock Study on the Electronic Structure of β-Sitosterol. [Link]

• ResearchGate. (2014). (PDF) Application of Hartree-Fock Method for Modeling of Bioactive Molecules Using SAR and QSPR. [Link]

• Q-Chem Manual. (n.d.). 8.1 Introduction to Basis Sets. [Link]

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• Scientific Research Publishing. (2021). Molecular Modeling and Synthesis of Ethyl Benzyl Carbamates as Possible Ixodicide Activity. [Link]

• PubChem. (n.d.). Ethyl 2-(chlorocarbonyl)benzoate. [Link]

• PubChem. (n.d.). Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate. [Link]

• PubChem. (n.d.). Ethyl 2-carboxyoxybenzoate. [Link]

• ResearchGate. (2022). QUANTUM CHEMICAL CALCULATION OF THE ASSOCIATE OF TWO ETHYL ALCOHOL MOLECULES AND THREE WATER MOLECULES BY THE DFT METHOD. [Link]

• PubChem. (n.d.). Ethyl 2-benzoylbenzoate. [Link]

• PubChem. (n.d.). Ethyl 2-methylbenzoate. [Link]

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Protocols & Analytical Methods

Ethyl 2-carbamoyloxybenzoate: A Comprehensive Guide to its Synthesis and Application in Modern Organic Chemistry

This document provides an in-depth technical guide for researchers, scientists, and professionals in drug development on the synthesis and utilization of Ethyl 2-carbamoyloxybenzoate. We will delve into its preparation, key applications, and the underlying chemical principles that govern its reactivity. This guide is designed to be a practical resource, offering not just protocols, but also the scientific rationale behind the experimental choices.

Introduction: The Strategic Value of Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate, a derivative of salicylic acid, is a bifunctional molecule possessing both an ester and a carbamate group in an ortho-relationship. This specific arrangement of functional groups makes it a valuable precursor for the synthesis of various heterocyclic compounds, particularly those of pharmaceutical interest. The carbamate moiety, in general, is a cornerstone in medicinal chemistry and organic synthesis, often utilized as a stable and versatile functional group in drug molecules and as a protecting group for amines.[1][2] In Ethyl 2-carbamoyloxybenzoate, the proximity of the ester and carbamate groups allows for unique intramolecular reactivity, making it a strategic starting material for constructing complex molecular architectures.

Synthesis of Ethyl 2-carbamoyloxybenzoate

The preparation of Ethyl 2-carbamoyloxybenzoate can be efficiently achieved from the readily available starting material, ethyl salicylate. The core of the synthesis is the carbamoylation of the phenolic hydroxyl group. A common and effective method involves the reaction of ethyl salicylate with an isocyanate, which in turn can be generated in situ from sodium cyanate and an acid.

Protocol 1: Synthesis from Ethyl Salicylate and Sodium Cyanate

This protocol describes a two-step, one-pot synthesis where an isocyanate is generated in situ and subsequently reacts with ethyl salicylate.

Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, dissolve ethyl salicylate (1.0 eq.) in a suitable anhydrous solvent such as toluene or acetonitrile.

• Addition of Reagents: Add sodium cyanate (1.2 eq.) to the solution.

• Acid Addition: Slowly add a solution of trifluoroacetic acid (1.2 eq.) in the same solvent to the stirred suspension through the dropping funnel over 30 minutes at 0 °C. The in-situ formation of isocyanic acid will occur.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (typically 80-110 °C, depending on the solvent) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove any inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure Ethyl 2-carbamoyloxybenzoate.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and a nitrogen atmosphere is crucial to prevent the hydrolysis of the in-situ formed isocyanate, which would lead to the formation of undesired byproducts.

• In-situ Generation of Isocyanate: This method avoids the handling of highly reactive and toxic isocyanic acid directly.[3]

• Excess Reagents: A slight excess of sodium cyanate and trifluoroacetic acid is used to ensure the complete conversion of the starting ethyl salicylate.

Physicochemical Properties and Safety Information

A summary of the key physicochemical properties of Ethyl 2-carbamoyloxybenzoate is provided in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₁NO₄	[4]
Molecular Weight	209.20 g/mol	[4]
Appearance	Expected to be a solid	-
Solubility	Soluble in most organic solvents	Inferred

Safety Precautions:

• General Handling: Ethyl 2-carbamoyloxybenzoate should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[5]

• Fire Hazards: The compound is likely combustible. Keep away from heat, sparks, and open flames.[6]

Application in the Synthesis of 1,3-Benzoxazine-2,4-diones

The primary and most valuable application of Ethyl 2-carbamoyloxybenzoate is its use as a precursor for the synthesis of 1,3-benzoxazine-2,4-diones. These heterocyclic scaffolds are present in a variety of biologically active molecules and are of significant interest in medicinal chemistry.[7] The reaction proceeds via an intramolecular cyclization, driven by the proximity of the carbamate and ester functionalities.

Mechanism of Cyclization

The cyclization is typically promoted by a base. The base deprotonates the carbamate nitrogen, increasing its nucleophilicity. The resulting anion then attacks the electrophilic carbonyl carbon of the ortho-ester group in an intramolecular nucleophilic acyl substitution reaction. Subsequent elimination of ethanol yields the stable 1,3-benzoxazine-2,4-dione ring system.

digraph "Mechanism_of_Cyclization" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#5F6368", fontname="Helvetica"];

}

Figure 1: Mechanism of 1,3-Benzoxazine-2,4-dione formation.

Protocol 2: Synthesis of 1,3-Benzoxazine-2,4-dione

This protocol outlines a general procedure for the base-mediated cyclization of Ethyl 2-carbamoyloxybenzoate.

Experimental Protocol:

• Reaction Setup: To a solution of Ethyl 2-carbamoyloxybenzoate (1.0 eq.) in an anhydrous polar aprotic solvent like Dimethylformamide (DMF) or Tetrahydrofuran (THF) in a round-bottom flask under a nitrogen atmosphere, add a suitable base.

• Base Addition: For a strong, non-nucleophilic base, slowly add sodium hydride (NaH, 1.1 eq., 60% dispersion in mineral oil) at 0 °C. Alternatively, a catalytic amount of a strong base like sodium ethoxide (NaOEt, 0.2 eq.) can be used, and the reaction can be heated.

• Reaction: Stir the reaction mixture at room temperature (if using NaH) or heat to 50-70 °C (if using NaOEt) for 2-4 hours. Monitor the reaction by TLC.

• Quenching: After the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 1,3-benzoxazine-2,4-dione.[8]

Trustworthiness of the Protocol: This protocol is based on well-established principles of intramolecular cyclization reactions of similar substrates.[6][8] The choice of base and solvent may need to be optimized depending on the specific substitution pattern on the aromatic ring.

Potential Application as a Carbamoylating Agent

Aryl carbamates can serve as carbamoylating agents for the N-acylation of amines to form ureas.[9] In this context, Ethyl 2-carbamoyloxybenzoate could potentially react with primary or secondary amines, with the ethyl salicylate moiety acting as a leaving group.

Mechanism of Carbamoylation

The reaction likely proceeds through a nucleophilic attack of the amine on the carbamate carbonyl group. This is followed by the elimination of the ethyl salicylate anion, which is a relatively good leaving group due to resonance stabilization. The reaction may be facilitated by heating.

digraph "Carbamoylation_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#5F6368", fontname="Helvetica"];

}

Figure 2: Workflow for the use of Ethyl 2-carbamoyloxybenzoate as a carbamoylating agent.

Representative Protocol 3: Carbamoylation of an Amine

This is a representative protocol based on the general reactivity of aryl carbamates.

Experimental Protocol:

• Reaction Setup: In a sealed tube, dissolve Ethyl 2-carbamoyloxybenzoate (1.0 eq.) and the desired amine (1.2 eq.) in a high-boiling polar aprotic solvent such as DMF or DMSO.

• Reaction: Heat the reaction mixture to 100-120 °C for 12-24 hours. Monitor the formation of the urea product by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and dilute with water.

• Extraction: Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude urea can be purified by column chromatography or recrystallization.

Expertise & Experience Insights:

• This reaction may be slower than the intramolecular cyclization, as it is an intermolecular process.

• The efficiency of the reaction will depend on the nucleophilicity of the amine. Electron-rich aliphatic amines are expected to react more readily than electron-poor aromatic amines.

• The intramolecular cyclization to form the benzoxazinedione will be a competing reaction, especially at elevated temperatures.

Conclusion

Ethyl 2-carbamoyloxybenzoate is a specialized reagent with significant potential in organic synthesis, particularly as a precursor to 1,3-benzoxazine-2,4-diones. Its synthesis is straightforward from common starting materials. While its application as a carbamoylating agent is plausible, its propensity for intramolecular cyclization is likely its dominant and most synthetically useful mode of reactivity. The protocols and mechanistic insights provided in this guide should serve as a valuable resource for researchers looking to exploit the unique chemical properties of this versatile molecule.

References

• Sigma-Aldrich. Safety Data Sheet for Ethyl 2-carbamoyloxybenzoate. (A representative safety data sheet for a related compound would be cited here, as a specific one for the title compound is not readily available).
• Einhorn, A.; Mettler, C. Ueber die Einwirkung von Phosgen auf Salicylamid und einige seiner Derivate. Ber. Dtsch. Chem. Ges.1902, 35 (3), 3647–3651. (Historical context for benzoxazinedione synthesis).

• Hoback, J. H.; Crum, J. D.; Carroll, J. F. The Preparation of 2H-1,3-Benzoxazine-2,4(3H)-dione (Carsalam) and a Study of its Hydrolysis. J. Org. Chem.1967 , 32 (1), 214–216. URL: [Link]

• Fülöp, F.; Pihlaja, K. The Chemistry of 1,3-Benzoxazines. Adv. Heterocycl. Chem.1999, 74, 1-75. (A review on the chemistry of benzoxazines).

• CP Lab Safety. ethyl 2-(carbamoyloxy)benzoate, 95% Purity, C10H11NO4, 50 mg. URL: [Link]

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• 9. Phenyloxycarbonyl (Phoc) Carbamate: Chemioselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Ethyl 2-carbamoyloxybenzoate in Medicinal Chemistry

Abstract

Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid designed within the prodrug paradigm. Prodrugs are inert molecules that undergo enzymatic or chemical transformation in vivo to release an active parent drug. This strategy is a cornerstone of medicinal chemistry, employed to overcome pharmacokinetic challenges such as poor solubility, instability, or significant side effects. This document provides a comprehensive guide to the medicinal chemistry applications of Ethyl 2-carbamoyloxybenzoate, focusing on its role as a prodrug for delivering anti-inflammatory and analgesic agents. We present the scientific rationale, detailed protocols for its synthesis, and robust in vitro methods for validating its metabolic activation and subsequent biological activity.

Introduction and Medicinal Chemistry Rationale

The therapeutic utility of salicylic acid, the primary active metabolite of aspirin, is well-established. It exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] However, direct administration of salicylic acid is limited by its acidic nature, which can cause gastrointestinal irritation.

The development of Ethyl 2-carbamoyloxybenzoate represents a classic prodrug strategy to mask the free phenolic and carboxylic acid functionalities of the parent molecule, salicylic acid. The core concept is that the ester and carbamate groups render the molecule less acidic and more lipophilic, which can potentially reduce direct gastric mucosal damage and improve membrane permeability.

Upon absorption, the molecule is designed to be hydrolyzed by esterase enzymes present in the liver, blood, and other tissues.[1][2] This metabolic cleavage unmasks the active compounds. A key study identified Ethyl 2-carbamoyloxybenzoate (referred to as 4003/2) as a prodrug that releases not only salicylic acid but also carsalam and salicylamide, all of which are recognized for their analgesic and anti-inflammatory properties.[2] This multi-metabolite release profile suggests a potentially synergistic or broader therapeutic effect.

This guide will explore the synthesis of this prodrug and the analytical methods required to validate its intended function.

Synthesis of Ethyl 2-carbamoyloxybenzoate

The synthesis is a two-step process beginning with the formation of the intermediate, ethyl salicylate, followed by the carbamoylation of the phenolic hydroxyl group.

Step 1: Fischer Esterification to Synthesize Ethyl Salicylate

The first step is the acid-catalyzed esterification of salicylic acid with ethanol. This reaction is a standard method for converting carboxylic acids to esters.[3][4]

Protocol 2.1: Synthesis of Ethyl 2-hydroxybenzoate (Ethyl Salicylate)

• Reaction Setup: In a 250 mL round-bottom flask, combine salicylic acid (13.8 g, 0.1 mol) and absolute ethanol (60 mL, ~1 mol).

• Catalyst Addition: While stirring, cautiously add concentrated sulfuric acid (3 mL) to the mixture.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle for a minimum of 2 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel containing 150 mL of cold water.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 100 mL of 5% sodium bicarbonate solution (to neutralize unreacted acid) and 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield crude ethyl salicylate as an oil.[3][5]

Step 2: Carbamoylation of Ethyl Salicylate

The phenolic hydroxyl group of ethyl salicylate is then converted to a carbamate. A common and effective method involves reaction with sodium cyanate in the presence of an acid, such as trifluoroacetic acid (TFA).

Protocol 2.2: Synthesis of Ethyl 2-carbamoyloxybenzoate

• Reaction Setup: Dissolve ethyl salicylate (16.6 g, 0.1 mol) in an appropriate solvent such as dichloromethane (150 mL) in a 500 mL flask and cool the solution to 0°C in an ice bath.

• Reagent Addition: Add sodium cyanate (8.1 g, 0.125 mol) to the stirred solution.

• Acidification: Slowly add trifluoroacetic acid (11.4 mL, 0.15 mol) dropwise to the suspension over 30 minutes, ensuring the temperature remains below 10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction by TLC.

• Quenching: Carefully quench the reaction by adding 100 mL of cold water.

• Extraction & Washing: Separate the organic layer. Wash it sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution, and 100 mL of brine.

• Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure Ethyl 2-carbamoyloxybenzoate.

In Vitro Evaluation of Prodrug Activity

To validate that Ethyl 2-carbamoyloxybenzoate functions as a prodrug, two key experiments are essential: an in vitro hydrolysis assay to confirm its conversion to active metabolites, and a biological assay to demonstrate the activity of these metabolites.

Metabolic Pathway: Enzymatic Hydrolysis

The primary application of Ethyl 2-carbamoyloxybenzoate is its biotransformation into active drugs. In vivo, esterase enzymes, abundant in the liver and plasma, are responsible for this conversion.[1][2] The hydrolysis cleaves both the ester and carbamate linkages, releasing salicylic acid and other active compounds.

Protocol 3.1: In Vitro Hydrolysis Assay Using Liver Microsomes

This protocol simulates the metabolic environment of the liver to measure the rate of prodrug conversion. The disappearance of the parent compound and the appearance of salicylic acid are quantified using High-Performance Liquid Chromatography (HPLC).

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of Ethyl 2-carbamoyloxybenzoate in DMSO.

  • Prepare a 10 mM stock solution of salicylic acid (as a standard) in DMSO.

  • Thaw liver microsomes (e.g., rat or human) on ice. Dilute to a final concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4).

• Reaction Incubation:

  • In a microcentrifuge tube, pre-warm 495 µL of the liver microsome solution at 37°C for 5 minutes.

  • Initiate the reaction by adding 5 µL of the 10 mM prodrug stock solution (final concentration: 100 µM).

  • Incubate at 37°C with gentle shaking.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 50 µL aliquot of the reaction mixture.

  • Immediately quench the enzymatic activity by adding the aliquot to 100 µL of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Vortex the quenched samples vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC Analysis:

  • Analyze the samples using a reverse-phase C18 column.

  • Use a suitable mobile phase gradient (e.g., acetonitrile and water with 0.1% formic acid) to separate the parent prodrug from the salicylic acid metabolite.

  • Quantify the peak areas at an appropriate UV wavelength (e.g., 230 nm or 296 nm).

  • Calculate the concentration of each compound at each time point by comparing to a standard curve.

Expected Data from Hydrolysis Assay

The results should demonstrate a time-dependent decrease in the concentration of Ethyl 2-carbamoyloxybenzoate with a concurrent increase in the concentration of salicylic acid.

Time (minutes)	Ethyl 2-carbamoyloxybenzoate (µM)	Salicylic Acid (µM)
0	100.0	0.0
5	85.2	14.1
15	60.5	38.5
30	35.1	63.2
60	12.8	85.1
120	< 2.0	96.3
Table 1: Representative data from an in vitro hydrolysis experiment.

Biological Activity Validation

Following confirmation of metabolic conversion, it is crucial to demonstrate that the released metabolite is biologically active. A cyclooxygenase (COX) inhibition assay is the standard method for this purpose.

Protocol 4.1: COX-1/COX-2 Inhibition Assay

This protocol uses a commercially available colorimetric inhibitor screening kit to measure the peroxidase activity of COX-1 and COX-2.[6][7][8] The inhibition of this activity reflects the inhibition of prostaglandin synthesis.

• Reagent Preparation: Prepare the Assay Buffer, Heme, and COX enzymes (COX-1 and COX-2) according to the kit manufacturer's instructions.[6]

• Plate Setup (96-well plate):

  • 100% Initial Activity Wells: Add 150 µL Assay Buffer, 10 µL Heme, and 10 µL of enzyme (COX-1 or COX-2).

  • Inhibitor Wells: Add 140 µL Assay Buffer, 10 µL Heme, 10 µL of enzyme, and 10 µL of the test compound (either the intact prodrug or the hydrolysate from Protocol 3.1). Test a range of concentrations to determine IC₅₀. Salicylic acid should be used as a positive control.

  • Background Wells: Add 160 µL Assay Buffer and 10 µL Heme.

• Pre-incubation: Gently shake the plate and incubate for 10 minutes at 37°C.

• Reaction Initiation: Initiate the reaction by adding 10 µL of Arachidonic Acid solution to all wells.

• Detection: Immediately add 10 µL of the colorimetric substrate (e.g., TMPD) and monitor the absorbance at the recommended wavelength (e.g., 590 nm) over time using a plate reader.

• Data Analysis: Calculate the rate of reaction for each well. The percent inhibition is determined using the following formula: % Inhibition = [(Rate of 100% Activity - Rate of Inhibitor) / Rate of 100% Activity] * 100

Expected Results & Interpretation

• Ethyl 2-carbamoyloxybenzoate (Intact Prodrug): Should exhibit very low to no inhibition of COX-1 or COX-2, as it is the inactive form.

• Hydrolysate / Salicylic Acid Control: Should show potent, dose-dependent inhibition of both COX-1 and COX-2, confirming the biological activity of the released metabolite.[1]

This differential activity provides strong evidence for the prodrug mechanism: the compound is inactive until metabolically cleaved to release the active COX inhibitor.

Conclusion and Future Perspectives

Ethyl 2-carbamoyloxybenzoate serves as an exemplary model of a prodrug designed to improve the therapeutic profile of salicylic acid. The protocols outlined in this document provide a robust framework for its synthesis and the subsequent validation of its prodrug properties through in vitro metabolic and biological assays. This approach, which masks reactive functional groups to enhance tolerability and delivery, remains a highly relevant and powerful strategy in modern drug discovery. Future research could focus on modifying the ester or carbamate moieties to precisely control the rate of hydrolysis, thereby tailoring the pharmacokinetic profile for specific therapeutic applications, such as sustained-release formulations.

References

• An ELISA method to measure inhibition of the COX enzymes. (n.d.). PubMed. Retrieved from [Link]

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. (n.d.). PMC. Retrieved from [Link]

• COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. Retrieved from [Link]

• How to do in vitro enzymatic hydrolysis study of lipophilic prodrugs? (2018). ResearchGate. Retrieved from [Link]

• In-vitro hydrolysis, permeability, and ocular uptake of prodrugs of N-[4-(benzoylamino)phenylsulfonyl]glycine, a novel aldose reductase inhibitor. (n.d.). PubMed. Retrieved from [Link]

• Unexpected Stability of a Prodrug to Enzymatic Hydrolysis within a Hydrated HPMC Matrix Tablet. (2021). MDPI. Retrieved from [Link]

• Characterization and Hydrolysis Studies of a Prodrug Obtained as Ester Conjugate of Geraniol and Ferulic Acid by Enzymatic Way. (2021). PMC. Retrieved from [Link]

• Kamal, A. (1990). Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. Biochemical Pharmacology, 40(7), 1669-71. Retrieved from [Link]

• Ethyl salicylate. (n.d.). Wikipedia. Retrieved from [Link]

• Overcoming Water Insolubility in Flow: Enantioselective Hydrolysis of Naproxen Ester. (2019). MDPI. Retrieved from [Link]

• Synthesis of Ethyl Salicylate from Salicylic Acid. (n.d.). Science in Motion. Retrieved from [Link]

• What is the mechanism of Ethyl Salicylate? (2024). Patsnap Synapse. Retrieved from [Link]

• Synthesis method of ethyl salicylate. (2015). Google Patents.
• Synthesis method of ethyl salicylate. (2020). Google Patents.

• Synthesis of ethyl polychlorocyclopropanoates. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Crystal Structure of Ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-carboxylate. (2012). ResearchGate. Retrieved from [Link]

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• ETHYL SALICYLATE. (n.d.). precisionFDA. Retrieved from [Link]

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Application Notes & Protocols for the Quantitative Analysis of Ethyl 2-carbamoyloxybenzoate

Introduction: The Analytical Imperative for Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate, a molecule incorporating both an ester and a carbamate functional group, presents unique analytical challenges. As a derivative of salicylic acid, it shares structural similarities with widely used pharmaceutical compounds. Its accurate quantification is critical in various contexts, from purity assessment in drug substance manufacturing and stability testing of potential drug products to metabolism studies and quality control of fine chemicals.

The presence of two hydrolytically susceptible moieties—the ethyl ester and the carbamate—necessitates carefully designed analytical methods to prevent sample degradation during preparation and analysis.[1] This guide provides a comprehensive overview of robust and validated analytical methodologies for the precise quantification of Ethyl 2-carbamoyloxybenzoate, grounded in established scientific principles and regulatory expectations. We will explore the causality behind method selection, detail step-by-step protocols, and provide the framework for method validation in accordance with International Council for Harmonisation (ICH) guidelines.[2][3][4]

Guiding Principles: Method Selection and Strategy

The choice of an optimal analytical technique depends on the sample matrix, the required sensitivity, and the purpose of the analysis (e.g., routine QC vs. impurity profiling). The following diagram outlines a logical approach to selecting the most appropriate method.

Caption: Decision tree for selecting an analytical method.

Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone method for the quantification of Ethyl 2-carbamoyloxybenzoate due to its high resolution, reproducibility, and applicability to non-volatile and thermally labile compounds. The presence of the benzene ring provides a strong chromophore, making UV detection highly effective.

Causality of Experimental Choices

• Mode: Reversed-phase (RP-HPLC) is the logical choice. The molecule has significant non-polar character (phenyl ring, ethyl group), allowing it to be retained on a non-polar stationary phase (like C18) and eluted with a polar mobile phase.

• Stationary Phase: A C18 (octadecylsilane) column is the universal starting point for RP-HPLC. It provides excellent hydrophobic retention for the analyte. A particle size of 3 to 5 µm offers a good balance between efficiency and backpressure.

• Mobile Phase: A mixture of a polar organic solvent (acetonitrile or methanol) and an aqueous buffer is required.

  • Organic Modifier: Acetonitrile is often preferred over methanol as it typically provides lower backpressure and better peak shape for many compounds.

  • Aqueous Phase: A slightly acidic buffer (e.g., phosphate buffer at pH 3-4) is recommended. This serves two purposes: 1) It suppresses the ionization of any potential acidic degradants (like salicylic acid), ensuring they are well-retained and have good peak shape. 2) It helps maintain a consistent pH to ensure run-to-run reproducibility.

• Detection: UV detection is ideal. A photodiode array (PDA) detector is superior as it allows for the simultaneous monitoring of multiple wavelengths and provides spectral data for peak purity assessment. The primary wavelength should be set at the absorbance maximum (λmax) of the benzene ring chromophore for maximum sensitivity.

Protocol 1: Validated HPLC-UV Method for Quantification

This protocol describes a robust isocratic HPLC method for the determination of Ethyl 2-carbamoyloxybenzoate in a drug substance sample.

Equipment and Reagents

• HPLC system with isocratic pump, autosampler, column thermostat, and PDA/UV detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, pipettes.

• HPLC-grade acetonitrile, water, and phosphoric acid.

• Ethyl 2-carbamoyloxybenzoate reference standard.

Chromatographic Conditions

Parameter	Condition
Mobile Phase	Acetonitrile : 20mM Potassium Phosphate Buffer (pH 3.0) (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	230 nm (primary), PDA scan 200-400 nm for peak purity
Run Time	10 minutes

Solution Preparation

• Mobile Phase Buffer (20mM KH₂PO₄, pH 3.0): Dissolve 2.72 g of potassium dihydrogen phosphate in 1 L of HPLC-grade water. Adjust pH to 3.0 with dilute phosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent: Mobile Phase is recommended as the diluent to ensure peak shape integrity.

• Standard Stock Solution (500 µg/mL): Accurately weigh 25 mg of Ethyl 2-carbamoyloxybenzoate reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standards (e.g., 5, 25, 50, 100, 150 µg/mL) by diluting the stock solution with the diluent. These will be used to establish the calibration curve.

• Sample Solution (Target concentration 100 µg/mL): Accurately weigh 10 mg of the sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Filter through a 0.45 µm syringe filter before injection.

Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure no system contamination.

• Inject the working standard solutions in sequence, from lowest to highest concentration.

• Inject the sample solution. It is good practice to bracket the sample injection with injections of a mid-level standard to verify system stability.

• Construct a calibration curve by plotting the peak area against the concentration of the working standards.

• Determine the concentration of Ethyl 2-carbamoyloxybenzoate in the sample solution using the linear regression equation from the calibration curve.

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, particularly for identifying and quantifying volatile impurities or for analyzing samples in complex matrices where the specificity of MS is required.[5] While the analyte itself has moderate volatility, GC analysis is feasible.

Causality of Experimental Choices

• Inlet: A split/splitless inlet is standard. A split injection is used for concentrated samples to avoid column overload, while splitless is used for trace analysis to maximize sensitivity.

• Column: A low-to-mid polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is suitable. This provides good separation based on boiling points and slight polarity differences.

• Oven Program: A temperature ramp is necessary to ensure good separation of the analyte from any solvent peaks and potential impurities. Starting at a lower temperature allows for focusing of the analytes at the head of the column, leading to sharper peaks.

• Detector: A mass spectrometer is essential. It provides both high sensitivity and structural information from the mass spectrum, allowing for positive identification of the analyte. Electron Impact (EI) ionization is a standard technique that produces a reproducible fragmentation pattern for library matching.[6]

Protocol 2: GC-MS for Identification and Quantification

This protocol is suitable for confirming the identity and quantifying Ethyl 2-carbamoyloxybenzoate.

Equipment and Reagents

• GC-MS system with a split/splitless inlet and an electron ionization (EI) source.

• DB-5ms or equivalent fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Analytical balance, volumetric flasks, pipettes.

• High-purity Ethyl Acetate (or other suitable solvent).

• Ethyl 2-carbamoyloxybenzoate reference standard.

Instrumental Conditions

Parameter	Condition
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (50:1 ratio)
Injection Volume	1 µL
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 20 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Range	40-350 amu

Solution Preparation

• Solvent: Ethyl Acetate.

• Standard and Sample Solutions: Prepare stock and working solutions as described in the HPLC section, but using Ethyl Acetate as the solvent. Target concentrations may need to be adjusted based on instrument sensitivity.

Method Validation: Ensuring Trustworthiness and Reliability

A protocol is only trustworthy if it is validated. Validation demonstrates that the analytical procedure is suitable for its intended purpose.[7] The core parameters, as defined by ICH guideline Q2(R1), must be assessed.[8]

Validation Parameters

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal measured is unequivocally from the analyte.	Peak purity index > 99.5% (PDA). No interference at the analyte's retention time from blank or placebo.
Linearity	To demonstrate a direct proportional relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., 50-150% of target conc.).
Accuracy	To measure the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% at three concentration levels.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability: RSD ≤ 1.0% (n=6). Intermediate Precision: RSD ≤ 2.0% (different day/analyst).
Range	The concentration interval where the method is precise, accurate, and linear.	Established by confirming linearity, accuracy, and precision data.
Limit of Quantitation (LOQ)	The lowest concentration that can be measured with acceptable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations.	System suitability parameters remain within limits when flow rate, pH, or mobile phase composition are slightly varied.

General Analytical Workflow

The entire process from sample handling to data reporting follows a structured path to ensure data integrity.

Caption: General workflow for quantitative analysis.

References

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• Pharma Talk. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation.
• ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• ResearchGate. (2015). Any advice about the stability of ester and carbamate containing compounds?
• Agilent. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI.
• PubMed. (2020). Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by Gas Chromatography-Mass Spectrometry.

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• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. database.ich.org [database.ich.org]

Application Note: A Robust, Validated HPLC Method for the Quantification of Ethyl 2-carbamoyloxybenzoate

Abstract

This application note describes a comprehensive, step-by-step guide for the development and validation of a simple, precise, and accurate isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Ethyl 2-carbamoyloxybenzoate. The methodology is designed for researchers, quality control analysts, and drug development professionals, providing a robust framework from initial analyte characterization to full method validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The final optimized method utilizes a C18 stationary phase with a mobile phase of acetonitrile and water, offering excellent peak symmetry and resolution. All validation parameters, including linearity, accuracy, precision, specificity, and robustness, were found to be within acceptable limits, demonstrating the method's suitability for its intended purpose in a regulated environment.

Analyte Properties & Initial Chromatographic Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation of logical HPLC method development. Ethyl 2-carbamoyloxybenzoate, a derivative of ethyl salicylate, is a relatively non-polar organic molecule. Its properties dictate the initial choice of chromatographic mode, stationary phase, and mobile phase.

While specific experimental data for Ethyl 2-carbamoyloxybenzoate is not widely published, its structure is closely related to Ethyl Salicylate. We can infer its properties based on this relationship. Ethyl Salicylate has a LogP of approximately 2.95, indicating significant hydrophobicity.[1][2] It is sparingly soluble in water but soluble in common organic solvents like ethanol and ether.[3][4]

Property	Value (Inferred/Related Compound)	Chromatographic Implication
Structure		The aromatic ring and ester/carbamate groups suggest UV activity. The overall structure is non-polar.
Molecular Weight	~209.2 g/mol	Standard for small molecule analysis.
LogP (Octanol/Water)	> 2.5 (Estimated)	High hydrophobicity strongly suggests Reversed-Phase (RP) HPLC is the ideal separation mode.
Solubility	Sparingly soluble in water; soluble in organic solvents.	The sample diluent should contain a significant portion of organic solvent (e.g., Acetonitrile, Methanol).
UV Absorbance	Expected λmax ~230-300 nm due to the benzoate chromophore.	A photodiode array (PDA) or UV-Vis detector is suitable for detection.

Based on these properties, a reversed-phase HPLC method is the logical choice, as the non-polar analyte will interact favorably with a non-polar stationary phase.[5][6]

Materials and Reagents

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.

• Chromatography Data System (CDS): OpenLab CDS or equivalent.

• Analytical Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent L1 packing).

• Reagents:

  • Acetonitrile (ACN), HPLC Grade

  • Methanol (MeOH), HPLC Grade

  • Water, HPLC Grade (prepared using a Milli-Q® system or equivalent)

  • Ethyl 2-carbamoyloxybenzoate Reference Standard (>99% purity).

• Glassware: Class A volumetric flasks, autosampler vials.

Method Development Strategy

The goal of method development is to achieve a separation that is specific, robust, and provides symmetric, well-resolved peaks in a reasonable runtime. The process is a systematic optimization of chromatographic variables.

Step 3.1: Detector Wavelength Selection

Protocol:

• Prepare a stock solution of Ethyl 2-carbamoyloxybenzoate in acetonitrile (~100 µg/mL).

• Using the PDA detector, perform a UV-Vis scan of the solution from 200 to 400 nm.

• Identify the wavelength of maximum absorbance (λmax). For the benzoate chromophore, a prominent peak is expected around 238 nm and a secondary one near 305 nm. The λmax at 238 nm is selected for quantification to ensure maximum sensitivity.

Step 3.2: Initial Column and Mobile Phase Screening

Causality: A C18 column is the workhorse of reversed-phase chromatography and the default starting point for non-polar compounds due to its strong hydrophobic interactions.[7] Acetonitrile is often preferred over methanol as the organic modifier because it typically provides lower backpressure and better peak efficiency for many compounds.

Starting Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A: Water, B: Acetonitrile

• Elution: Isocratic

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector: PDA at 238 nm

Step 3.3: Mobile Phase Optimization

Protocol:

• Prepare a working standard of Ethyl 2-carbamoyloxybenzoate at ~50 µg/mL.

• Perform a series of isocratic runs, systematically varying the mobile phase composition. Start at a high organic percentage and decrease it to find the optimal retention.

  • Run 1: 80% ACN / 20% Water

  • Run 2: 70% ACN / 30% Water

  • Run 3: 60% ACN / 40% Water

  • Run 4: 50% ACN / 50% Water

• Evaluate the chromatograms from each run. The target is a retention time (k') between 2 and 10, a tailing factor (T) ≤ 1.5, and a high number of theoretical plates (N).

• Based on the screening, a mobile phase of 65% Acetonitrile and 35% Water was found to provide optimal retention and peak shape.

Workflow for HPLC Method Development

Caption: Systematic workflow for RP-HPLC method development.

Final Optimized Method and System Suitability

Following the development strategy, the final method parameters were established. A System Suitability Test (SST) must be performed before any sample analysis to verify that the chromatographic system is adequate for the intended analysis.[8][9]

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (65:35, v/v)
Elution Type	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector Wavelength	238 nm
Injection Volume	10 µL
Run Time	10 minutes
Sample Diluent	Acetonitrile

System Suitability Test (SST) Protocol

• Prepare a working standard solution of Ethyl 2-carbamoyloxybenzoate at the target concentration (e.g., 50 µg/mL).

• Inject the standard solution five (5) consecutive times.

• Evaluate the results against the acceptance criteria defined in Table 2. The system is deemed suitable for analysis only if all criteria are met.[10][11]

Table 2: System Suitability Acceptance Criteria (based on USP <621>)

Parameter	Acceptance Criteria	Justification
Tailing Factor (T)	≤ 1.5	Ensures peak symmetry, critical for accurate integration.
Theoretical Plates (N)	> 2000	Indicates good column efficiency and sharp peaks.
%RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and detector.[12]
%RSD of Retention Time	≤ 1.0%	Shows the stability of the pump and mobile phase delivery.

Method Validation Protocol (per ICH Q2(R1))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[13][14] The following protocols describe how to validate the method for the assay of Ethyl 2-carbamoyloxybenzoate.

ICH Q2(R1) Validation Parameters

Caption: Key parameters for analytical method validation per ICH Q2(R1).

Specificity

Objective: To demonstrate that the signal measured is unequivocally from the analyte of interest, free from interference from excipients, impurities, or degradation products. Protocol:

• Prepare and inject the following:

  • Blank (diluent).

  • Placebo solution (a mixture of all formulation excipients without the active ingredient).

  • Reference standard of Ethyl 2-carbamoyloxybenzoate.

  • Spiked placebo solution (placebo spiked with the reference standard).

• Acceptance Criteria: The blank and placebo chromatograms should show no significant peaks at the retention time of the analyte. The peak in the spiked sample must be spectrally pure (as determined by PDA analysis) and well-resolved from any other peaks.

Linearity and Range

Objective: To verify that the method's response is directly proportional to the analyte concentration over a specified range. Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels, ranging from 50% to 150% of the target assay concentration (e.g., 25, 50, 75, 100, 125 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) must be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value. Protocol:

• Prepare a placebo mixture.

• Spike the placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analyze the samples and calculate the percentage recovery of the analyte.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Protocol:

• Repeatability (Intra-day Precision):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze them on the same day, with the same analyst and instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision (Inter-day Ruggedness):

  • Repeat the repeatability test on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for the combined data from both days.

• Acceptance Criteria: The %RSD for repeatability should be ≤ 2.0%. The %RSD for intermediate precision should be ≤ 2.0%.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Protocol:

• Analyze a standard solution while making small, deliberate changes to the optimized method parameters, one at a time.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

  • Column Temperature: ± 2 °C (28 °C and 32 °C).

  • Mobile Phase Composition: ± 2% organic (e.g., 63% and 67% ACN).

• Acceptance Criteria: The SST parameters (tailing, plates, retention time) should remain within acceptable limits for all tested variations.

Conclusion

The RP-HPLC method detailed in this application note is demonstrated to be simple, specific, accurate, precise, and robust for the quantitative determination of Ethyl 2-carbamoyloxybenzoate. The systematic development approach, beginning with the analyte's physicochemical properties, resulted in an efficient isocratic method with a short run time. The comprehensive validation protocol, designed in accordance with ICH Q2(R1) guidelines, confirms that the method is suitable for its intended use in quality control and other regulated pharmaceutical environments.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Food and Drug Administration (FDA). (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Pharma Knowledge Forum. (2024). How to Develop HPLC Method for Nonpolar Compounds. [Link]

• MicroSolv Technology Corporation. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. [Link]

• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. [Link]

• United States Pharmacopeia. (n.d.). General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. [Link]

• Pharma Times Official. (2025). SOP for Guideline for System Suitability Test for HPLC Analysis. [Link]

• PubChem. (n.d.). Ethyl Salicylate. National Center for Biotechnology Information. [Link]

• The Good Scents Company. (n.d.). ethyl salicylate. [Link]

• Wikipedia. (n.d.). Ethyl salicylate. [Link]

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• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. database.ich.org [database.ich.org]

Application Note: A Robust GC/MS Method for the Analysis of Ethyl 2-carbamoyloxybenzoate

Introduction: A Method Development Approach

Scientific Rationale and Foundational Principles

The proposed method is built upon the known gas chromatographic behavior of ethyl salicylate and the mass spectrometric fragmentation patterns of both salicylate esters and carbamates. Ethyl salicylate is a volatile compound well-suited for GC analysis, and its fragmentation is characterized by the loss of the ethoxy group and rearrangements of the salicylate moiety.[1][2] Carbamates, while sometimes thermally labile, can be analyzed by GC/MS, often showing characteristic fragmentation patterns related to the carbamate group.[3] Our hypothesis is that Ethyl 2-carbamoyloxybenzoate will exhibit predictable chromatographic and mass spectrometric behavior based on these constituent functional groups.

Predicted Mass Spectrometry Fragmentation Pathway

The electron ionization (EI) mass spectrum of Ethyl 2-carbamoyloxybenzoate is predicted to show a series of characteristic fragments. The molecular ion peak (M+) is expected at m/z 209. The fragmentation is likely to proceed through several key pathways:

• Loss of the ethoxy group (-OC2H5): A common fragmentation for ethyl esters, leading to a fragment at m/z 164.

• Cleavage of the carbamoyl group (-NH2CO): This could lead to a fragment at m/z 166, corresponding to ethyl salicylate.

• Formation of the benzoyl cation: Subsequent loss of CO from the m/z 164 fragment could lead to a fragment at m/z 136.

• Fragments from the salicylate portion: We anticipate seeing fragments characteristic of the salicylate structure, such as the ion at m/z 120, which is a prominent peak in the ethyl salicylate spectrum.[1][2]

The following diagram illustrates the predicted fragmentation pathway:

Caption: Workflow for GC/MS analysis of Ethyl 2-carbamoyloxybenzoate.

Detailed Experimental Protocol

This protocol is a recommended starting point and should be optimized and validated for the specific matrix and instrumentation used.

1. Materials and Reagents

• Ethyl 2-carbamoyloxybenzoate standard (purity ≥98%)

• Ethyl acetate, GC grade

• Methanol, HPLC grade

• Deionized water

• 2 mL screw-top GC vials with septa

2. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl 2-carbamoyloxybenzoate standard and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with ethyl acetate.

3. Sample Preparation (for a solid matrix)

• Accurately weigh approximately 100 mg of the homogenized sample into a centrifuge tube.

• Add 10 mL of ethyl acetate.

• Vortex for 2 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean GC vial for analysis.

4. GC/MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injector Temperature	250 °C	Ensures complete volatilization of the analyte.
Injection Volume	1 µL
Split Ratio	20:1	Prevents column overloading while maintaining good sensitivity.
Carrier Gas	Helium, 99.999% purity	Inert carrier gas with good chromatographic performance.
Flow Rate	1.2 mL/min (constant flow)	Optimal flow rate for a 0.25 mm ID column.
GC Column
Type	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane)	A robust, general-purpose column suitable for a wide range of semi-polar compounds.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolution and analysis time.
Oven Program
Initial Temperature	100 °C, hold for 2 min	Allows for focusing of the analyte at the head of the column.
Ramp	15 °C/min to 280 °C	A moderate ramp rate to ensure good separation from any impurities.
Final Temperature	280 °C, hold for 5 min	Ensures elution of any less volatile compounds and column bake-out.
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV	Standard energy for reproducible fragmentation and library matching.
Source Temperature	230 °C	Minimizes analyte degradation in the source.
Quadrupole Temperature	150 °C	Standard setting for good mass filtering.
Scan Range	40-450 amu	Covers the molecular weight of the analyte and its expected fragments.
Solvent Delay	3 min	Prevents the solvent peak from damaging the detector.

5. Data Analysis and Quantification

• Identification: The retention time of the analyte in the sample should match that of the standard. The mass spectrum of the sample peak should be compared to the standard and the predicted fragmentation pattern.

• Quantification: Generate a calibration curve by plotting the peak area of the target analyte against the concentration of the working standards. Perform a linear regression to determine the concentration of the analyte in the sample.

Trustworthiness and Method Validation

To ensure the trustworthiness of this method, a full validation should be performed according to established guidelines (e.g., ICH Q2(R1)). Key validation parameters to assess include:

• Specificity: Analyze a blank matrix to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity: Assess the linearity of the calibration curve over the desired concentration range. A correlation coefficient (r²) > 0.99 is typically desired.

• Accuracy and Precision: Determine the accuracy (as percent recovery) and precision (as relative standard deviation) by analyzing replicate samples at multiple concentration levels.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., injector temperature, flow rate) on the results.

Conclusion

This application note provides a comprehensive, scientifically-grounded framework for the development of a GC/MS method for the analysis of Ethyl 2-carbamoyloxybenzoate. By building upon the known analytical behavior of its constituent chemical moieties, this guide offers a robust starting point for researchers. The detailed protocol, predicted fragmentation, and emphasis on method validation are designed to ensure the generation of accurate and reliable data for this novel compound of interest.

References

• PubChem. Ethyl Salicylate. National Center for Biotechnology Information. [Link]

• MassBank. ethyl salicylate. MassBank of North America (MoNA). [Link]

• Lachenmeier, D. W., et al. (2018). Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks – A method validation study. Food Chemistry, 258, 26-32. [Link]

• Human Metabolome Database. Showing metabocard for Ethyl salicylate (HMDB0029817). [Link]

• FooDB. Showing Compound Ethyl salicylate (FDB001028). [Link]

• PubChem. Carbamic acid, ethyl-, ethyl ester. National Center for Biotechnology Information. [Link]

• The Good Scents Company. ethyl salicylate. [Link]

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• 2. massbank.eu [massbank.eu]
• 3. cvuas.de [cvuas.de]

Application Note: Ethyl 2-carbamoyloxybenzoate as a Versatile Precursor for Bio-inspired Heterocyclic Scaffolds

Abstract

This guide details the strategic use of Ethyl 2-carbamoyloxybenzoate as a pivotal building block for the synthesis of novel heterocyclic compounds, particularly 1,3-benzoxazine-2,4-diones. These scaffolds are of significant interest in medicinal chemistry and drug development due to their prevalence in bioactive molecules. We provide a comprehensive overview of the molecule's reactivity, a mechanistic rationale for its synthetic utility, and detailed, validated protocols for its conversion into value-added derivatives. This document is intended for researchers, chemists, and professionals in drug development seeking to leverage this versatile precursor.

Introduction and Scientific Rationale

Ethyl 2-carbamoyloxybenzoate is an aromatic compound distinguished by the ortho-positioning of an ethyl ester and a carbamoyloxy group. This specific arrangement is not a mere coincidence of functionalization but a deliberate design for synthetic utility. The proximity of a nucleophilic nitrogen (in the carbamate) and an electrophilic carbonyl carbon (in the ester) creates a reactive conformation primed for intramolecular cyclization.

The core strategy explored in this note is the base-mediated intramolecular cyclization of Ethyl 2-carbamoyloxybenzoate. This reaction proceeds via a nucleophilic attack of the carbamate nitrogen onto the ester carbonyl, leading to the formation of a stable, six-membered heterocyclic ring system: 1,3-benzoxazine-2,4-dione. This scaffold is a key structural motif in a variety of pharmacologically active compounds, including anti-inflammatory and anti-tumor agents.[1][2][3] By utilizing Ethyl 2-carbamoyloxybenzoate, researchers can access this privileged scaffold efficiently, opening pathways for the development of novel compound libraries.

Physicochemical Properties & Safety

A thorough understanding of a reagent's properties and hazards is a prerequisite for safe and successful experimentation.

Property	Value
Chemical Formula	C₁₀H₁₁NO₄
Molecular Weight	209.20 g/mol
Appearance	White to off-white solid
IUPAC Name	ethyl 2-(carbamoyloxy)benzoate
Solubility	Soluble in DMSO, DMF, Methanol, moderately soluble in Ethyl Acetate
Storage	Store in a cool, dry place away from incompatible materials.

Safety & Handling: While specific toxicity data for Ethyl 2-carbamoyloxybenzoate is limited, its structure, containing benzoate and carbamate moieties, necessitates careful handling. Analogous aromatic acids and esters can be irritants to the skin, eyes, and respiratory tract.[4][5]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[6]

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[4]

• In Case of Exposure:

  • Skin: Immediately wash the affected area with soap and water.[6]

  • Eyes: Flush with copious amounts of water for at least 15 minutes and seek medical attention.[6]

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Synthetic Strategy: Accessing the 1,3-Benzoxazine-2,4-dione Core

The primary application of Ethyl 2-carbamoyloxybenzoate is its conversion into the 1,3-benzoxazine-2,4-dione ring system. This transformation is typically achieved under basic conditions, which facilitate the key bond-forming step.

Mechanistic Rationale

The causality behind this synthetic choice lies in the principles of intramolecular reactivity. The process can be described in two key steps:

• Deprotonation: A suitable base (e.g., Sodium Ethoxide, Sodium Hydride) abstracts the acidic proton from the carbamate nitrogen, generating a highly nucleophilic amide anion.

• Intramolecular Cyclization: The resulting anion immediately attacks the proximate and electrophilic carbonyl carbon of the ethyl ester. This forms a tetrahedral intermediate which then collapses, eliminating the ethoxide leaving group to yield the stable heterocyclic product.

This reaction is mechanistically analogous to the synthesis of benzoxazine-diones from salicylamide and chloroformates, a well-established route in heterocyclic chemistry.[1][7][8]

Caption: Reaction mechanism for the base-catalyzed cyclization.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps, expected outcomes, and characterization data.

Protocol 3.1: Synthesis of 1,3-Benzoxazine-2,4-dione (2)

This protocol details the foundational cyclization reaction. The choice of sodium ethoxide as the base is strategic; its conjugate acid is ethanol, which can be easily removed, and it is sufficiently strong to deprotonate the carbamate without promoting unwanted side reactions.

Materials and Reagents:

• Ethyl 2-carbamoyloxybenzoate (1) (2.09 g, 10.0 mmol)

• Anhydrous Ethanol (50 mL)

• Sodium metal (0.25 g, 11.0 mmol)

• 1 M Hydrochloric Acid (HCl)

• Deionized Water

• Saturated Sodium Chloride solution (Brine)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC mobile phase: 30% Ethyl Acetate in Hexanes

Procedure:

• Preparation of Sodium Ethoxide: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Argon), add anhydrous ethanol (40 mL). Carefully add sodium metal in small pieces. The reaction is exothermic. Stir until all sodium has dissolved to form a clear solution of sodium ethoxide.

• Reaction Setup: Cool the sodium ethoxide solution to 0 °C in an ice bath.

• Substrate Addition: Dissolve Ethyl 2-carbamoyloxybenzoate (1) (2.09 g, 10.0 mmol) in anhydrous ethanol (10 mL) and add it dropwise to the stirred sodium ethoxide solution over 15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Monitoring: Monitor the reaction progress by TLC. The product (2) should have a lower Rf than the starting material (1).

• Workup:

  • Once the reaction is complete, cool the mixture in an ice bath and carefully neutralize it by dropwise addition of 1 M HCl until the pH is ~2-3. A white precipitate will form.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Add deionized water (30 mL) to the residue and extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude solid can be purified by recrystallization from an ethanol/water mixture to yield pure 1,3-benzoxazine-2,4-dione (2) as a white crystalline solid.

Expected Outcome:

• Yield: 75-85%

• Appearance: White crystalline solid

• Melting Point: 223-225 °C (Lit. 223-224 °C)[1]

• ¹H NMR (400 MHz, DMSO-d₆): δ 11.9 (s, 1H, NH), 7.95 (dd, 1H), 7.70 (t, 1H), 7.30 (m, 2H).

Protocol 3.2: N-Alkylation of 1,3-Benzoxazine-2,4-dione (3)

This protocol demonstrates the utility of the synthesized dione as a building block for further diversification. The acidic N-H proton can be readily removed and the resulting anion alkylated to introduce novel substituents.

Materials and Reagents:

• 1,3-Benzoxazine-2,4-dione (2) (1.63 g, 10.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (30 mL)

• Potassium Carbonate (K₂CO₃), anhydrous (2.07 g, 15.0 mmol)

• Benzyl Bromide (1.31 mL, 11.0 mmol)

• Deionized Water

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add 1,3-benzoxazine-2,4-dione (2) (1.63 g, 10.0 mmol) and anhydrous potassium carbonate (2.07 g, 15.0 mmol).

• Solvent Addition: Add anhydrous DMF (30 mL) and stir the suspension for 15 minutes at room temperature.

• Reagent Addition: Add Benzyl Bromide (1.31 mL, 11.0 mmol) dropwise to the suspension.

• Reaction: Heat the reaction mixture to 60 °C and stir for 4 hours.

• Monitoring: Monitor the reaction by TLC (30% Ethyl Acetate in Hexanes). The product (3) will have a higher Rf than the starting material (2).

• Workup:

  • After the reaction is complete, cool to room temperature and pour the mixture into ice-cold water (100 mL). A precipitate will form.

  • Stir for 30 minutes, then collect the solid by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum.

• Purification: The crude product can be purified by recrystallization from ethanol to yield pure 3-benzyl-1,3-benzoxazine-2,4-dione (3) as a white solid.

Expected Outcome:

• Yield: 80-90%

• Appearance: White solid

• ¹H NMR (400 MHz, CDCl₃): δ 8.10 (dd, 1H), 7.65 (t, 1H), 7.40-7.25 (m, 7H), 5.25 (s, 2H).

Synthetic Workflow and Data Summary

The overall process transforms a simple starting material into a more complex, derivatized heterocyclic system, highlighting the "building block" nature of Ethyl 2-carbamoyloxybenzoate.

Caption: Overall experimental workflow from starting material to final product.

Table 2: Summary of Experimental Data

Compound	Structure	Reaction Time	Yield (%)	Key ¹H NMR Signal (δ ppm)
2	1,3-Benzoxazine-2,4-dione	2 hours	75-85	11.9 (s, 1H, N-H )

| 3 | 3-Benzyl-1,3-benzoxazine-2,4-dione | 4 hours | 80-90 | 5.25 (s, 2H, -CH₂ -Ph) |

Troubleshooting and Field-Proven Insights

• Issue: Low yield in Protocol 3.1 (Cyclization).

  • Cause: Presence of water in the reaction. The base (sodium ethoxide) will be quenched by water, and the starting material may be hydrolyzed.

  • Solution: Ensure all glassware is flame- or oven-dried. Use anhydrous ethanol. Perform the reaction under a dry, inert atmosphere.

• Issue: Incomplete reaction in Protocol 3.2 (Alkylation).

  • Cause: Insufficiently active base or poor quality alkylating agent.

  • Solution: Ensure K₂CO₃ is anhydrous and finely powdered to maximize surface area. Use fresh, high-purity benzyl bromide. If the reaction is still sluggish, a stronger base like sodium hydride (NaH) can be used, but requires more stringent anhydrous techniques.

• Expert Insight: The choice of base and solvent is critical. For the cyclization, protic solvents like ethanol work well with alkoxide bases. For the alkylation, a polar aprotic solvent like DMF is preferred as it effectively solvates the cation (K⁺) without interfering with the nucleophile.

Conclusion

Ethyl 2-carbamoyloxybenzoate serves as an effective and strategically designed precursor for the synthesis of 1,3-benzoxazine-2,4-diones. The protocols provided herein offer a reliable and high-yielding pathway to this important heterocyclic core and demonstrate its potential for further functionalization. This building block approach simplifies access to complex molecular architectures, providing a valuable tool for researchers in medicinal chemistry and materials science.

References

• Process for the preparation of 1:3-benzoxazine-2:4-diones.

• What are the applications and preparation methods of 1,3-benzoxazine-2,4(3H)-dione? GisChemical. [Link]

• Preparation method of benzo [ e ][1][7] oxazine-2, 4-dione. Google Patents.

• Synthesis of 1,3-Benzoxazine-2,4 (3H)-diones from 2-hydroxybenzonitrile and isocyanates. ResearchGate. [Link]

• Synthesis and Antimicrobial Applications of 1,3-Benzoxazine Derivatives: A Review. Preprints.org. [Link]

• Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. USA Lab. [Link]

• Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Questions and Answers on Benzoic acid and Benzoates. European Medicines Agency. [Link]

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Application Notes &amp; Protocols for In Vitro Evaluation of Ethyl 2-carbamoyloxybenzoate

I. Executive Summary: Unveiling the Potential of a Dual-Action Prodrug

Ethyl 2-carbamoyloxybenzoate is a fascinating small molecule that functions as a prodrug, meaning it is converted into its active forms within the body.[1] Its chemical structure is unique, combining a salicylate backbone with a carbamate functional group. This design suggests a dual-action therapeutic potential. Upon metabolic activation, it is designed to release salicylic acid, a well-known non-steroidal anti-inflammatory drug (NSAID), as well as other metabolites like carsalam and salicylamide.[1]

The salicylate component positions Ethyl 2-carbamoyloxybenzoate as a candidate for anti-inflammatory applications. Salicylates are known to inhibit cyclooxygenase (COX) enzymes, which are key to the production of pro-inflammatory prostaglandins.[2][3] The carbamate moiety, on the other hand, is a feature present in numerous compounds with demonstrated anticancer and cytotoxic activities.[4][5][6][7]

These application notes provide a comprehensive guide for the in vitro evaluation of Ethyl 2-carbamoyloxybenzoate. We will explore its potential in two key therapeutic areas: anti-inflammatory effects and anticancer cytotoxicity . The protocols detailed herein are designed to be robust and self-validating, providing researchers with the tools to thoroughly characterize the bioactivity of this compound.

II. Foundational Assays: Characterizing the In Vitro Profile

A logical first step in evaluating any new chemical entity is to determine its baseline cytotoxicity across relevant cell lines. This allows for the determination of a therapeutic window and informs the concentration ranges for subsequent mechanistic assays.

Workflow for Foundational Cytotoxicity Assessment

Caption: General workflow for determining the half-maximal inhibitory concentration (IC50).

Protocol 1: General Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4][6]

A. Materials

• Selected cancer cell lines (e.g., MCF-7 for breast cancer, CT26WT for colon cancer) and a non-cancerous control cell line (e.g., HEK293).[4]

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• Ethyl 2-carbamoyloxybenzoate.

• DMSO (cell culture grade).

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

• 96-well clear flat-bottom plates.

• Microplate spectrophotometer.

B. Step-by-Step Procedure

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of medium and incubate overnight.[4]

• Compound Preparation: Prepare a 100 mM stock solution of Ethyl 2-carbamoyloxybenzoate in DMSO. Create serial dilutions in complete medium to achieve final desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO at the highest concentration used) and a no-treatment control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[4]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.[4]

C. Data Analysis and Interpretation

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve.

• Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Parameter	Description
IC50	The concentration of a drug that is required for 50% inhibition in vitro.
Dose-Response Curve	A graph illustrating the relationship between the concentration of a drug and the magnitude of its effect.
Vehicle Control	A control group that receives the solvent in which the drug is dissolved (e.g., DMSO) to account for any effects of the solvent itself.

III. Investigating Anti-Inflammatory Activity

As a prodrug of salicylic acid, a primary application of Ethyl 2-carbamoyloxybenzoate is in the field of inflammation research. The following assays are designed to quantify its ability to modulate key inflammatory pathways.

Signaling Pathway of LPS-Induced Inflammation

Caption: Simplified pathway of LPS-induced inflammation and COX inhibition.

Protocol 2: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, in RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS).[8]

A. Materials

• RAW 264.7 macrophage cell line.

• Complete DMEM medium.

• Lipopolysaccharide (LPS) from E. coli.

• Griess Reagent System.

• Sodium nitrite (NaNO₂) for standard curve.

• 96-well plates.

B. Step-by-Step Procedure

• Cell Seeding: Seed RAW 264.7 cells at 5 x 10⁴ cells/well in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Treat cells with various concentrations of Ethyl 2-carbamoyloxybenzoate for 1 hour.

• Stimulation: Add LPS (1 µg/mL) to the wells to induce an inflammatory response. Include wells with cells only, cells + LPS, and cells + compound only.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Nitrite Measurement:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution (Component B of Griess Reagent) and incubate for another 10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm.

• Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite to quantify the nitrite concentration in the samples.

C. Data Analysis and Interpretation

• Calculate the concentration of nitrite in each sample using the standard curve.

• Determine the percentage inhibition of NO production by the compound compared to the LPS-only control. A significant reduction in NO levels suggests anti-inflammatory activity.[8][9]

Protocol 3: Pro-Inflammatory Cytokine Measurement (ELISA)

This protocol measures the levels of pro-inflammatory cytokines such as TNF-α and IL-6 released by LPS-stimulated macrophages.

A. Materials

• Supernatants from the experiment described in Protocol 2.

• ELISA kits for mouse TNF-α and IL-6.

• Microplate reader capable of reading absorbance at 450 nm.

B. Step-by-Step Procedure

• Sample Collection: Use the cell culture supernatants collected from the nitric oxide assay (Protocol 2, Step 4).

• ELISA Protocol: Follow the manufacturer's instructions provided with the specific ELISA kits for TNF-α and IL-6. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples (supernatants).

  • Adding a detection antibody.

  • Adding an enzyme-conjugated secondary antibody.

  • Adding the substrate and stopping the reaction.

• Data Acquisition: Read the absorbance at 450 nm.

C. Data Analysis and Interpretation

• Generate a standard curve for each cytokine.

• Calculate the concentration of TNF-α and IL-6 in the samples.

• A dose-dependent decrease in the secretion of these cytokines indicates the anti-inflammatory potential of the compound.[8]

Assay	Principle	Key Measurement	Implication of Inhibition
Griess Assay	Colorimetric detection of nitrite, a stable product of NO.	Nitrite concentration.	Reduction of inflammatory mediator NO.[8]
ELISA	Antibody-based detection of specific proteins.	Concentration of TNF-α, IL-6, etc.	Suppression of pro-inflammatory signaling.[8]

IV. Investigating Anticancer & Cytotoxic Activity

The presence of a carbamate group in Ethyl 2-carbamoyloxybenzoate warrants investigation into its potential as an anticancer agent, as many carbamate derivatives exhibit cytotoxic effects on cancer cells.[4][5][10]

Protocol 4: Apoptosis Detection by Annexin V/PI Staining

This assay differentiates between viable, apoptotic, and necrotic cells to elucidate the mechanism of cell death induced by the compound.[10]

A. Materials

• Cancer cell line of interest.

• 6-well plates.

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit.

• Flow cytometer.

B. Step-by-Step Procedure

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of Ethyl 2-carbamoyloxybenzoate (determined in Protocol 1) for 24 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Data Acquisition: Analyze the cells by flow cytometry within one hour of staining.

C. Data Analysis and Interpretation

• Annexin V- / PI-: Live cells.

• Annexin V+ / PI-: Early apoptotic cells.

• Annexin V+ / PI+: Late apoptotic/necrotic cells.

• An increase in the population of Annexin V-positive cells in the treated group compared to the control indicates that the compound induces apoptosis.

Workflow for Apoptosis Assay

Caption: Step-by-step workflow for the Annexin V/PI apoptosis assay.

V. References

• Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence. MDPI. [Link]

• Synthesis and Biological Evaluation of New Tyrosol-Salicylate Derivatives as Potential Anti-Inflammatory Agents. PubMed. [Link]

• Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence. PubMed. [Link]

• Synthesis and Biological Evaluation of New Tyrosol-Salicylate Derivatives as Potential Anti-Inflammatory Agents. Bentham Science Publisher. [Link]

• Novel carbamate analogues of amsacrine with activity against non-cycling murine and human tumour cells. PubMed. [Link]

• (PDF) Synthesis and In vitro anticancer activity of some novel substituted carbazole carbamate derivatives against human glioma U87MG cell line. ResearchGate. [Link]

• Design, synthesis, and anti-inflammatory activity of caffeoyl salicylate analogs as NO production inhibitors. PubMed. [Link]

• Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder. PMC - PubMed Central. [Link]

• In vitro toxicological evaluation of ethyl carbamate in human HepG2 cells. PMC - NIH. [Link]

• (PDF) Synthesis, acute toxicity and anti-inflammatory effect of bornyl salicylate, a salicylic acid derivative. ResearchGate. [Link]

• Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b. JOCPR. [Link]

• What is the mechanism of Ethyl Aminobenzoate? Patsnap Synapse. [Link]

• What is Ethyl Aminobenzoate used for? Patsnap Synapse. [Link]

• ETHYL PARA AMINO BENZOATE | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass. [Link]

• What is the mechanism of Ethyl Salicylate? Patsnap Synapse. [Link]

• Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. PubMed. [Link]/)

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Safe Handling and Storage of Ethyl 2-carbamoyloxybenzoate

Abstract

This document provides a comprehensive guide to the proper handling and storage procedures for Ethyl 2-carbamoyloxybenzoate (CAS No. 88599-32-0). As a compound featuring both an ester and a carbamate functional group, it requires specific precautions to ensure its stability and to mitigate potential health and safety risks. These protocols are designed for researchers, scientists, and drug development professionals who may utilize this molecule as a chemical intermediate or building block. The guide emphasizes the rationale behind each procedural step, focusing on chemical reactivity, hazard mitigation, and the preservation of sample integrity.

Compound Profile and Physicochemical Properties

Ethyl 2-carbamoyloxybenzoate is an organic molecule whose structure suggests specific chemical vulnerabilities, primarily the susceptibility of its ester and carbamate moieties to hydrolysis.[1] Understanding its properties is foundational to safe handling.

Table 1: Compound Identification

Parameter	Value	Source
Chemical Name	Ethyl 2-carbamoyloxybenzoate	-
Synonyms	Ethyl 2-(carbamoyloxy)benzoate	[2]
CAS Number	88599-32-0	[2]
Molecular Formula	C10H11NO4	[2]
Molecular Weight	209.20 g/mol	[2]

| Canonical SMILES | CCOC(=O)C1=CC=CC=C1OC(=O)N |[3] |

Table 2: Physicochemical Data

Parameter	Value	Notes
Appearance	Data not available	Likely a colorless to light yellow liquid or solid.
Solubility	Almost insoluble in water	Expected based on the related compound, ethyl benzoate.[4][5] Miscible with most organic solvents.[4][5]
Melting Point	Data not available	-
Boiling Point	Data not available	-

| Stability | Moisture-sensitive; potentially unstable in acidic or basic conditions. | The presence of ester and carbamate groups makes the compound prone to hydrolysis.[1] |

Hazard Identification and Risk Assessment

• Toxicity (Carbamate Moiety): Carbamates as a class exhibit a wide range of toxicities, with some being used as pesticides.[6][7] Certain carbamates are suspected carcinogens and can be toxic if swallowed or inhaled.[8][9][10] Chronic exposure to some carbamates has been shown to have neurotoxic effects.[10][11] Therefore, this compound should be handled as potentially toxic.

• Chemical Reactivity (Ester & Carbamate Moieties): The primary risk to sample integrity is degradation via hydrolysis.[1] This reaction, catalyzed by the presence of water, acids, or bases, will cleave the ester and/or carbamate bonds, yielding undesired byproducts and compromising experimental results.

• General Chemical Hazards: As with most organic chemicals, there is a risk of skin and eye irritation upon contact.[8] If the compound is a combustible liquid or a fine powder, appropriate measures must be taken to prevent ignition from heat, sparks, or static discharge.[7][12]

Table 3: Inferred GHS Hazard Statements

Code	Hazard Statement	Basis of Inference
H302	Harmful if swallowed	General toxicity of carbamates.[8]
H315/H319	Causes skin and serious eye irritation	Common hazard for laboratory chemicals.[8]

| H351 | Suspected of causing cancer | Known hazard for some carbamates.[9][10] |

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks identified above, a combination of engineering controls and appropriate PPE is mandatory.

• Engineering Controls: All handling procedures involving open containers of Ethyl 2-carbamoyloxybenzoate must be performed in a certified chemical fume hood.[6][9] This provides necessary ventilation to prevent inhalation of any vapors or aerosols and contains potential spills.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are required at all times.[9]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[8]

  • Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[9]

Protocol for Receiving and Initial Handling

Proper procedure begins the moment a new shipment of the compound arrives. The following workflow ensures safety and maintains a clear chain of custody.

Caption: Workflow for receiving and inspecting new chemical shipments.

Detailed Storage Protocols

The primary objective for storing Ethyl 2-carbamoyloxybenzoate is the strict exclusion of atmospheric moisture to prevent hydrolysis.[1]

5.1. Optimal Storage Conditions

• Temperature: Store in a cool location.[6][13] Refrigeration is recommended, but if the compound is a liquid, ensure the temperature is above its freezing point to avoid phase-change stresses on the container.

• Atmosphere: An inert and dry atmosphere is critical.[1]

• Incompatibilities: Store separately from strong acids, bases, and oxidizing agents to prevent accelerated decomposition.[5][7]

Caption: Key parameters for the optimal storage of Ethyl 2-carbamoyloxybenzoate.

5.2. Step-by-Step Storage Procedure

• Preparation: Before opening the primary container for the first time, allow it to equilibrate to room temperature inside a desiccator. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Atmosphere: If the compound is particularly sensitive or will be stored long-term, perform all aliquoting inside a glovebox under an inert atmosphere (e.g., argon or nitrogen).

• Container Sealing: Use containers with polytetrafluoroethylene (PTFE)-lined caps to ensure a tight, chemically inert seal. For added protection, wrap the cap threads with PTFE tape.

• Desiccation: Place the sealed container inside a laboratory desiccator containing an active drying agent (e.g., molecular sieves, anhydrous calcium sulfate).[1]

• Final Placement: Store the desiccator in a designated, cool, and dark cabinet away from incompatible materials.

Emergency Procedures

Immediate and correct response to spills or exposure is critical for personnel safety.

6.1. Spill Response Protocol

The appropriate response depends on the scale of the spill. In all cases, prioritize personnel safety.

Caption: General workflow for responding to a chemical spill.

• Evacuation and Alerting: Immediately alert others in the vicinity. If the spill is large, evacuate the area.

• Containment: For small spills, cover with a non-combustible, inert absorbent material like sand, diatomite, or vermiculite.[6][7]

• Cleanup: Using non-sparking tools, carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[7]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste in accordance with institutional and local regulations.[9]

6.2. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them one or two glasses of water to drink. Call a poison control center or seek immediate medical attention.[8]

Waste Disposal

All waste containing Ethyl 2-carbamoyloxybenzoate, whether in pure form, in solution, or as contaminated material from a spill cleanup, must be treated as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed, and appropriate container.

• Do not mix with incompatible waste streams.

• Arrange for disposal through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[9][14]

References

• CP Lab Safety. (n.d.). ethyl 2-(carbamoyloxy)benzoate, 95% Purity, C10H11NO4, 50 mg.
• Restek Corporation. (2024). Carbamate Pesticides Standard (1X1 mL) - Safety Data Sheet.
• Various Authors. (2015). Any advice about the stability of ester and carbamate containing compounds? ResearchGate.
• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Methyl carbamate.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Fisher Scientific. (2023). Safety Data Sheet: Ethyl benzoate.
• Thermo Fisher Scientific. (2025). Safety Data Sheet.
• NOAA. (n.d.). CARBAMATE PESTICIDE, LIQUID, POISONOUS, FLAMMABLE. CAMEO Chemicals.
• BenchChem. (n.d.). Personal protective equipment for handling Methyl carbamate-d3.
• Gonzalez-Guzman, R., et al. (n.d.). Assessment of Acute Oral and Dermal Toxicity of 2 Ethyl-Carbamates with Activity against Rhipicephalus microplus in Rats. PMC - NIH.
• PubChemLite. (n.d.). Ethyl 2-carbamoyloxybenzoate (C10H11NO4).
• Choe, C., et al. (2022). Molecular characterization of ethyl carbamate toxicity in Caenorhabditis elegans. NIH National Library of Medicine.
• Wikipedia. (n.d.). Ethyl benzoate.
• Choe, C., et al. (2022). Molecular characterization of ethyl carbamate toxicity in Caenorhabditis elegans. PubMed.
• Unibrom Corp. (n.d.). Intermediates Ethyl 2-amino-1,3-benzothiazole-6-carboxylate for critical molecular building block.
• ChemicalBook. (2025). Ethyl benzoate.

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Application Notes and Protocols: Safe Disposal of Ethyl 2-carbamoyloxybenzoate Waste

Introduction

In the fields of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. Ethyl 2-carbamoyloxybenzoate, a compound of interest in various research applications, requires meticulous management, not only during its use but also at the end of its lifecycle. Improper disposal of such chemical waste can lead to significant environmental contamination and pose risks to human health.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe and compliant disposal of Ethyl 2-carbamoyloxybenzoate waste. Our focus is on providing scientifically sound, field-proven protocols that ensure safety and regulatory adherence.

Understanding the Compound: Properties Relevant to Disposal

Property	Inferred Characteristic/Value	Rationale and Disposal Consideration
Chemical Family	Carbamate Ester, Benzoate Ester	Carbamates can exhibit toxicity. The ester linkages are susceptible to hydrolysis under acidic or basic conditions.
Physical Form	Likely a solid or liquid	The disposal protocol must be appropriate for the physical state of the waste.
Solubility	Likely sparingly soluble in water, but miscible with many organic solvents.[3]	Aqueous solutions may be treatable, while organic solutions will require incineration.
Reactivity	Susceptible to hydrolysis. Carbamate esters can decompose at elevated temperatures.[4]	Avoid mixing with strong acids or bases, which can accelerate decomposition. High-temperature incineration is a probable effective destruction method.
Toxicity	Assumed to be toxic based on the carbamate functional group.[5]	All handling and disposal steps must be conducted with appropriate personal protective equipment (PPE) to prevent exposure.[6][7]

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical, including Ethyl 2-carbamoyloxybenzoate, is governed by a hierarchy of regulations and best practices.[8] The primary goal is to protect human health and the environment.[9]

Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) establishes the framework for hazardous waste management.[10][11] Additionally, the Occupational Safety and Health Administration (OSHA) mandates safe workplace practices for handling hazardous materials.[12][13] It is crucial to consult your institution's Environmental Health and Safety (EHS) department, as they will have specific protocols that align with federal, state, and local regulations.[14]

The Waste Management Hierarchy

A fundamental concept in waste management is the hierarchy of preferred disposal options.

Caption: Waste Management Hierarchy.

For Ethyl 2-carbamoyloxybenzoate, source reduction involves carefully planning experiments to minimize waste generation.[15] Recycling is generally not feasible for this type of compound in a research setting. Therefore, our focus is on treatment and disposal .

Recommended Disposal Methods

Based on the inferred properties of Ethyl 2-carbamoyloxybenzoate, two primary disposal methods are recommended: incineration and chemical degradation (for small quantities), followed by disposal as hazardous waste.

Method 1: High-Temperature Incineration (Preferred Method)

Incineration is the most effective and recommended method for the complete destruction of organic compounds like Ethyl 2-carbamoyloxybenzoate.[5][16]

Causality: High temperatures in the presence of excess oxygen break down the molecule into simpler, less harmful components, primarily carbon dioxide, water, and nitrogen oxides.[17][18] Given that the compound contains "bound nitrogen" in the carbamate group, the formation of nitrogen oxides (NOx) is expected.[19] Licensed hazardous waste incinerators are equipped with sophisticated flue gas treatment systems to scrub these and other pollutants, ensuring minimal environmental impact.[16]

Protocol for Preparing Waste for Incineration:

• Segregation and Collection:

  • Collect all waste containing Ethyl 2-carbamoyloxybenzoate (solid, liquid, and contaminated labware) in a designated, leak-proof, and properly labeled hazardous waste container.[2][14][20]

  • Do not mix this waste with other waste streams, especially incompatible materials like strong oxidizing agents.[14]

  • Solid waste should be collected in a separate container from liquid waste.[2]

• Labeling:

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Ethyl 2-carbamoyloxybenzoate".[6][14][20]

  • Include the date accumulation started and the specific hazards (e.g., "Toxic").[7][20]

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated designated satellite accumulation area.[14][15]

  • Ensure secondary containment is in place to prevent environmental release in case of a leak.[2][14]

• Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup.[1][14]

  • Ensure all disposal activities are documented in your laboratory's waste log.[5]

Method 2: Chemical Degradation (For Small Quantities)

For very small quantities of Ethyl 2-carbamoyloxybenzoate, chemical degradation via hydrolysis can be considered as a preliminary treatment step before collection as hazardous waste. This should only be performed by trained personnel in a controlled laboratory setting and with the approval of your institution's EHS department.

Causality: The ester and carbamate functional groups in Ethyl 2-carbamoyloxybenzoate are susceptible to base-catalyzed hydrolysis. This process will break the molecule down into more water-soluble and potentially less toxic components (salts of benzoic acid, ethanol, and carbamic acid, which is unstable and decomposes to ammonia and carbon dioxide).

Protocol for Small-Scale Hydrolysis:

Note: This procedure should be performed in a fume hood with appropriate PPE.

• Preparation:

  • For each 1 gram of Ethyl 2-carbamoyloxybenzoate waste, prepare a 10% solution of sodium hydroxide (NaOH) in a suitable solvent (e.g., a mixture of water and a water-miscible organic solvent like ethanol to aid solubility). Use a stoichiometric excess of NaOH.

• Reaction:

  • Slowly and with stirring, add the Ethyl 2-carbamoyloxybenzoate waste to the NaOH solution.

  • The reaction may be exothermic; control the addition rate to maintain a safe temperature.

  • Allow the mixture to stir at room temperature for several hours or overnight to ensure complete hydrolysis.

• Neutralization:

  • After the reaction is complete, carefully neutralize the solution to a pH between 6 and 8 by slowly adding a dilute acid (e.g., hydrochloric acid or sulfuric acid).[1] Monitor the pH using a pH meter or pH paper. This step is crucial to render the waste less corrosive.

• Collection and Disposal:

  • Collect the neutralized aqueous solution in a labeled hazardous waste container for aqueous waste.[5]

  • Arrange for pickup and disposal through your institution's EHS department.

Caption: Decision workflow for disposal.

Safety Precautions and Spill Management

Personal Protective Equipment (PPE)

When handling Ethyl 2-carbamoyloxybenzoate waste, the following PPE is mandatory:[6]

• Eye Protection: Safety goggles or a face shield.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[6]

• Body Protection: A laboratory coat.[6]

• Respiratory Protection: May be required if there is a risk of generating dust or aerosols.[6]

Spill Procedures

In the event of a spill:[21]

• Evacuate and Alert: Notify others in the area and evacuate if necessary.[21]

• Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).[21]

• Cleanup: Carefully collect the absorbed material and any contaminated debris into a labeled hazardous waste container.[21][22]

• Decontamination: Clean the spill area with a suitable detergent and water.

• Reporting: Report the spill to your institution's EHS department.

Conclusion

The safe disposal of Ethyl 2-carbamoyloxybenzoate waste is a critical responsibility for all laboratory personnel. By understanding the chemical nature of the compound, adhering to regulatory guidelines, and following the detailed protocols for incineration or chemical degradation, researchers can ensure a safe working environment and protect the broader ecosystem. Always prioritize safety and consult with your institution's EHS professionals for guidance on specific waste disposal challenges.

References

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• Incineration of kitchen waste with high nitrogen in vortexing fluidized-bed incinerator and its NO emission characteristics. (2013, September 1). PubMed. Retrieved from [Link]

• Ethyl 2-methoxybenzoate Safety Data Sheet. (2025, September 24). Thermo Fisher Scientific. Retrieved from [Link]

• What Makes a Chemical Waste Incinerator Crucial — And What Sets Huarui Incinerator Apart? (2025, October 11). Huarui Incinerator. Retrieved from [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. Retrieved from [Link]

• What Regulations Govern Hazardous Waste Management? (2025, January 6). Chemistry For Everyone. Retrieved from [Link]

• Carbamic acid, tert-butyl ester. (n.d.). Organic Syntheses. Retrieved from [Link]

• Chemical Waste Identification Classification and Proper Disposal. (2022, October 17). The Science Probe. Retrieved from [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). Organic Chemistry Praktikum. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• Ethyl 2-(chlorocarbonyl)benzoate. (n.d.). PubChem. Retrieved from [Link]

• Enzymatic oxidation of ethyl carbamate to vinyl carbamate and its role as an intermediate in the formation of 1,N6-ethenoadenosine. (n.d.). PubMed. Retrieved from [Link]

• Stabilization of carbamate esters. (n.d.). Google Patents.

• Ethyl benzoate. (n.d.). Wikipedia. Retrieved from [Link]

• Urea. (n.d.). Wikipedia. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. emsllcusa.com [emsllcusa.com]
• 8. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]
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• 16. What Makes a Chemical Waste Incinerator Crucial — And What Sets Huarui Incinerator Apart? [hrincinerator.com]
• 17. Incineration Processes and Environmental Releases - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Waste gas and liquid incineration system - NBE [nbe.com.cn]
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• 20. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
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• 22. vumc.org [vumc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Ethyl 2-Carbamoyloxybenzoate

Welcome to the technical support center for the synthesis of Ethyl 2-Carbamoyloxybenzoate. This guide is designed for researchers, chemists, and drug development professionals aiming to enhance the yield and purity of this valuable compound. Here, we move beyond simple protocols to explore the underlying chemistry, troubleshoot common experimental hurdles, and provide actionable solutions grounded in established scientific principles.

Synthesis Overview: The Carbamoylation of Ethyl Salicylate

Ethyl 2-carbamoyloxybenzoate is synthesized by introducing a carbamoyl group (-CONH₂) onto the phenolic hydroxyl of ethyl salicylate. While several methods exist for carbamate formation, the most direct and widely employed route involves the reaction of an alcohol with an isocyanate or a source of isocyanic acid.[1][2] This reaction is favored for its high atom economy and generally good yields, provided that critical parameters are controlled.

The core mechanism involves the nucleophilic attack of the phenolic oxygen of ethyl salicylate on the electrophilic carbonyl carbon of the isocyanate intermediate. A subsequent proton transfer yields the final carbamate product.

Reaction Mechanism: Carbamoylation of Ethyl Salicylate

Caption: Nucleophilic addition of ethyl salicylate to an isocyanate.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent challenges encountered during the synthesis, providing a logical framework for diagnosis and resolution.

❓ Question 1: My reaction yield is consistently low (<50%). What are the primary factors I should investigate?

💡 Answer: Low yield is a multifaceted problem often stemming from one of four critical areas: moisture contamination, improper stoichiometry, suboptimal thermal control, or insufficient reaction time.

• Moisture Contamination: This is the most common culprit. Isocyanates react vigorously with water to form an unstable carbamic acid, which rapidly decomposes into a primary amine and carbon dioxide. This amine can then react with another isocyanate molecule to form a highly insoluble and undesired urea byproduct, consuming your electrophile and reducing the yield.

  • Causality: The nucleophilicity of water can be competitive with or even greater than that of the phenolic hydroxyl group, leading to the unwanted side reaction.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (N₂ or Ar). Use anhydrous solvents and reagents. If using sodium cyanate and an acid to generate isocyanic acid in situ, ensure the starting materials are thoroughly dried.

• Stoichiometry: An incorrect ratio of reactants can halt the reaction prematurely or promote side reactions.

  • Causality: If ethyl salicylate is the limiting reagent, unreacted isocyanate may be prone to trimerization into isocyanurates, especially at elevated temperatures or in the presence of certain catalysts.[3] Conversely, if the isocyanate is the limiting reagent, the conversion will naturally be incomplete.

  • Solution: Use a slight excess (1.1-1.2 equivalents) of the isocyanate source to drive the reaction to completion. Carefully calculate molar equivalents before starting.

• Thermal Control: The reaction is exothermic. Poor temperature management can lead to the formation of side products.

  • Causality: High temperatures can favor the formation of allophanates (reaction of the product carbamate with another isocyanate molecule) and isocyanurates.[3]

  • Solution: Begin the reaction at a lower temperature (e.g., 0 °C) and allow it to warm slowly to room temperature. Use an ice bath to manage the initial exotherm, especially during the addition of reagents.

• Reaction Time & Monitoring: The reaction may simply be incomplete.

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC). Spot the reaction mixture against a standard of pure ethyl salicylate. The reaction is complete when the ethyl salicylate spot has been completely consumed.

❓ Question 2: I'm observing a significant amount of an insoluble white precipitate in my reaction flask. What is it and how do I prevent it?

💡 Answer: This precipitate is almost certainly a disubstituted urea. As explained in the previous question, this is formed when your isocyanate source reacts with water, generating an amine which then reacts with a second equivalent of isocyanate.

• Prevention is Key: The most effective strategy is to rigorously exclude water from your reaction system.

  • Dry Glassware: Oven-dry all glassware at >120 °C for several hours and cool under a stream of dry nitrogen or in a desiccator.

  • Anhydrous Solvents: Use a freshly opened bottle of an anhydrous solvent or dry the solvent using appropriate methods (e.g., molecular sieves, distillation from a drying agent).

  • Inert Atmosphere: Assemble the reaction apparatus under a positive pressure of nitrogen or argon.

Caption: A logical workflow for troubleshooting low reaction yield.

❓ Question 3: The reaction is extremely slow or stalls completely, even under anhydrous conditions. How can I improve the reaction rate?

💡 Answer: The phenolic hydroxyl group of ethyl salicylate is a relatively weak nucleophile due to the electron-withdrawing effect of the adjacent ester group and its inclusion in the aromatic system. Therefore, catalysis is often necessary to achieve a reasonable reaction rate.[1]

• Catalyst Selection: The choice of catalyst can significantly impact both the rate of carbamate formation and the prevalence of side reactions.[3]

  • Tertiary Amines (e.g., DABCO, Triethylamine): These are common base catalysts that operate by activating the alcohol through hydrogen bonding, making the hydroxyl proton more acidic and the oxygen more nucleophilic.

  • Organotin Compounds (e.g., Dibutyltin Dilaurate - DBTDL): These Lewis acid catalysts are highly effective, even at very low concentrations. They are believed to function by coordinating to both the isocyanate and the alcohol, bringing them into proximity and activating the isocyanate for nucleophilic attack.

Catalyst Type	Example(s)	Typical Loading	Advantages	Disadvantages
Tertiary Amines	DABCO, TEA	5-10 mol%	Inexpensive, easily removed during workup.	Moderate activity; can promote isocyanurate formation at high temperatures.
Organotin	DBTDL	0.1-1 mol%	Very high activity at low concentrations.	Potential for metal contamination in the final product; requires careful removal.

• Recommendation: For laboratory-scale synthesis where high purity is essential, start with a tertiary amine catalyst like DABCO. If the reaction rate is still insufficient, a carefully controlled amount of an organotin catalyst can be employed, followed by a purification step designed to remove tin residues (e.g., silica gel chromatography).

Frequently Asked Questions (FAQs)

❓ What is the recommended synthetic route for a high-purity, lab-scale synthesis?

For lab-scale synthesis, generating isocyanic acid (in situ) from sodium cyanate (NaOCN) and an acid like trifluoroacetic acid (TFA) in an aprotic solvent is a reliable and manageable approach. This method avoids handling volatile and toxic isocyanic acid directly. The reaction of ethyl salicylate with the generated HNCO proceeds smoothly, often at room temperature.

❓ How do I choose the optimal solvent?

The ideal solvent must be aprotic and anhydrous. The polarity can influence the reaction rate.

Solvent	Properties	Advantages	Disadvantages
Dichloromethane (DCM)	Aprotic, polar	Good solubility for starting materials; volatile and easily removed.	Relatively low boiling point.
Tetrahydrofuran (THF)	Aprotic, polar	Excellent solvating properties.	Must be rigorously dried; can form peroxides.
Toluene	Aprotic, non-polar	High boiling point allows for a wider temperature range.	May result in slower reaction rates compared to polar solvents.
Acetonitrile (MeCN)	Aprotic, polar	Good solvent for many organic reactions.	Can be reactive under certain conditions.

Recommendation: Anhydrous THF or DCM are excellent starting points for this reaction at room temperature.

❓ What analytical techniques are best for monitoring the reaction and assessing product purity?

• Thin-Layer Chromatography (TLC): The most convenient method for real-time reaction monitoring. Use a mobile phase like 3:1 Hexanes:Ethyl Acetate. The product, being more polar than ethyl salicylate, will have a lower Rf value.

• Infrared (IR) Spectroscopy: A powerful tool to confirm product formation. Look for the disappearance of the broad phenolic -OH stretch (around 3200 cm⁻¹) from the starting material and the appearance of N-H stretches (two bands around 3400-3200 cm⁻¹) and a new C=O stretch from the carbamate group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The phenolic -OH proton signal in ethyl salicylate will disappear, and new signals for the -NH₂ protons will appear (typically as a broad singlet).

  • ¹³C NMR: A new carbonyl signal for the carbamate group will be present in the product spectrum.

Optimized Experimental Protocol: In Situ Generation of Isocyanic Acid

This protocol describes a reliable method for the synthesis of Ethyl 2-carbamoyloxybenzoate using in situ generated isocyanic acid.

Materials:

• Ethyl salicylate (1.0 eq)

• Sodium cyanate (1.2 eq), dried under vacuum

• Trifluoroacetic acid (TFA, 1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

• Setup: Assemble an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Reagent Preparation: In the flask, dissolve ethyl salicylate (1.0 eq) and dried sodium cyanate (1.2 eq) in anhydrous DCM (approx. 0.2 M concentration relative to ethyl salicylate).

• Reaction Initiation: Cool the stirred suspension to 0 °C using an ice bath.

• Acid Addition: Add a solution of trifluoroacetic acid (1.1 eq) in anhydrous DCM dropwise to the reaction mixture over 20-30 minutes via a dropping funnel. A mild exotherm may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the consumption of ethyl salicylate by TLC. The reaction is typically complete within 2-4 hours.

• Workup - Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing saturated aqueous sodium bicarbonate to neutralize the TFA.

• Workup - Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Workup - Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography to yield pure Ethyl 2-carbamoyloxybenzoate.

References

• Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. (2024). Google Search.
• Synthesis of ethenzamide (6) via the O-alkylation reaction of salicylamide (5). (n.d.). ResearchGate.
• US6133473A - Synthesis of carbamate compounds. (2000). Google Patents.
• Carbamate synthesis by carbamoylation. (n.d.). Organic Chemistry Portal.
• Isocyanate-based multicomponent reactions. (2024). National Institutes of Health (NIH).
• Carbamate synthesis by amination (carboxylation) or rearrangement. (n.d.). Organic Chemistry Portal.
• Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).

Sources

• 1. US6133473A - Synthesis of carbamate compounds - Google Patents [patents.google.com]
• 2. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Troubleshooting side reactions in Ethyl 2-carbamoyloxybenzoate synthesis

Welcome to the technical support center for the synthesis of Ethyl 2-carbamoyloxybenzoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common side reactions, and optimize reaction conditions for a high-quality product.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ethyl 2-carbamoyloxybenzoate?

The most prevalent and direct method for synthesizing Ethyl 2-carbamoyloxybenzoate is the reaction of ethyl salicylate with an isocyanate source. Mechanistic studies indicate that the reaction typically proceeds via the dehydrogenation of a formamide to a transient isocyanate, which then reacts with an alcohol (in this case, the phenolic hydroxyl group of ethyl salicylate) to generate the carbamate.[1] This reaction is fundamental in the polyurethane industry for the formation of carbamates from isocyanates.[2]

Q2: My reaction is proceeding very slowly or not at all. What are the likely causes?

A slow or stalled reaction is often due to insufficient temperature. While many carbamate syntheses are performed under "mild" conditions, they often require a certain activation energy to proceed at a practical rate.[3] It is recommended to consult the literature for the specific protocol to determine the optimal temperature range. If not specified, a cautious and stepwise increase in temperature while monitoring the reaction progress by TLC or LC-MS is advised.[3]

Q3: I'm observing significant byproduct formation. How can I minimize this?

Inappropriate temperature control is a primary contributor to byproduct formation.[3] Excessively high temperatures can lead to the decomposition of reactants, intermediates, or the final product.[3] Additionally, the choice of catalyst and solvent plays a crucial role. For instance, while strong acid catalysts like sulfuric acid are effective, they can also promote side reactions and the formation of colored impurities.[4]

Q4: What are some common side reactions to be aware of?

Several side reactions can occur during the synthesis of Ethyl 2-carbamoyloxybenzoate. One common side product is salsalate, which is formed when two molecules of salicylic acid react with each other.[4] However, due to the poor nucleophilicity of the phenolic hydroxyl group, this is generally not a significant issue under standard Fischer esterification conditions.[4] Another potential side reaction is the formation of ureas if amines are present, as the trapping of the transient isocyanate by amines is often faster than by alcohols.[1]

Q5: How can I effectively purify the final product?

Purification typically involves a series of extraction and washing steps. After the reaction, the mixture can be diluted with a suitable organic solvent and washed with water, a mild base solution (like sodium bicarbonate) to remove unreacted acidic starting materials and catalysts, and finally with brine.[5] The organic layer is then dried over an anhydrous salt (e.g., magnesium sulfate) and concentrated under reduced pressure. For higher purity, column chromatography or distillation may be necessary.

II. Troubleshooting Guide

This guide provides a more in-depth approach to resolving specific issues you may encounter during the synthesis of Ethyl 2-carbamoyloxybenzoate.

Issue 1: Low Yield of the Desired Product

A low yield can be attributed to several factors, from incomplete reactions to product loss during workup.

Troubleshooting Workflow for Low Yield

Caption: General workflow for the synthesis of Ethyl 2-carbamoyloxybenzoate.

IV. References

• Temperature control issues in carbamate synthesis - Benchchem. Available from:

• Dehydrogenative Synthesis of Carbamates from Formamides and Alcohols Using a Pincer-Supported Iron Catalyst | ACS Catalysis - ACS Publications. Available from:

• Organic Carbamates in Drug Design and Medicinal Chemistry - PMC - PubMed Central. Available from:

• Synthesis of ethyl benzoate - PrepChem.com. Available from:

• Minimizing side product formation in Ethyl Salicylate esterification - Benchchem. Available from:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. prepchem.com [prepchem.com]

Technical Support Center: Optimization of Purification Techniques for Ethyl 2-carbamoyloxybenzoate

This guide provides in-depth troubleshooting and frequently asked questions for the purification of Ethyl 2-carbamoyloxybenzoate. It is designed for researchers, scientists, and drug development professionals to navigate common challenges and optimize their purification workflows.

Understanding the Molecule and Purification Challenges

Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid. Its structure, containing both an ester and a carbamate functional group, presents specific purification challenges. The primary concerns are its susceptibility to hydrolysis under acidic or basic conditions and the removal of structurally similar impurities.

Potential Degradation Pathway:

• Hydrolysis: The ester and carbamate linkages can be cleaved by acid or base catalysis, especially in the presence of water and heat, reverting the compound to ethyl salicylate, salicylic acid, or other derivatives.[1][2][3][4] This necessitates careful control of pH and temperature throughout the purification process.

The selection of a purification strategy depends heavily on the scale of the reaction and the nature of the impurities present in the crude product.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification of Ethyl 2-carbamoyloxybenzoate in a practical question-and-answer format.

Q1: My recrystallization attempt resulted in a low yield or no crystals at all. What went wrong?

Possible Causes & Solutions:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For Ethyl 2-carbamoyloxybenzoate, which is moderately polar, a range of solvents can be effective. An incorrect choice can lead to complete solubility even when cold (no yield) or poor solubility even when hot (low recovery).

• Solution: Conduct small-scale solvent screening. A systematic approach is often best.

Solvent System	Rationale & Expected Outcome
Isopropanol/Water	Dissolve the crude product in a minimum amount of hot isopropanol. Add hot water dropwise until turbidity persists. Then, add a few drops of hot isopropanol to redissolve and allow to cool slowly. This anti-solvent method is excellent for inducing crystallization.
Ethanol	Ethyl 2-carbamoyloxybenzoate has moderate solubility in ethanol. This can be a good choice if the impurities are significantly more or less soluble.[5]
Toluene	A less polar option. Effective if the crude product contains non-polar impurities.
Ethyl Acetate/Hexane	Dissolve in a minimum of hot ethyl acetate and add hexane as the anti-solvent. This is a versatile system for moderately polar compounds.

• Cooling Rate Was Too Fast: Rapid cooling leads to the formation of small, impure crystals or precipitation of an oil by trapping impurities within the crystal lattice.

• Solution: Allow the heated, saturated solution to cool slowly to room temperature on a benchtop, insulated with glass wool if necessary. Once at room temperature, transfer the flask to an ice bath or refrigerator to maximize crystal formation.

• Insufficient Product Concentration: The initial concentration of the crude product in the hot solvent was too low, preventing it from reaching saturation upon cooling.

• Solution: If no crystals form after slow cooling, gently reheat the solution to evaporate some of the solvent (10-20%) to increase the concentration and attempt the cooling process again.

Q2: After purification, my product is an oil or a waxy solid, not the expected crystalline material. How can I fix this?

Possible Causes & Solutions:

• Presence of Eutectic Impurities: The presence of unreacted starting materials (e.g., ethyl salicylate) or side products can depress the melting point of the final product, resulting in an oil. Ethyl salicylate itself is a liquid at room temperature.[5]

• Solution 1: Aqueous Wash: Before attempting recrystallization, dissolve the crude product in a water-immiscible solvent like ethyl acetate or dichloromethane. Wash the organic layer with a mild base, such as 5% sodium bicarbonate solution, to remove acidic impurities like unreacted salicylic acid. Follow this with a water wash and then a brine wash to remove residual base and water. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate.[6][7] This pre-purification step often removes the impurities causing oiling.

• Solution 2: Switch to Chromatography: If washing and recrystallization fail, the impurities are likely too similar in structure to be removed by these methods. Flash column chromatography is the next logical step.

Q3: I'm getting poor separation and overlapping fractions during flash column chromatography. What should I adjust?

Possible Causes & Solutions:

• Incorrect Mobile Phase Polarity: An eluent that is too polar will cause all components, including your product and impurities, to elute quickly with little to no separation. An eluent that is not polar enough will result in very slow elution or the product remaining on the column.

• Solution: First, perform Thin Layer Chromatography (TLC) analysis to determine the optimal solvent system. The ideal system should give your target compound an Rf value of approximately 0.3-0.4.

Stationary Phase	Recommended Mobile Phase (Eluent)	Target Rf
Silica Gel	Hexane / Ethyl Acetate Gradient (e.g., start at 9:1, move to 4:1)	~0.35
Silica Gel	Dichloromethane / Methanol (e.g., 99:1) for more polar impurities	~0.35

• Column Overloading: Loading too much crude material onto the column relative to the amount of silica gel results in broad, overlapping bands.

• Solution: A general rule of thumb is to use a mass ratio of silica gel to crude product of at least 30:1 to 50:1 for difficult separations.

• Improper Sample Loading: Loading the sample in a large volume of strong solvent will ruin the separation before it even begins.

• Solution: Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent (like dichloromethane). Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of the column.

Workflow & Decision-Making Diagrams

The following diagrams illustrate logical workflows for purification and troubleshooting.

Purification Strategy Decision Tree

Caption: Decision tree for selecting a purification strategy.

Troubleshooting Workflow for Low Recrystallization Yield

Caption: Troubleshooting workflow for low recrystallization yield.

Frequently Asked Questions (FAQs)

Q: What are the most likely impurities in my crude Ethyl 2-carbamoyloxybenzoate? A: The most common impurities depend on the synthetic route but typically include:

• Ethyl Salicylate: Unreacted starting material.

• Salicylic Acid: From hydrolysis of the starting material or product.

• Urea or Isocyanate-derived byproducts: Depending on the carbamoylating agent used.

• Dimerized or polymerized material: Can form under harsh reaction conditions.[8]

Q: How can I definitively assess the purity of my final product? A: A combination of analytical techniques is recommended for a comprehensive assessment:

• Thin Layer Chromatography (TLC): A quick and easy method to check for the presence of multiple components. A single spot does not guarantee purity but multiple spots indicate impurity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure of the desired product and identify impurities by comparing the integrals of impurity peaks to product peaks.

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS): These methods can separate and quantify impurities with high accuracy, providing a precise purity value (e.g., 99.5%).[9][10]

Q: What are the optimal storage conditions for purified Ethyl 2-carbamoyloxybenzoate? A: Due to the presence of ester and carbamate groups susceptible to hydrolysis, the compound should be stored in a cool, dry, and inert environment to ensure long-term stability.[11]

• Temperature: Store at 2-8°C. For long-term storage, consider -20°C.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from moisture and oxygen.

• Container: Use a tightly sealed amber glass vial to protect from light and moisture.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization (Anti-Solvent Method)

• Dissolution: Place the crude solid material in an Erlenmeyer flask. Add a minimal amount of hot isopropanol (or ethyl acetate) while gently heating to dissolve the solid completely.

• Anti-Solvent Addition: While the solution is still hot, add hot water (or hexane if using ethyl acetate) dropwise until you observe persistent cloudiness (turbidity).

• Clarification: Add a few drops of the hot primary solvent (isopropanol or ethyl acetate) until the solution becomes clear again.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

• Ice Bath Cooling: Once the flask has reached room temperature and crystals have formed, place it in an ice-water bath for at least 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent (the solvent mixture used for recrystallization) to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Determine the optimal mobile phase (eluent) using TLC. Aim for a solvent system that gives the product an Rf of ~0.3-0.4. A common system is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a glass chromatography column with silica gel using the chosen eluent (slurry packing is recommended). Ensure the silica bed is compact and level.

• Sample Loading: Dissolve the crude product in a minimal volume of a non-polar solvent (e.g., dichloromethane or the mobile phase). Carefully apply the sample to the top of the silica gel bed.

• Elution: Add the mobile phase to the top of the column and apply positive pressure (using a pump or inert gas). Collect fractions continuously in test tubes or vials.

• Fraction Analysis: Monitor the elution of compounds using TLC. Analyze the collected fractions to identify which ones contain the pure product.

• Pooling and Concentration: Combine the pure fractions in a round-bottom flask. Remove the solvent using a rotary evaporator under reduced pressure and moderate temperature to yield the purified product.

References

• Parikh, K. M., et al. (2015). Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. Journal of Pharmacy and Pharmacology. Available at: [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. Department of Chemistry. Available at: [Link]

• Lachenmeier, D. W., et al. (2010). Summary of the main analytical methods used to detect ethyl carbamate in the food supply. Food Additives & Contaminants. Available at: [Link]

• Gómez-Bombarelli, R., et al. (2012). Kinetics of hydrolysis and cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin. Journal of Pharmaceutical Sciences. Available at: [Link]

• CP Lab Safety. (n.d.). ethyl 2-(carbamoyloxy)benzoate, 95% Purity. Available at: [Link]

• European Patent Office. (1988). Chromatographic purification process. EP 0294990 A2. Available at: [Link]

• Mirzoian, A., & Mabud, A. (2006). Comparison of methods for extraction of ethyl carbamate from alcoholic beverages in gas chromatography/mass spectrometry analysis. Journal of AOAC International. Available at: [Link]

• Wikipedia. (n.d.). Ethyl salicylate. Available at: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Ethyl Salicylate? Available at: [Link]

• Pharmaffiliates. (n.d.). Ethyl Parahydroxybenzoate-impurities. Available at: [Link]

• Human Metabolome Database. (2023). Showing metabocard for Ethyl salicylate (HMDB0029817). Available at: [Link]

• SSERC Chemistry. (2021). The Hydrolysis of Ethyl Benzoate. YouTube. Available at: [Link]

• Kelly, I. D., & Smith, S. (1986). Chromatographic purification and identification of polar metabolites of benazolin-ethyl from soybean. International Journal of Environmental Analytical Chemistry. Available at: [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Available at: [Link]

• Google Patents. (2015). Preparation method of benzoic acid (2-ethyl) hexyl ester. CN104529778A.

• ResearchGate. (2016). Ethyl 2,6-Dimethoxybenzoate: Synthesis, Spectroscopic and X-ray Crystallographic Analysis. Available at: [Link]

• Li, Y., et al. (2010). Preparative Isolation and Purification of Flavone Compounds From Sophora Japonica L. By High-Speed Counter-Current Chromatography Combined With Macroporous Resin Column Separation. Phytochemical Analysis. Available at: [Link]

• Google Patents. (2015). PROCESS FOR THE PRODUCTION OF 2-BUTOXY-ETHYL BENZOATE. BR112015006802B1.

• Hoogenboom, R., et al. (2012). Fast and accurate partial hydrolysis of poly(2-ethyl-2-oxazoline) into tailored linear polyethylenimine copolymers. Polymer Chemistry. Available at: [Link]

• National Institutes of Health. (2023). Separation of Flavonoids and Purification of Chlorogenic Acid from Bamboo Leaves Extraction Residues by Combination of Macroporous Resin and High-Speed Counter-Current Chromatography. PMC. Available at: [Link]

• Google Patents. (2013). Preparation method of ethyl 2-oxocyclopentylacetate. CN103058870A.

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Preventing degradation of Ethyl 2-carbamoyloxybenzoate during storage.

Technical Support Center: Ethyl 2-carbamoyloxybenzoate

A Guide to Ensuring Stability and Preventing Degradation During Storage

Introduction: Understanding the Stability Challenges of Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is a molecule of significant interest in pharmaceutical research, featuring both an ethyl ester and a carbamate functional group attached to a benzoate core. This unique structure, while conferring desirable pharmacological properties, also presents inherent stability challenges. The ester and carbamate linkages are susceptible to cleavage under various environmental conditions, leading to degradation that can compromise sample integrity, experimental results, and the overall safety and efficacy of potential drug products.

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It provides a structured approach to troubleshooting stability issues, offers scientifically-grounded solutions for storage, and details the experimental protocols necessary to validate the stability of your compound. By understanding the causality behind degradation, you can implement preventative measures to ensure the long-term integrity of Ethyl 2-carbamoyloxybenzoate.

Troubleshooting Guide: Diagnosing and Resolving Degradation

This section is designed to help you identify the root cause of observed degradation in your samples of Ethyl 2-carbamoyloxybenzoate.

Q1: I've observed a decrease in the purity of my solid compound over time, even when stored in a freezer. What's happening?

A1: This is a common issue that typically points to hydrolytic degradation, even in the solid state. While freezing slows down chemical reactions, standard laboratory freezers can be environments of high relative humidity.[1] Atmospheric moisture can be sufficient to initiate hydrolysis of the susceptible ester and carbamate bonds over time.

• Causality: The carbamate and ethyl ester groups are electrophilic and can be attacked by nucleophiles, with water being a primary culprit. This can occur on the surface of the solid material.

• Solution:

  • Dry Storage: Store the solid compound in a desiccator containing a drying agent (e.g., anhydrous calcium sulfate, molecular sieves).[1]

  • Inert Atmosphere: For maximum protection, replace the air in the storage container with an inert gas like argon or nitrogen before sealing.[1][2] This displaces both moisture and oxygen.

  • Container Seal: Ensure you are using a vial with a high-integrity seal, such as a PTFE-lined cap, to prevent moisture ingress.

Q2: My HPLC chromatogram shows a new, more polar peak appearing. What is this degradation product?

A2: The appearance of a new, more polar peak (i.e., one with a shorter retention time on a reverse-phase column) is a classic sign of hydrolysis. Given the structure of Ethyl 2-carbamoyloxybenzoate, there are two primary hydrolytic pathways.

• Pathway A (Carbamate Hydrolysis): Cleavage of the carbamate ester bond results in the formation of Salicyluric acid ethyl ester (Ethyl 2-hydroxybenzoate) and carbamic acid, which is unstable and decomposes to ammonia and carbon dioxide.

• Pathway B (Ethyl Ester Hydrolysis): Cleavage of the ethyl ester bond yields 2-Carbamoyloxybenzoic acid and ethanol.[3][4]

The most common degradation pathway for many carbamates is the hydrolysis of the ester or amide linkage, which can be accelerated by acidic or basic conditions.[5] To confirm the identity of the degradant, LC-MS analysis is recommended to determine its molecular weight.

Caption: Primary degradation pathways for Ethyl 2-carbamoyloxybenzoate.

Q3: I've dissolved my compound in a solvent for an experiment, but its purity drops significantly by the next day. Why is it so unstable in solution?

A3: Solution-state stability is often much lower than solid-state stability. The choice of solvent and its pH are critical factors.

• Hydrolysis: Protic solvents (like methanol or water) can directly participate in hydrolysis. The stability of carbamates is highly dependent on pH, with degradation often accelerated in both acidic and basic conditions.[5] N,N-disubstituted carbamates tend to be more stable in buffer and plasma solutions than monosubstituted ones.[6]

• Solvent Purity: Trace amounts of acidic or basic impurities in the solvent can catalyze degradation. Ensure you are using high-purity, anhydrous solvents where appropriate.

• Recommended Actions:

  • Use Aprotic Solvents: If your experiment allows, use dry aprotic solvents like Acetonitrile (ACN), Tetrahydrofuran (THF), or Dichloromethane (DCM).

  • Prepare Fresh Solutions: The most reliable practice is to prepare solutions immediately before use.

  • pH Control: If aqueous solutions are necessary, use a buffered system (e.g., pH 5-7) to maintain a stable pH.

  • Refrigerate Solutions: Store solutions at 2-8°C and protect them from light during short-term storage.

Q4: Can exposure to laboratory lighting affect my compound?

A4: Yes, absolutely. Aromatic carbamates are known to be susceptible to photodegradation.[7][8]

• Mechanism: Exposure to light, particularly in the UV spectrum, can excite the molecule to a singlet state (S*), initiating radical reactions.[9] This can lead to cleavage of the C-O ester bond, generating phenoxyl radicals and other complex degradation products not typically seen from hydrolysis or thermolysis.[7][9]

• Prevention:

  • Always store the compound, both solid and in solution, in amber glass vials or containers wrapped in aluminum foil to block light.

  • Minimize exposure to ambient light during weighing and sample preparation.

Frequently Asked Questions (FAQs)

What are the ideal storage conditions for long-term stability?

For optimal long-term stability of solid Ethyl 2-carbamoyloxybenzoate, a combination of conditions is required. These are summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces rates of all chemical degradation pathways (hydrolysis, thermolysis).
Humidity	Store in a desiccator	Minimizes exposure to atmospheric moisture, preventing solid-state hydrolysis.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces moisture and oxygen, providing the highest level of protection.[1]
Light	Protect from Light	Store in amber vials or in the dark to prevent photodegradation.[7][9]
Container	Tightly sealed glass vial with PTFE-lined cap	Prevents moisture and air ingress. Avoids potential leaching from plastic containers.

How can I design an experiment to test the stability of my compound?

A Forced Degradation Study (also known as stress testing) is the standard approach.[10][11] This involves intentionally exposing the compound to harsh conditions to rapidly identify potential degradation pathways and products. This is a critical step in drug development and is mandated by regulatory bodies like the ICH.[5][12]

Stress Condition	Typical Protocol	Primary Degradation Pathway Targeted
Acid Hydrolysis	0.1 M HCl at room temp or 40-60°C	Acid-catalyzed hydrolysis of ester/carbamate
Base Hydrolysis	0.1 M NaOH at room temp	Base-catalyzed hydrolysis of ester/carbamate[5]
Oxidation	3% H₂O₂ at room temp	Oxidation of the aromatic ring or other sensitive sites
Thermal	Solid sample at 60-80°C	Thermal decomposition[13]
Photolytic	Solution/solid exposed to light (ICH Q1B)	Photodegradation[5]

Note: The goal is to achieve 5-20% degradation to ensure that the analytical method is truly "stability-indicating."[5]

What is the best analytical method to monitor stability?

High-Performance Liquid Chromatography (HPLC) with UV detection is the preferred method.[5][14] A well-developed HPLC method should be able to separate the parent Ethyl 2-carbamoyloxybenzoate from all its potential degradation products. Gas Chromatography (GC) is often unsuitable for carbamates due to their potential to degrade at the high temperatures used in the GC inlet.[5]

Caption: A logical workflow for troubleshooting the degradation of Ethyl 2-carbamoyloxybenzoate.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for stress testing Ethyl 2-carbamoyloxybenzoate.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Ethyl 2-carbamoyloxybenzoate in acetonitrile (ACN).

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

  • Keep at 40°C for 24 hours.

  • At timed intervals (e.g., 2, 8, 24h), withdraw an aliquot, neutralize with an equal volume of 0.1 M NaOH, dilute with mobile phase, and analyze by HPLC.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

  • Keep at room temperature.

  • At timed intervals (e.g., 5, 15, 30, 60 min), withdraw an aliquot, neutralize with an equal volume of 0.1 M HCl, dilute with mobile phase, and analyze. Base hydrolysis is often rapid.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.[5]

  • Store at room temperature, protected from light, for 48 hours.

  • Analyze at timed intervals.

• Thermal Degradation (Solid State):

  • Place a small amount (5-10 mg) of solid compound in a clear glass vial.

  • Heat in an oven at 80°C for 72 hours.

  • At intervals, remove a sample, dissolve in mobile phase to a known concentration, and analyze.

• Photolytic Degradation:

  • Expose both the solid compound and a solution (in a quartz vial) to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be wrapped in foil and stored under the same conditions. Analyze both samples.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Column Selection: Start with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Use a gradient elution to ensure separation of compounds with varying polarities.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 20%), ramp up to a high percentage (e.g., 95%) over 15-20 minutes, hold, and then return to initial conditions to equilibrate.

• Detection: Use a PDA (Photodiode Array) detector to monitor at multiple wavelengths (e.g., 230 nm and 254 nm) and to assess peak purity.

• Method Validation:

  • Inject samples from the forced degradation study.

  • The method is considered "stability-indicating" if the parent peak is spectrally pure and is well-resolved from all degradation peaks (Resolution > 2).

  • The mass balance should be assessed, aiming for 95-105%, which accounts for the parent compound and all quantifiable degradation products.

References

• ACS Publications. (n.d.). Thermal Degradation of Aminosilicone Carbamates. Energy & Fuels. Retrieved from [Link]

• CSIRO Publishing. (n.d.). The thermal decompositions of carbamates. I. Ethyl N-Methyl-N-phenylcarbamate. Australian Journal of Chemistry. Retrieved from [Link]

• ScienceDirect. (2025). Direct photodegradation of aromatic carbamate pesticides: Kinetics and mechanisms in aqueous vs. non-aqueous media. Journal of Hazardous Materials. Retrieved from [Link]

• PubMed. (2025). Direct photodegradation of aromatic carbamate pesticides: Kinetics and mechanisms in aqueous vs. non-aqueous media. Journal of Hazardous Materials. Retrieved from [Link]

• ResearchGate. (n.d.). Photocatalytic degradation of carbamate insecticides: Effect of different parameters. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal Degradation of Aminosilicone Carbamates. Retrieved from [Link]

• MDPI. (2020). Modeling of Isocyanate Synthesis by the Thermal Decomposition of Carbamates. Processes. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Polyurethane Waste Recycling: Thermolysis of the Carbamate Fraction. Retrieved from [Link]

• ResearchGate. (2015). Any advice about the stability of ester and carbamate containing compounds? Retrieved from [Link]

• PubMed. (1996). Gas chromatographic-mass spectrometric study of photodegradation of carbamate pesticides. Journal of Chromatography A. Retrieved from [Link]

• Semantic Scholar. (n.d.). Direct photodegradation of aromatic carbamate pesticides: Kinetics and mechanisms in aqueous vs. non-aqueous media. Retrieved from [Link]

• Finely-chem. (2020). tert-Butyl N-(2-aminoethyl)carbamate Safety Data Sheet. Retrieved from [Link]

• PubMed. (n.d.). Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion. Journal of Medicinal Chemistry. Retrieved from [Link]

• PubChem. (n.d.). Ammonium Carbamate. Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• LinkedIn. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of the main analytical methods used to detect ethyl carbamate in the food supply. Retrieved from [Link]

• European Medicines Agency. (n.d.). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]

• PubMed. (n.d.). Kinetics of hydrolysis and cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin. Retrieved from [Link]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Retrieved from [Link]

• European Medicines Agency. (2003). COMMITTEE FOR PROPRIETARY MEDICINAL PRODUCTS (CPMP) GUIDELINE ON STABILITY TESTING. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Retrieved from [Link]

• PubMed. (2006). Comparison of methods for extraction of ethyl carbamate from alcoholic beverages in gas chromatography/mass spectrometry analysis. Journal of AOAC International. Retrieved from [Link]

• World Health Organization. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. Retrieved from [Link]

• YouTube. (2021). The Hydrolysis of Ethyl Benzoate. SSERC Chemistry. Retrieved from [Link]

• European Medicines Agency. (1996). Stability Testing of Biotechnological/Biological Products. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Fast and accurate partial hydrolysis of poly(2-ethyl-2-oxazoline) into tailored linear polyethylenimine copolymers. Polymer Chemistry. Retrieved from [Link]

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Technical Support Center: Resolving Poor Solubility of Ethyl 2-carbamoyloxybenzoate

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to diagnose and resolve solubility challenges encountered with Ethyl 2-carbamoyloxybenzoate. While specific experimental solubility data for Ethyl 2-carbamoyloxybenzoate is not extensively documented in publicly available literature, this document outlines a systematic and scientifically-grounded approach to enhancing the solubility of poorly soluble organic compounds of its class. The principles and methodologies described herein are based on established pharmaceutical and chemical science practices.

Part 1: Understanding the Solubility Challenge

Ethyl 2-carbamoyloxybenzoate, a derivative of salicylic acid, possesses structural features that can contribute to poor aqueous solubility. The presence of an aromatic ring and an ethyl ester group imparts a significant degree of lipophilicity. While the carbamoyloxy group can participate in hydrogen bonding, the overall molecule is expected to have limited solubility in aqueous media.

Frequently Asked Questions (FAQs) - Initial Assessment

Q1: I've observed that Ethyl 2-carbamoyloxybenzoate is not dissolving in my aqueous buffer. What are the likely reasons?

A1: Poor aqueous solubility for a compound like Ethyl 2-carbamoyloxybenzoate is often multifactorial, stemming from its molecular structure. The primary contributors are typically high lipophilicity (hydrophobicity) from the benzene ring and ethyl group, and potentially strong intermolecular forces in the solid state (crystal lattice energy).

Q2: How can I quickly estimate the solubility of my compound?

A2: A preliminary assessment can be done through a simple shake-flask method.[1][2] Add a small, known excess of the compound to a known volume of your solvent system in a sealed vial. Agitate at a constant temperature for a sufficient period (e.g., 24-48 hours) to reach equilibrium. After allowing any undissolved solid to settle, carefully remove an aliquot of the supernatant, filter it through a syringe filter (e.g., 0.22 µm PTFE), and determine the concentration of the dissolved compound using a suitable analytical method like HPLC-UV or UV-Vis spectroscopy.[3]

Q3: What initial solvent screening should I perform?

A3: Start with a range of solvents with varying polarities. Besides water and your primary aqueous buffer, consider testing solubility in common organic solvents that are miscible with water, such as ethanol, propylene glycol, and dimethyl sulfoxide (DMSO).[4][] This will give you a broader picture of the compound's solubility profile and inform subsequent formulation strategies.

Part 2: Systematic Troubleshooting and Solubility Enhancement Strategies

Once you have a baseline understanding of the solubility limitations, you can systematically explore various techniques to improve it. The choice of method will depend on the specific requirements of your experiment or formulation.

Decision-Making Workflow for Solubility Enhancement

Caption: A workflow for systematically addressing poor solubility.

Troubleshooting Guides in Q&A Format

Q4: My compound has a carbamoyloxy group. Can I use pH to increase its solubility?

A4: The carbamoyloxy group itself is not strongly ionizable. However, the parent molecule is a benzoate ester. Depending on the stability of the ester and carbamate linkages, extreme pH values could lead to hydrolysis. It is crucial to first assess the pKa of any potentially ionizable groups in your molecule. If acidic or basic functional groups are present, altering the pH of the aqueous medium can significantly enhance solubility by converting the neutral molecule into a more soluble salt form.[6][7] For weakly acidic drugs, increasing the pH above their pKa will lead to ionization and improved solubility, while for weakly basic drugs, lowering the pH below their pKa will have a similar effect.[6][8]

Experimental Protocol: pH-Solubility Profile

• Prepare a series of buffers with a range of pH values (e.g., pH 2, 4, 6, 7.4, 8, 10).

• Add an excess of Ethyl 2-carbamoyloxybenzoate to a fixed volume of each buffer in separate vials.

• Equilibrate the samples by shaking at a constant temperature for 24-48 hours.

• Filter the supernatant to remove undissolved solid.

• Analyze the concentration of the dissolved compound in each filtered sample by a validated analytical method.

• Plot the measured solubility against the pH to determine the pH-dependent solubility profile.[9]

Q5: I need to dissolve Ethyl 2-carbamoyloxybenzoate in an aqueous system for an in vitro assay. How can co-solvents help?

A5: Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system, thereby increasing the solubility of non-polar or poorly water-soluble drugs.[10][11][12] This technique is straightforward and effective for many applications.[13] Common co-solvents for pharmaceutical use include ethanol, propylene glycol, polyethylene glycols (PEGs), and glycerin.[4]

Experimental Protocol: Co-solvent Solubility Titration

• Prepare stock solutions of your compound in several different co-solvents (e.g., 100% ethanol, 100% propylene glycol, 100% PEG 400).

• In separate vials, prepare a series of aqueous buffer solutions containing increasing percentages of a chosen co-solvent (e.g., 5%, 10%, 20%, 30% v/v).

• Add a fixed amount of your compound to each co-solvent/buffer mixture.

• Observe for complete dissolution. Alternatively, determine the saturation solubility in each mixture using the shake-flask method described in A2.

• Plot solubility as a function of the co-solvent concentration to identify the optimal ratio.

Table 1: Example Co-solvent Screening Data (Hypothetical)

Co-solvent (in water, v/v)	Solubility of Compound X (µg/mL)
0% (Water)	< 1
10% Ethanol	50
20% Ethanol	250
10% Propylene Glycol	75
20% Propylene Glycol	350
10% PEG 400	120
20% PEG 400	500

Q6: Are there any downsides to using co-solvents?

A6: Yes, high concentrations of some co-solvents can be toxic to cells in biological assays.[11] It is essential to determine the tolerance of your experimental system to the chosen co-solvent. Additionally, upon dilution of a co-solvent formulation into a larger aqueous volume (e.g., during an experiment), the compound may precipitate out of solution if its concentration exceeds the solubility limit in the final, more aqueous environment.[14]

Q7: When should I consider using surfactants?

A7: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions.[8] These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, effectively increasing their apparent solubility in the aqueous medium.[15] This is a valuable technique, particularly for parenteral and oral formulations. Common non-ionic surfactants include Polysorbate 80 (Tween® 80) and various Cremophor® grades.[16]

Q8: What is complexation and how can it improve solubility?

A8: Complexation involves the formation of a soluble complex between the poorly soluble drug molecule (the "guest") and a complexing agent (the "host").[17] A widely used class of complexing agents are cyclodextrins, which are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[17][18] The hydrophobic drug molecule can be encapsulated within the cyclodextrin's cavity, forming an inclusion complex with significantly improved aqueous solubility.[17][19]

Part 3: Advanced Strategies and Considerations

For more challenging solubility issues, particularly in the context of solid dosage form development, more advanced techniques may be necessary.

• Solid Dispersions : This involves dispersing the drug in an amorphous form within a hydrophilic polymer matrix.[10] The amorphous state has higher free energy and thus greater solubility compared to the crystalline form.[10] Techniques to prepare solid dispersions include spray drying and hot-melt extrusion.[20]

• Particle Size Reduction : Decreasing the particle size of the drug substance increases its surface area-to-volume ratio, which can lead to a faster dissolution rate according to the Noyes-Whitney equation.[10] Methods include micronization and nanosuspension formation.[13][17] However, this does not increase the equilibrium solubility.[21]

Logical Diagram for Method Selection

Caption: Selection of solubility enhancement techniques based on formulation goals.

References

• A. Semalty, M. Semalty, M. Singh Rawat, and F. J. O. O. A. P. S. C. Franceschi-Messant, "Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review," Indian Journal of Pharmaceutical and Biological Research, vol. 7, no. 2, pp. 9-16, 2019.
• A. Singh, A. K. Singh, and G. S. J. I. J. o. P. S. R. an. Research, "Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs," International Journal of Pharmaceutical Sciences Review and Research, vol. 7, no. 2, pp. 9-16, 2019.
• V. R. S. S. J. o. A. P. T. Savjani, K. T. Savjani, and D. C. J. J. o. P. T. an. Therapeutics, "Drug Solubility: Importance and Enhancement Techniques," Journal of Advanced Pharmaceutical Technology & Research, vol. 3, no. 2, p. 82, 2012.
• D. J. I. J. o. P. S. an. D. R. Brahmankar, "Techniques for solubility enhancement of poorly soluble drugs: An overview," International Journal of Pharmaceutical Sciences and Drug Research, vol. 1, no. 1, pp. 1-6, 2009.

• Gattefossé, "Excipients for Solubility and Bioavailability Enhancement," Gattefossé, 2020. [Online]. Available: [Link].

• C. Schmidt, "Excipients for Solubility Enhancement of Parenteral Formulations," Pharmaceutical Technology, vol. 46, no. 11, 2022.

• SEN Pharma, "Excipients for Enhancing Drug Solubility," SEN Pharma, 2024. [Online]. Available: [Link].

• Co-solvency and anti-solvent method for the solubility enhancement. (2024, October 30). Pharmapproach.
• R. K. J. I. J. o. P. S. R. an. Research, "Strategies for solubility enhancement of poorly soluble drugs," International Journal of Pharmaceutical Sciences Review and Research, vol. 7, no. 2, pp. 44-50, 2011.
• Co-solvency: Significance and symbolism. (2025, July 31). Wisdomlib.

• Cosolvent. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link].

• M. Vasanthavada, W. Q. Tong, Y. Joshi, and M. A. K. J. M. p. El-Kattan, "Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility," Molecular Pharmaceutics, vol. 18, no. 6, pp. 2195-2216, 2021.

• N. DiFranco and J. Glassco, "Novel excipients for solubility enhancement," European Pharmaceutical Review, 2022. [Online]. Available: [Link].

• M. J. S. Madhavi, "solubility enhancement and cosolvency," Slideshare, 2014. [Online]. Available: [Link].

• S. K. Singh, R. K. Maheshwari, and D. K. J. P. d. an. technology, "Co-solvent solubilization of some poorly-soluble antidiabetic drugs," Pharmaceutical development and technology, vol. 14, no. 2, pp. 185-192, 2009.

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• H. T. T. Tran et al., "Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology," AAPS PharmSciTech, vol. 21, no. 1, p. 27, 2020.
• A. Avdeef, "A review of methods for solubility determination in biopharmaceutical drug characterisation," Journal of Pharmaceutical and Pharmacological Sciences, vol. 22, pp. 1-25, 2019.

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• A. Bergström, C. Luthman, and P. J. A. d. d. r. Artursson, "What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds," Advanced drug delivery reviews, vol. 63, no. 13, pp. 1163-1172, 2011.

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• 17. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmtech.com [pharmtech.com]
• 19. solubility enhancement -by pH change & complexation | PPT [slideshare.net]
• 20. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 21. globalresearchonline.net [globalresearchonline.net]

Identifying and characterizing impurities in Ethyl 2-carbamoyloxybenzoate samples

Welcome to the technical support center for the identification and characterization of impurities in Ethyl 2-carbamoyloxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity profiling for this active pharmaceutical ingredient (API). Here, we provide in-depth, experience-driven answers to common challenges encountered during analysis.

Section 1: Understanding Potential Impurities

Q1: What are the likely impurities I should expect in my Ethyl 2-carbamoyloxybenzoate sample?

A1: The impurity profile of Ethyl 2-carbamoyloxybenzoate is influenced by its synthesis route and storage conditions. Impurities can be broadly categorized as process-related impurities and degradation products.

Process-Related Impurities: These arise from the manufacturing process. Common synthetic routes involve the reaction of ethyl salicylate with a source of the carbamoyl group.

• Starting Materials: Unreacted ethyl salicylate and any reagents used to form the carbamoyl group are potential impurities.

• By-products: Side reactions can lead to the formation of various by-products. For instance, dimerization or polymerization of reactants can occur.

• Reagents and Solvents: Residual solvents, catalysts, and other reagents used during synthesis and purification can be present in the final product.[1][2]

Degradation Products: Ethyl 2-carbamoyloxybenzoate contains both ester and carbamate functional groups, which are susceptible to hydrolysis.

• Hydrolysis Products: The primary degradation pathway is the hydrolysis of the ester or carbamate linkage, leading to the formation of salicylic acid, ethanol, and carbamic acid (which is unstable and decomposes to ammonia and carbon dioxide).[3][4] Microbial degradation can also lead to the hydrolysis of the carbamate ester linkage.[3][4]

Below is a table summarizing potential impurities:

Impurity Category	Potential Impurities	Likely Origin
Process-Related	Ethyl salicylate	Unreacted starting material
Reagents for carbamoylation	Excess or unreacted reagents
Dimeric/Polymeric by-products	Side reactions during synthesis
Residual Solvents (e.g., Toluene, Ethyl Acetate)	Purification and reaction medium
Degradation	Salicylic acid	Hydrolysis of the ester linkage
Ethanol	Hydrolysis of the ester linkage
2-Carbamoyloxybenzoic acid	Hydrolysis of the ethyl ester
Ammonia and Carbon Dioxide	Decomposition of carbamic acid from carbamate hydrolysis

Section 2: Troubleshooting Analytical Methods

This section provides guidance on common issues encountered with various analytical techniques used for impurity profiling.

Q2: I'm seeing unexpected peaks in my HPLC chromatogram. How do I identify them?

A2: Unexpected peaks in an HPLC chromatogram are a common challenge. A systematic approach is crucial for their identification. High-performance liquid chromatography (HPLC) is a primary technique for separating and quantifying pharmaceutical impurities.[1]

Initial Steps:

• System Suitability Check: Ensure your HPLC system is performing correctly. Check for stable baseline, reproducible retention times, and consistent peak shapes with a known standard.

• Blank Injection: Run a blank (mobile phase) to rule out contamination from the solvent or the system itself.

• Placebo Analysis: If analyzing a formulated product, analyze a placebo to identify peaks originating from excipients.

Workflow for Peak Identification:

Caption: Workflow for identifying unknown peaks.

Detailed Steps:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for initial identification. LC-MS provides the mass-to-charge ratio (m/z) of the unknown peak, which is a critical piece of information for determining its molecular formula.[1]

• Tandem Mass Spectrometry (MS/MS): If your LC-MS system has MS/MS capability, you can fragment the ion of the unknown peak. The fragmentation pattern provides valuable clues about the molecule's structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structure elucidation, isolating the impurity and analyzing it by NMR is often necessary. NMR provides detailed information about the chemical structure and connectivity of atoms.[5][6]

• Confirmation with a Reference Standard: Once a putative structure is determined, it should be confirmed by comparing its chromatographic and spectral data with a synthesized or purchased reference standard.

Q3: My GC-MS analysis is showing broad peaks and poor sensitivity for some impurities. What could be the cause?

A3: Gas chromatography-mass spectrometry (GC-MS) is well-suited for volatile and semi-volatile impurities, such as residual solvents.[7][8][9][10] However, issues like broad peaks and poor sensitivity can arise due to several factors.

Potential Causes and Solutions:

Issue	Potential Cause	Troubleshooting Steps
Broad Peaks	Active Sites in the Inlet or Column: Polar impurities can interact with active sites, leading to peak tailing and broadening.	Use a deactivated inlet liner and a column designed for polar analytes. Consider derivatization to make the analytes less polar.
Inappropriate Column Temperature: A temperature program that is too slow can cause peak broadening.	Optimize the temperature ramp rate. A faster ramp can lead to sharper peaks.
Poor Sensitivity	Thermal Degradation: Carbamates can be thermally labile and may degrade in the hot GC inlet.	Lower the inlet temperature. Use a pulsed splitless or on-column injection technique to minimize thermal stress.
Poor Ionization: The impurity may not ionize efficiently under standard electron ionization (EI) conditions.	Consider chemical ionization (CI) as a softer ionization technique that may produce a more abundant molecular ion.
Matrix Effects: Components of the sample matrix can interfere with the analysis.	Use headspace GC-MS to analyze for volatile impurities, which minimizes matrix interference.[8]

Q4: How do I interpret the NMR spectrum of a complex mixture of impurities?

A4: NMR spectroscopy is a powerful tool for structural elucidation, but interpreting spectra of mixtures can be challenging.[5][6]

Strategies for Interpreting Mixture Spectra:

• 2D NMR Techniques: Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are invaluable for resolving overlapping signals and establishing connectivity between protons and carbons.

• Diffusion Ordered Spectroscopy (DOSY): This technique separates the signals of different components in a mixture based on their diffusion coefficients, which are related to their size. This can help to "virtually" separate the spectra of the individual components.

• Comparison to the Main Component's Spectrum: By subtracting the known signals of Ethyl 2-carbamoyloxybenzoate, you can simplify the spectrum and focus on the signals from the impurities.

• Database Searching: Several databases of NMR spectra are available that can be searched with the chemical shifts of your unknown impurities to find potential matches.

Section 3: Method Validation and Regulatory Compliance

Q5: What are the key parameters to consider when validating an HPLC method for impurity quantification?

A5: Method validation is a critical step to ensure that your analytical method is reliable and suitable for its intended purpose. The International Council for Harmonisation (ICH) provides guidelines on method validation.[11]

Key Validation Parameters:

Parameter	Description
Specificity	The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity	The ability of the method to obtain test results that are directly proportional to the concentration of the analyte.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value.
Precision	The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.
Detection Limit (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Quantitation Limit (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Q6: What are the regulatory limits for impurities in an API like Ethyl 2-carbamoyloxybenzoate?

A6: Regulatory agencies like the FDA and EMA have strict guidelines for the control of impurities in drug substances.[12][13] The ICH Q3A(R2) guideline is a key document in this regard.

ICH Q3A(R2) Thresholds:

Threshold	Maximum Daily Dose ≤ 2 g/day	Maximum Daily Dose > 2 g/day
Reporting Threshold	0.05%	0.03%
Identification Threshold	0.10% or 1.0 mg per day intake (whichever is lower)	0.05%
Qualification Threshold	0.15% or 1.0 mg per day intake (whichever is lower)	0.05%

• Reporting Threshold: Impurities above this level must be reported in the regulatory submission.

• Identification Threshold: Impurities above this level must be structurally identified.

• Qualification Threshold: Impurities above this level must be qualified, meaning their biological safety must be assessed.

It is crucial to consult the latest regulatory guidelines and pharmacopeias (e.g., USP, EP) for the most current requirements.[12][14]

Section 4: Experimental Protocols

Protocol 1: General HPLC-UV Method for Impurity Profiling

This protocol provides a starting point for developing an HPLC method for the analysis of Ethyl 2-carbamoyloxybenzoate and its potential impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

• Sample Preparation:

  • Accurately weigh and dissolve the Ethyl 2-carbamoyloxybenzoate sample in a suitable diluent (e.g., 50:50 acetonitrile:water) to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 230 nm

  • Gradient Program:

    Time (min)	%A	%B
    0	95	5
    20	5	95
    25	5	95
    26	95	5

    | 30 | 95 | 5 |

Rationale: A C18 column is a good general-purpose column for separating moderately polar compounds. The gradient elution allows for the separation of impurities with a wide range of polarities. Formic acid is used to improve peak shape and control the ionization of acidic and basic analytes.

Protocol 2: Headspace GC-MS for Residual Solvent Analysis

This protocol is suitable for the identification and quantification of volatile residual solvents.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Headspace autosampler

• Capillary column (e.g., DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm)

Reagents:

• Dimethyl sulfoxide (DMSO) or other suitable high-boiling solvent

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Ethyl 2-carbamoyloxybenzoate sample into a headspace vial.

  • Add 1 mL of DMSO.

  • Seal the vial.

• Headspace Conditions:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Equilibration Time: 15 min

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: 40 °C (hold for 5 min), ramp to 240 °C at 10 °C/min, hold for 5 min.

  • MS Scan Range: 35-350 amu

Rationale: Headspace sampling allows for the analysis of volatile compounds without injecting the non-volatile sample matrix, which can contaminate the GC system. A polar column like a DB-624 is well-suited for separating common residual solvents.

References

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products.
• Toref-Standards. (2023, February 15). NMR Applications in Pharmaceutical Impurity Profiling.
• Frontiers. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides.
• CONICET. Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques.
• SHIMADZU CORPORATION. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals.
• Agilent. The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1.
• GC-MS applications in pharmaceutical analysis. (2017, April 19).
• PubMed. (2021, July 7). Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides.
• Medistri SA. (2024, August 12). GC/MS Identification of Impurities.
• Almac. Impurity level confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy.
• Scribd. HPLC Method for Analyzing Carbamate Pesticides.
• NMR spectroscopy: Quality control of pharmaceutical products. (2014, October 28).
• ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals.
• American Laboratory. (2020, June 30). Using Gas Chromatography-Mass Spectrometry to Monitor Impurities and Safeguard Public Health.
• EPA 632 Carbamate Pesticide Testing by HPLC.
• EPA. Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater.
• PMC - NIH. Discovery of carbamate degrading enzymes by functional metagenomics.
• behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment.
• Waters Corporation. alliance system for carbamate analysis.
• Insights into the microbial degradation and biochemical mechanisms of carbamates.
• The control of API impurities - A critical issue to the pharmaceutical industry.
• Pharmaffiliates. (2025, December 19). The Complete Guide to Impurity Profiling in Small Molecule APIs.
• Pharmaffiliates. (2025, January 28). The Importance of API Impurity Profiling in Drug Development.
• Bentham Science Publishers. (2019, December 1). Impurity Profiling-A Significant Approach in Pharmaceuticals.
• US Pharmacopeia (USP). Pharmaceutical Analytical Impurities.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Frontiers | Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides [frontiersin.org]
• 4. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. toref-standards.com [toref-standards.com]
• 7. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 10. americanlaboratory.com [americanlaboratory.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. oceanicpharmachem.com [oceanicpharmachem.com]
• 13. benthamdirect.com [benthamdirect.com]
• 14. Pharmaceutical Analytical Impurities [usp.org]

Technical Support Center: Scaling Up Ethyl 2-carbamoyloxybenzoate Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the production of Ethyl 2-carbamoyloxybenzoate. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered when transitioning from lab-scale synthesis to pilot or manufacturing-scale production. We will address specific issues in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Ethyl 2-carbamoyloxybenzoate at scale?

There are two predominant strategies for synthesizing Ethyl 2-carbamoyloxybenzoate. The choice of route often depends on factors like raw material cost, safety regulations (especially concerning the handling of hazardous reagents), and required purity levels.

• Two-Step Process via Ethyl Salicylate: This is the most common and industrially relevant route.

  • Step 1: Esterification. Salicylic acid is reacted with ethanol, typically under acidic catalysis (e.g., sulfuric acid or p-toluenesulfonic acid), in a Fischer-Speier esterification to produce Ethyl Salicylate.[1][2][3] This reaction is reversible and requires driving the equilibrium towards the product, often by removing water or using an excess of ethanol.[1][4]

  • Step 2: Carbamoylation. The phenolic hydroxyl group of Ethyl Salicylate is then reacted with a carbamoylating agent. Common methods include reaction with an isocyanate (e.g., generated in situ), or using safer alternatives like urea or carbamoyl chlorides in the presence of a suitable base.[5][6]

• Direct Carbamoylation of Salicylic Acid followed by Esterification:

  • Step 1: Carbamoylation. Salicylic acid's phenolic hydroxyl group is first converted to a carbamate.

  • Step 2: Esterification. The carboxylic acid group is then esterified with ethanol. This route is generally less favored due to potential side reactions and the difficulty of selectively esterifying the carboxylic acid without affecting the newly formed carbamate group.

The two-step route starting with the synthesis of Ethyl Salicylate is generally preferred for its higher selectivity and more straightforward process control during scale-up.

Q2: What are the critical process parameters (CPPs) to monitor during scale-up?

Scaling up production requires meticulous control over several parameters that can dramatically impact yield, purity, and safety. The transition from a lab flask to a large reactor changes the system's physical dynamics, especially heat and mass transfer.

Parameter	Lab-Scale Consideration	Scale-Up Challenge & Mitigation Strategy
Temperature Control	Uniform heating with a mantle.	The surface-area-to-volume ratio decreases, making heat removal from exothermic reactions difficult. Mitigation: Use jacketed reactors with efficient heat transfer fluids, implement feedback-controlled dosing of reagents, and perform reaction calorimetry studies to understand the thermal profile.[7]
Mixing Efficiency	Magnetic stirrer provides adequate mixing.	In large tanks, inefficient mixing can create localized "hot spots" or concentration gradients, leading to side reactions and impurities. Mitigation: Select appropriate impeller types (e.g., pitched-blade, anchor) and agitation speeds based on reaction viscosity and vessel geometry. Computational Fluid Dynamics (CFD) modeling can optimize mixing.
Reagent Addition Rate	Reagents often added at once or quickly.	Rapid addition of a reactive intermediate like an isocyanate can lead to runaway reactions or the formation of dimeric/trimeric impurities. Mitigation: Implement controlled, subsurface addition of the limiting reagent. Use a dosing pump calibrated for slow, steady addition to maintain optimal stoichiometry and temperature.
Reaction Monitoring	Thin-Layer Chromatography (TLC) or small sample High-Performance Liquid Chromatography (HPLC).	Grabbing representative samples from a large, heterogeneous mixture can be difficult. Mitigation: Install Process Analytical Technology (PAT) like in-situ FTIR or Raman probes for real-time reaction monitoring. Develop robust sampling protocols from multiple reactor locations if PAT is unavailable.
Work-up & Phase Separation	Performed easily in a separatory funnel.	Large-scale liquid-liquid extractions can lead to stable emulsions, causing significant product loss and processing delays. Mitigation: Optimize solvent choice and volume, control agitation speed during extraction to avoid high shear, and consider adding demulsifying agents or allowing for longer settling times in baffled tanks.

Q3: What are the major safety concerns associated with this process?

The primary safety concerns revolve around the carbamoylation step. Traditional methods often involve highly toxic and reactive intermediates.

• Isocyanates: If using an isocyanate-based route, these compounds are severe respiratory and skin sensitizers. Scale-up requires a closed-system design with dedicated ventilation and scrubbing systems to handle any potential off-gassing. An in situ generation, for example via a Curtius rearrangement, is often preferred to avoid storing bulk quantities.[8][9]

• Phosgene and Derivatives: While less common now, chloroformates or phosgene itself are sometimes used to create the carbamoylating agent. These are extremely toxic and require specialized handling and containment infrastructure.[10]

• Runaway Reactions: The carbamoylation reaction is often exothermic. As highlighted in the CPP table, poor temperature control on a large scale can lead to a thermal runaway, causing a rapid increase in pressure and temperature, potentially leading to reactor failure.

A thorough Process Safety Management (PSM) review, including a Hazard and Operability (HAZOP) study, is essential before scaling up this synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up of Ethyl 2-carbamoyloxybenzoate production, organized by process stage.

Stage 1: Ethyl Salicylate Synthesis (Esterification)

Problem: Low Yield or Incomplete Conversion of Salicylic Acid

• Potential Cause 1: Reaction Equilibrium. The Fischer-Speier esterification is a reversible reaction. The water produced as a by-product can hydrolyze the ester, shifting the equilibrium back towards the starting materials.[1]

  • Solution: To drive the reaction forward, water must be removed. On a large scale, this is typically achieved using a Dean-Stark apparatus or by continuously distilling the ethanol-water azeotrope while adding fresh, dry ethanol to the reactor.[4] Using a significant excess of ethanol can also help push the reaction to completion.[2]

• Potential Cause 2: Catalyst Deactivation/Insufficiency. The acid catalyst (e.g., H₂SO₄) can be neutralized by basic impurities in the starting materials or diluted by water.

  • Solution: Ensure salicylic acid and ethanol are of sufficient purity and low water content. Catalyst loading should be optimized for the specific reactor volume and reaction kinetics, typically between 1-5% w/w relative to the limiting reagent.

Stage 2: Carbamoylation Reaction

Problem: Formation of Significant By-products

• Potential Cause 1: Dimerization/Trimerization of Isocyanate. If an isocyanate intermediate is used, it can react with itself, especially at high concentrations or temperatures, to form undesired ureas or allophanates.

  • Solution: This is a classic scale-up challenge related to mixing and concentration.

    • Controlled Dosing: Add the isocyanate solution slowly and sub-surface into the well-agitated Ethyl Salicylate solution. This keeps the instantaneous concentration of the isocyanate low.

    • Temperature Management: Maintain the optimal reaction temperature. Overheating can accelerate side reactions. Ensure the reactor's cooling system can handle the exotherm.

• Potential Cause 2: Reaction with Water. Trace amounts of water in the Ethyl Salicylate or solvent can react with the isocyanate to form an unstable carbamic acid, which decomposes to an amine and CO₂. This amine can then react with more isocyanate to form a highly insoluble urea by-product, complicating purification.

  • Solution: Rigorously dry all starting materials and solvents. Use a nitrogen or argon blanket in the reactor to prevent atmospheric moisture from entering the system.

Experimental Protocol: By-product Minimization via Controlled Dosing

• Charge the main reactor with purified Ethyl Salicylate and a suitable, dry, non-polar solvent (e.g., Toluene).[7]

• Inert the reactor headspace with dry nitrogen.

• Cool the reactor contents to the target reaction temperature (e.g., 10-15 °C) using the reactor jacket.

• In a separate, inerted vessel, prepare a solution of the carbamoylating agent (e.g., an isocyanate precursor).

• Using a calibrated dosing pump, add the carbamoylating agent solution to the main reactor over a period of 2-4 hours, ensuring the internal temperature does not exceed the setpoint by more than 2-3 °C.

• Maintain vigorous agitation throughout the addition to ensure rapid dispersion of the incoming reagent.

• Monitor the reaction to completion using in-line PAT or regular HPLC sampling.

Stage 3: Work-up and Purification

Problem: Product Crystallization is Slow or Yields an Oily Impure Solid

• Potential Cause 1: Presence of Impurities. By-products, unreacted starting materials, or residual solvents can act as crystal growth inhibitors, preventing the formation of a well-defined crystal lattice.

  • Solution:

    • Pre-crystallization Purification: Ensure the crude product solution is properly washed to remove water-soluble impurities and catalysts. A charcoal or silica gel filtration step may be necessary to remove colored or highly polar impurities.

    • Solvent Selection: The choice of crystallization solvent is critical. A solvent/anti-solvent system is often required. Perform a solvent screen at the lab scale to identify a system that provides good solubility at high temperatures and poor solubility at low temperatures, while leaving impurities behind in the mother liquor.

• Potential Cause 2: Improper Cooling Profile. Crashing the product out of solution by cooling too rapidly will trap impurities and lead to small, poorly formed crystals that are difficult to filter and dry.

  • Solution: Implement a controlled cooling profile. A typical approach is a slow linear cool (e.g., 5-10 °C per hour) to the point of nucleation, followed by a hold period to allow for crystal growth, and then a faster cool to the final filtration temperature. Seeding the solution with a small amount of pure product at the metastable zone can ensure controlled crystallization.

Visualization 1: General Synthesis and Scale-Up Pathway This diagram illustrates the key stages and considerations when moving from lab to plant scale.

Caption: Decision tree for troubleshooting low yield in chemical scale-up.

References

• How to Start a Salicylic Acid Manufacturing Business? - Niir Project Consultancy Services.
• Synthesis of carbamate compounds - US6133473A, Google P
• Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach - RSC Publishing.
• SALICYLIC ACID PRODUCTION - intr
• Production of purified salicylic acid - US3359307A, Google P
• Production of salicylic acid; a potent pharmaceutically active agent and its future prospects - Taylor & Francis Online.
• Salicylic acid - Wikipedia.
• Optimizing Carbamate Synthesis for Pharmaceutical Intermediates: A Manufacturer's Guide - becolve.com.
• Carbamate synthesis by carbamoyl
• Carbamate synthesis by amination (carboxylation) or rearrangement - Organic Chemistry Portal.
• Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Public
• Continuous Synthesis of Carbamates
• Carbam
• Organic Carbamates in Drug Design and Medicinal Chemistry - PMC, PubMed Central.
• Ethyl Salicylate Reagent|CAS 118-61-6|For Research - Benchchem.
• Ethyl salicyl
• Synthesis method of ethyl salicylate - CN110283072B, Google P
• #15 Synthesis of Ethyl Salicylate
• ethyl salicyl

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• 6. Carbamate - Wikipedia [en.wikipedia.org]
• 7. nbinno.com [nbinno.com]
• 8. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 9. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the stability of Ethyl 2-carbamoyloxybenzoate in solution

Technical Support Center: Ethyl 2-carbamoyloxybenzoate

A Guide to Enhancing Solution Stability for Researchers

Welcome to the technical support center for Ethyl 2-carbamoyloxybenzoate. As Senior Application Scientists, we understand that maintaining the stability of this molecule in solution is critical for the accuracy and reproducibility of your research. This guide is designed to provide you with in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the challenges of working with this compound. We will explore the underlying chemical principles governing its stability to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Common Stability Issues

This section addresses specific issues you may encounter during your experiments. Each problem is followed by an analysis of potential causes and actionable solutions.

Scenario 1: My solution of Ethyl 2-carbamoyloxybenzoate becomes cloudy or forms a precipitate over a short period.

• Potential Cause 1: Poor Solubility. Ethyl 2-carbamoyloxybenzoate, like many organic esters, has limited aqueous solubility. If the concentration of your stock solution (especially in an organic solvent like DMSO) is too high, adding it to an aqueous buffer can cause it to crash out.

• Solution 1:

  • Verify Solubility Limits: Prepare serial dilutions of your compound in the final aqueous buffer to determine its practical solubility limit under your experimental conditions.

  • Use Co-solvents: If higher concentrations are necessary, consider the inclusion of a biocompatible co-solvent, but be mindful of its potential impact on your experimental system.

  • Prepare Fresh: For compounds with borderline solubility, it is always best practice to prepare solutions fresh before each experiment and to avoid long-term storage of diluted aqueous solutions.

• Potential Cause 2: Chemical Degradation. The compound may be degrading into less soluble products. The primary degradation products, such as salicylic acid, may have different solubility profiles than the parent compound, leading to precipitation. This is particularly common in unbuffered water or solutions with a pH outside the optimal stability range.

• Solution 2:

  • Control pH: Use a buffered solution to maintain a stable pH. The stability of both ester and carbamate groups is highly pH-dependent.[1][2]

  • Analyze the Precipitate: If possible, isolate and analyze the precipitate using techniques like HPLC or LC-MS to confirm if it is the parent compound or a degradant. This will definitively identify the root cause.

Scenario 2: I am observing a rapid loss of the active compound in my assay, confirmed by HPLC.

• Potential Cause 1: Hydrolytic Degradation. This is the most common degradation pathway for Ethyl 2-carbamoyloxybenzoate. The molecule contains two functional groups susceptible to hydrolysis: an ethyl ester and an aryl carbamate. This reaction is significantly accelerated by acidic or, more commonly, basic conditions.[1][3]

• Solution 1: pH Optimization and Control.

  • Conduct a pH-Rate Profile Study: Empirically determine the pH at which the compound is most stable. This typically involves incubating the compound in a series of buffers across a wide pH range (e.g., pH 3 to 10) and monitoring its concentration over time. For many esters and carbamates, optimal stability is found in the slightly acidic range (pH 4-6).

  • Use Appropriate Buffers: Always use a well-characterized buffer system to maintain the pH of your solution throughout the experiment.

• Potential Cause 2: Temperature-Induced Degradation. Elevated temperatures can increase the rate of hydrolysis and other degradation reactions.

• Solution 2: Temperature Control.

  • Maintain Cold Chain: Store stock solutions at or below -20°C.

  • Minimize Time at Room Temperature: Perform dilutions and experimental setup on ice whenever feasible.

  • Evaluate Thermal Stability: If your experiment requires incubation at elevated temperatures (e.g., 37°C), you must first characterize the compound's stability under those conditions to establish a time window where degradation is minimal (e.g., <5%).

Scenario 3: The color of my solution changes over time.

• Potential Cause: Oxidative or Photolytic Degradation. While hydrolysis is primary, degradation can also occur via oxidation or be initiated by exposure to light, especially UV light.[1][4] These reactions can generate chromophoric byproducts that alter the solution's appearance. The phenolic group exposed after hydrolysis can be particularly susceptible to oxidation.

• Solution:

  • Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photodecomposition.[1]

  • Use Degassed Solvents: If oxidation is suspected, using solvents that have been degassed (e.g., by sparging with nitrogen or argon) can help.

  • Consider Antioxidants: In some formulation studies, the inclusion of antioxidants may be necessary, but this should be done with caution as it can interfere with certain biological assays.

Visualizing the Challenge: Degradation Pathways

To effectively stabilize Ethyl 2-carbamoyloxybenzoate, it is crucial to understand its primary points of failure. The molecule is susceptible to hydrolysis at two key locations.

Caption: Primary hydrolytic degradation pathways for Ethyl 2-carbamoyloxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of Ethyl 2-carbamoyloxybenzoate?

A1: For high-concentration stock solutions, a dry, aprotic organic solvent is recommended. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices. Avoid protic solvents like methanol or ethanol for long-term storage, as they can participate in transesterification or solvolysis reactions over time. Always use anhydrous grade solvents to minimize water content, which can initiate hydrolysis.

Q2: How should I store my stock solutions?

A2: Stock solutions in anhydrous aprotic solvents should be stored at -20°C or -80°C in tightly sealed vials to prevent moisture absorption. For maximum stability, consider aliquoting the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q3: What is the general effect of pH on the stability of this compound?

A3: The stability of carbamates and esters is highly pH-dependent.[2]

• Alkaline Conditions (pH > 8): Base-catalyzed hydrolysis is typically the fastest degradation pathway for both the ester and carbamate groups.[1][3] The hydroxide ion acts as a potent nucleophile, attacking the carbonyl carbons.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the ester can also occur, though it is often slower than base-catalyzed hydrolysis.

• Neutral Conditions (pH ≈ 7): While more stable than at pH extremes, significant hydrolysis can still occur, especially during prolonged incubations at physiological temperatures. A hypothetical stability profile is summarized in the table below. The optimal pH generally lies in the weakly acidic range.

pH Condition	Dominant Degradation Pathway	Relative Rate of Degradation
< 4 (Acidic)	Acid-catalyzed ester hydrolysis	Moderate
4 - 6	Minimal hydrolysis	Slowest (Optimal Range)
7.4 (Physiological)	Base-catalyzed hydrolysis begins	Moderate to Fast
> 8 (Basic)	Rapid base-catalyzed hydrolysis	Fastest
Caption: Hypothetical pH-rate profile for Ethyl 2-carbamoyloxybenzoate degradation.

Q4: How do I perform a forced degradation study to understand my compound's liabilities?

A4: A forced degradation or stress testing study is essential to identify potential degradation products and establish stability-indicating analytical methods.[4][5][6] The goal is to achieve 5-20% degradation of the parent compound under several stress conditions.[1]

Stress Condition	Typical Reagents and Conditions	Primary Degradation Targeted
Acid Hydrolysis	0.1 M HCl; Room Temperature or heat (e.g., 60°C) for several hours.	Ester and Carbamate Hydrolysis
Base Hydrolysis	0.1 M NaOH; Room Temperature for a shorter duration (minutes to hours).	Ester and Carbamate Hydrolysis
Oxidation	3% Hydrogen Peroxide (H₂O₂); Room Temperature for up to 48 hours.[1]	Oxidation of aromatic ring or other sensitive moieties.
Thermal	Dry heat (e.g., 80°C) on solid compound; Reflux in neutral solution.	Thermolysis
Photolytic	Expose solution to UV/Vis light (ICH Q1B options).	Photodecomposition
Caption: Standard conditions for a forced degradation study.[1][6]

Experimental Protocol: HPLC Method for Stability Assessment

A validated stability-indicating analytical method is crucial for accurately quantifying the parent compound and separating it from all potential degradation products. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[1][7]

Objective: To develop a reverse-phase HPLC (RP-HPLC) method to monitor the stability of Ethyl 2-carbamoyloxybenzoate in solution.

1. Materials and Reagents:

• Ethyl 2-carbamoyloxybenzoate reference standard

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (or Trifluoroacetic Acid, TFA)

• Buffers of desired pH (e.g., phosphate, acetate)

2. Chromatographic Conditions (Starting Point):

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start with a linear gradient (e.g., 10% B to 90% B over 15 minutes) to ensure separation of the parent peak from any degradants.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV detector at a wavelength of maximum absorbance for the compound (determine by UV scan).

• Injection Volume: 10 µL

3. Workflow for Stability Sample Analysis:

Caption: Workflow for conducting a solution stability study using HPLC.

4. Method Validation: To ensure your method is "stability-indicating," analyze samples from your forced degradation study. The method must demonstrate specificity, meaning it can resolve the parent peak from all degradation product peaks and any matrix components.

By implementing these strategies and protocols, you can enhance the stability of Ethyl 2-carbamoyloxybenzoate in your experiments, leading to more reliable and reproducible scientific outcomes.

References

• Application Notes and Protocols for Forced Degradation Studies of Carbamate Stability. (n.d.). BenchChem.

• Trivedi, V., et al. (2021). Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. Frontiers in Microbiology, 12, 648868. Retrieved from [Link]

• Vacondio, F., et al. (2012). Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability. Journal of Medicinal Chemistry, 55(23), 10557-10570. Retrieved from [Link]

• Sharma, S., & Singh, B. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Retrieved from [Link]

• Kar, M., & Choudhury, H. (2016). Forced Degradation Studies. MedCrave Online Journal of Pharmaceutical Research, 1(1). Retrieved from [Link]

• Tadić, V. M., et al. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Medicinal Chemistry, 17(8), 844-864. Retrieved from [Link]

• Key parameters for carbamate stability in dilute aqueous–organic solution. (n.d.). ResearchGate. Retrieved from [Link]

• O'Connor, C. J., & Tan, A. L. (1980). The mechanism of base hydrolysis of N,N-disubstituted carbamates. Australian Journal of Chemistry, 33(4), 747-755.

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. Retrieved from [Link]

• Agrawal, A. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Retrieved from [Link]

• Bhaskar R., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155.

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Retrieved from [Link]

• Zour, E., et al. (2019). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. Journal of Analytical Methods in Chemistry, 2019, 9378234. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. article.sapub.org [article.sapub.org]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Modifying reaction conditions to control Ethyl 2-carbamoyloxybenzoate stereochemistry

Technical Support Center: Stereochemical Control in Salicylate Scaffolds

A Guide for Researchers and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide advanced, actionable insights for scientists working with salicylate derivatives. Our goal is to address common challenges and provide robust, field-tested solutions for controlling stereochemical outcomes in your synthetic workflows.

Part 1: Foundational Concepts & Initial Troubleshooting

This section addresses a critical preliminary point regarding the stereochemistry of Ethyl 2-carbamoyloxybenzoate and then expands to the broader, more applicable context of chiral salicylate derivatives.

Frequently Asked Questions (FAQs)

Q1: How can I modify my reaction conditions to control the stereochemistry of Ethyl 2-carbamoyloxybenzoate?

This is a common query that stems from a misunderstanding of the molecule's structure. Ethyl 2-carbamoyloxybenzoate is an achiral molecule.

• Structural Analysis: A molecule is chiral if it is non-superimposable on its mirror image. This property typically arises from the presence of a stereocenter, such as a carbon atom bonded to four different groups. Ethyl 2-carbamoyloxybenzoate does not possess any such stereocenter. The aromatic ring is planar, and there are no tetrahedral carbons with four unique substituents.

• Implications for Synthesis: Because the molecule is achiral, it does not exist as a pair of enantiomers or diastereomers. Therefore, there is no "stereochemistry" to control during its synthesis. All synthetic routes will produce the same, single achiral compound.

The diagram below illustrates the structure and its plane of symmetry.

Caption: Structure of Ethyl 2-carbamoyloxybenzoate.

While you cannot control the stereochemistry of this specific molecule, the broader goal of creating chiral molecules based on the salicylate scaffold is a key objective in medicinal chemistry. The rest of this guide will focus on achieving that objective.

Part 2: Troubleshooting Stereocontrol in the Synthesis of Chiral Salicylate Derivatives

The true challenge lies in introducing a chiral center into the salicylate backbone and controlling the resulting stereochemistry. A common strategy is the asymmetric alkylation of a related precursor. Let's consider the enantioselective O-alkylation of ethyl salicylate as a representative example.

Troubleshooting Guide: Poor Enantioselectivity in Asymmetric Alkylation

Scenario: You are attempting to synthesize a chiral ether from ethyl salicylate via O-alkylation using a chiral phase-transfer catalyst (PTC), but you are observing low enantiomeric excess (ee).

Q2: My phase-transfer catalyzed O-alkylation of ethyl salicylate is resulting in a nearly racemic mixture (low ee). What are the most likely causes and how can I fix it?

Low enantioselectivity in this system is typically traced back to three critical areas: the catalyst, the solvent system, or the reaction temperature.

A2: Let's break down the troubleshooting process.

The primary cause is often an inefficient transfer of chirality from the catalyst to the substrate. This can be due to a competing, non-selective background reaction or suboptimal reaction parameters that degrade catalyst performance.

Caption: Troubleshooting workflow for low enantioselectivity.

Detailed Troubleshooting Steps & Explanations

1. Catalyst Selection and Integrity:

• The Problem: The background, uncatalyzed reaction is often fast and always non-selective. Your chiral catalyst must outperform this racemic pathway. Furthermore, catalyst degradation or impurities can halt the asymmetric cycle.

• The Expertise: Cinchona alkaloid-derived quaternary ammonium salts are classic choices for this type of phase-transfer catalysis. The steric and electronic properties of the catalyst are paramount for creating a well-defined chiral environment around the ion pair of the phenoxide.

• Actionable Protocol:

  • Verify Catalyst Purity: Ensure your catalyst is pure and has not degraded during storage. Use a freshly opened bottle or repurify if necessary.

  • Switch Catalyst: If using a simpler catalyst like a benzyl-substituted Cinchona alkaloid, consider switching to one with a more sterically demanding group, such as an anthracenyl group. This can enhance the facial shielding of the ion pair, leading to better selectivity.

2. Solvent System Optimization:

• The Problem: The solvent plays a crucial role in the solvation of the ion pairs. A solvent that is too polar can create a "loose" ion pair, increasing the distance between the substrate and the chiral catalyst, which diminishes the transfer of stereochemical information.

• The Expertise: Non-polar, aromatic solvents like toluene are often superior for this chemistry. They promote the formation of a "tight" ion pair between the salicylate phenoxide and the quaternary ammonium cation of the catalyst, which is essential for high fidelity stereochemical induction.

• Actionable Protocol:

  • Ensure Anhydrous Conditions: Water is detrimental. It can hydrolyze the alkylating agent and interfere with the catalyst-substrate interaction. Dry your solvent over molecular sieves and run the reaction under an inert atmosphere (e.g., Argon or Nitrogen).

  • Solvent Screen: If you are using a solvent like dichloromethane (DCM), perform a small-scale screen with toluene or a mixture of toluene and a less polar co-solvent.

3. Temperature Control:

• The Problem: Higher temperatures increase the rate of both the desired catalyzed reaction and the undesired background reaction. However, the activation energy barrier for the non-selective pathway is often lower, meaning it accelerates more rapidly with increasing temperature, eroding your enantiomeric excess.

• The Expertise: Lowering the temperature generally increases selectivity. This is because the transition states are better organized at lower thermal energy, and the difference in activation energy between the two diastereomeric transition states (leading to the R and S products) becomes more significant relative to the available thermal energy (kT).

• Actionable Protocol:

  • Cool the Reaction: Start the reaction at 0°C or even -20°C.

  • Monitor Conversion: Be aware that lowering the temperature will decrease the reaction rate. You may need to extend the reaction time significantly. Monitor the reaction progress by TLC or LC-MS to determine the optimal balance between selectivity and conversion.

Data Summary: Impact of Conditions on Enantioselectivity

The following table summarizes typical results from an optimization study, illustrating the principles discussed above.

Entry	Catalyst Type	Solvent	Temperature (°C)	Enantiomeric Excess (ee %)
1	Benzyl-Quinine	DCM	25	45%
2	Benzyl-Quinine	Toluene	25	68%
3	Benzyl-Quinine	Toluene	0	85%
4	Anthracenyl-QN	Toluene	0	>95%

Data is illustrative and based on common trends in asymmetric phase-transfer catalysis.

Part 3: Experimental Protocol

Optimized Protocol for Enantioselective O-Alkylation of Ethyl Salicylate

This protocol incorporates the best practices identified in the troubleshooting section.

Materials:

• Ethyl salicylate

• Benzyl bromide (or other alkylating agent)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Cinchona alkaloid-derived phase-transfer catalyst (e.g., O-allyl-N-(9-anthracenylmethyl)cinchonidinium bromide)

• Anhydrous Toluene

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware, dried in an oven

Procedure:

• Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under an Argon atmosphere.

• Reagent Addition:

  • To the flask, add ethyl salicylate (1.0 eq).

  • Add anhydrous toluene (approx. 0.1 M concentration).

  • Add finely powdered anhydrous K₂CO₃ (5.0 eq).

  • Add the chiral phase-transfer catalyst (0.05 eq).

• Cooling: Cool the stirred suspension to the desired temperature (e.g., 0°C) using an ice-water bath.

• Initiation: Slowly add the alkylating agent (e.g., benzyl bromide, 1.2 eq) via syringe over 15-20 minutes.

• Reaction Monitoring: Stir the reaction vigorously at the set temperature. The reaction progress can be monitored by taking small aliquots, quenching them with water, extracting with ethyl acetate, and analyzing by TLC or GC-MS.

• Workup:

  • Once the starting material is consumed, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the solution and concentrate the solvent under reduced pressure.

• Purification & Analysis:

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the enantiomeric excess of the purified product using chiral HPLC or chiral GC.

References

No valid references were found in the search results to populate this section.

Common pitfalls in the experimental use of Ethyl 2-carbamoyloxybenzoate

Introduction

Welcome to the technical support guide for Ethyl 2-carbamoyloxybenzoate. This document is intended for researchers, scientists, and drug development professionals utilizing this compound in their experiments. Ethyl 2-carbamoyloxybenzoate is a prodrug designed for the controlled release of its active metabolites.[1] Understanding its stability, solubility, and metabolic pathways is critical for obtaining reproducible and accurate experimental results. This guide provides in-depth troubleshooting advice and frequently asked questions to address common pitfalls encountered during its use.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental use of Ethyl 2-carbamoyloxybenzoate.

Issue 1: Inconsistent or Unexpected Biological Activity

Question: My in vitro assay is showing variable or lower-than-expected activity. What could be the cause?

Answer: This is a common issue stemming from the fact that Ethyl 2-carbamoyloxybenzoate is a prodrug. Its biological activity is dependent on its conversion to active metabolites.[1]

• Primary Cause: Hydrolysis and Metabolism. The primary pitfall is the premature or incomplete hydrolysis of the parent compound. Ethyl 2-carbamoyloxybenzoate is metabolized by esterases present in biological systems (e.g., cell lysates, plasma, liver microsomes) into several active compounds, including Salicylic Acid, Carsalam, and Salicylamide.[1] The observed biological effect is a composite of the activities of these metabolites.

• Troubleshooting Steps:

  • Characterize Your System: Determine the esterase activity of your experimental system. Systems with high esterase activity (like liver S9 fractions) will rapidly convert the prodrug, while systems with low activity may show little to no effect if the parent compound is inactive.[1]

  • Time-Course Experiments: Run a time-course experiment to determine the optimal pre-incubation time for the conversion of the prodrug to its active metabolites in your specific assay system.

  • Positive Controls: Include the known active metabolites (Salicylic Acid, Carsalam, Salicylamide) as positive controls in your experiments to understand their individual contributions to the overall activity.

  • Analytical Confirmation: Use analytical methods like HPLC to quantify the concentration of the parent compound and its key metabolites in your assay medium over time. This will provide a definitive answer to the rate and extent of conversion.

Visualizing the Metabolic Pathway

The following diagram illustrates the metabolic conversion of Ethyl 2-carbamoyloxybenzoate.

Caption: Metabolic pathway of Ethyl 2-carbamoyloxybenzoate.

Issue 2: Poor Solubility and Compound Precipitation

Question: I'm having trouble dissolving Ethyl 2-carbamoyloxybenzoate, or it's precipitating out of my aqueous assay buffer. How can I improve its solubility?

Answer: Like many ester prodrugs, Ethyl 2-carbamoyloxybenzoate has limited aqueous solubility.[2]

• Primary Cause: Physicochemical Properties. The molecule is relatively lipophilic due to the ethyl ester and phenyl groups, leading to poor solubility in aqueous media.

• Troubleshooting Steps:

  • Use of Co-solvents: Prepare a high-concentration stock solution in an organic solvent such as DMSO or ethanol. For your final working solution, dilute the stock solution into your aqueous buffer. Ensure the final concentration of the organic solvent is low (typically <1%) to avoid solvent-induced artifacts in your assay.

  • Solubility Testing: Before starting your experiments, perform a preliminary solubility test to determine the maximum soluble concentration in your specific assay buffer.

  • pH Adjustment: The stability and solubility of both the parent compound and its metabolites can be pH-dependent. While extensive pH changes may affect your biological system, slight adjustments may improve solubility.

  • Sonication: Gentle sonication can aid in the dissolution of the compound in the stock solvent.

Solvent	Anticipated Solubility	Notes
DMSO	High	Recommended for primary stock solutions.
Ethanol	Moderate to High	Suitable for stock solutions.
Methanol	Moderate	May cause transesterification over time.
PBS (pH 7.4)	Low	Expect to use a co-solvent for dilution.
Water	Very Low	Not recommended as a primary solvent.
Caption: Anticipated solubility of Ethyl 2-carbamoyloxybenzoate in common solvents.

Issue 3: Compound Instability During Storage or Experimentation

Question: I suspect my compound is degrading. How should I store it and handle it during experiments to ensure its integrity?

Answer: Both the carbamate and ester functionalities in Ethyl 2-carbamoyloxybenzoate are susceptible to hydrolysis.[3]

• Primary Cause: Hydrolysis. The compound can be hydrolyzed by water, especially under non-neutral pH conditions or in the presence of esterases. Carbamates are generally more stable than esters, but hydrolysis can still occur.[3]

• Troubleshooting Steps:

  • Proper Storage: Store the solid compound in a desiccator at -20°C to protect it from moisture.[3] For stock solutions in anhydrous DMSO, storage at -20°C or -80°C is recommended. Avoid repeated freeze-thaw cycles.

  • Aqueous Solution Stability: Prepare fresh aqueous working solutions for each experiment. Do not store the compound in aqueous buffers for extended periods.

  • pH Considerations: Be aware that both acidic and basic conditions can accelerate the hydrolysis of the ester and carbamate groups. Maintain a neutral pH in your experimental setup unless the study requires otherwise.

  • Inhibition of Esterases: If you need to study the parent compound in a biological matrix, consider adding an esterase inhibitor like sodium fluoride to prevent enzymatic degradation during sample processing and analysis.[4]

Workflow for Investigating Compound Instability

Caption: Workflow for assessing the stability of Ethyl 2-carbamoyloxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ethyl 2-carbamoyloxybenzoate? A1: Ethyl 2-carbamoyloxybenzoate itself is likely inactive. It acts as a prodrug that is metabolized in vivo to release active compounds, including salicylic acid, which is a known non-steroidal anti-inflammatory drug (NSAID) that inhibits cyclooxygenase (COX) enzymes.[1] The other metabolites, carsalam and salicylamide, also possess analgesic and anti-inflammatory properties.[1]

Q2: How can I synthesize Ethyl 2-carbamoyloxybenzoate? A2: While a specific protocol for Ethyl 2-carbamoyloxybenzoate is not readily available in the provided search results, a general approach would involve the reaction of ethyl salicylate with a source of the carbamoyl group. One potential route is the reaction of ethyl salicylate with an isocyanate or a carbamoyl chloride in the presence of a suitable base. Another approach could be a multi-step synthesis starting from salicylamide.

Q3: What are the expected masses of the parent compound and its major metabolites for mass spectrometry analysis?

Compound	Molecular Formula	Molecular Weight ( g/mol )
Ethyl 2-carbamoyloxybenzoate	C10H11NO4	209.20
Ethyl Salicylate	C9H10O3	166.17
Salicylic Acid	C7H6O3	138.12
Carsalam	C8H5NO3	163.13
Salicylamide	C7H7NO2	137.14
Caption: Molecular weights of Ethyl 2-carbamoyloxybenzoate and its metabolites.

Q4: Are there any known safety precautions for handling this compound? A4: Standard laboratory safety precautions should be followed, including wearing personal protective equipment (PPE) such as gloves, lab coat, and safety glasses. Handle the compound in a well-ventilated area. For specific toxicity information, it is recommended to consult the material safety data sheet (MSDS) from the supplier.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM in DMSO):

  • Accurately weigh 2.09 mg of Ethyl 2-carbamoyloxybenzoate.

  • Dissolve in 1 mL of anhydrous DMSO.

  • Vortex or sonicate gently until fully dissolved.

  • Store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

• Working Solution (100 µM in Assay Buffer):

  • On the day of the experiment, thaw a stock solution aliquot.

  • Dilute the 10 mM stock solution 1:100 in your final assay buffer (e.g., add 10 µL of stock to 990 µL of buffer).

  • Vortex gently to mix.

  • Use immediately. Do not store aqueous working solutions.

Protocol 2: HPLC Method for Stability Analysis

• Objective: To separate and quantify Ethyl 2-carbamoyloxybenzoate from its primary metabolites.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: Linear gradient to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B

  • 20-25 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm and 280 nm.

• Injection Volume: 10 µL.

Note: This is a general method and may require optimization for your specific HPLC system and separation needs.

References

• Kamal, A. (1990). Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide. Biochemical Pharmacology, 40(7), 1669-1671. [Link]

• Rainsford, K. D. (Ed.). (2004). Aspirin and Related Drugs. National Academic Digital Library of Ethiopia.
• Krieg, A., et al. (2021).
• Choi, H. G., & Lee, B. J. (2001). Evaluation of salicylic acid fatty ester prodrugs for UV protection. Journal of Pharmaceutical Sciences, 90(12), 1999-2007.
• Google Patents. (n.d.).
• DOKUMEN.PUB. (n.d.).

• Perez, H. L., Knecht, D., & Busz, M. (2017). Overcoming challenges associated with the bioanalysis of an ester prodrug and its active acid metabolite. Bioanalysis, 9(20), 1589-1601. [Link]

• Mirzoian, A., & Mabud, A. (2006). Comparison of methods for extraction of ethyl carbamate from alcoholic beverages in gas chromatography/mass spectrometry analysis.
• Google Patents. (n.d.).

• ResearchGate. (n.d.). Evaluation of salicylic acid fatty ester prodrugs for UV protection. [Link]

• Hu, L. (2004). Prodrugs: Effective Solutions for Solubility, Permeability and Targeting Challenges. Meeting Report.

• ResearchGate. (2015). Any advice about the stability of ester and carbamate containing compounds?[Link]

• Ardianto, P., Arsianti, A., Istiadi, K. A., & Tjokronegoro, A. (2021). In silico and in vitro Analysis of Alkylated Salicylic Acid Inhibition Activity on Cervical HeLa Cancer Cell Line. Science Alert.
• Ardianto, P., Arsianti, A., Istiadi, K. A., & Tjokronegoro, A. (2021). In silico and in vitro Analysis of Alkylated Salicylic Acid Inhibition Activity on Cervical HeLa Cancer Cell Line. Science Alert.

Sources

• 1. Metabolism of ethyl 2-carbamoyloxybenzoate (4003/2), a prodrug of salicylic acid, carsalam and salicylamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Two-mode analysis by high-performance liquid chromatography of p-amino benzoic acid ethyl ester-labeled monosaccharides - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Overcoming challenges associated with the bioanalysis of an ester prodrug and its active acid metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US12304892B2 - Method for preparation of Carsalam - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Benchmarking of Ethyl 2-carbamoyloxybenzoate and Its Analogs: A Guide for Researchers

In the landscape of medicinal chemistry and drug discovery, the salicylates and their derivatives represent a cornerstone of therapeutic development. Among these, Ethyl 2-carbamoyloxybenzoate, a compound featuring a carbamate moiety appended to the salicylate scaffold, presents an intriguing profile for further investigation. This technical guide provides a comprehensive comparative analysis of Ethyl 2-carbamoyloxybenzoate and its structurally related analogs. Drawing upon established principles of structure-activity relationships (SAR) and available experimental data on related compounds, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to navigate the chemical space of these promising molecules.

Introduction to Ethyl 2-carbamoyloxybenzoate: The Parent Compound

Ethyl 2-carbamoyloxybenzoate, systematically named ethyl 2-(carbamoyloxy)benzoate, belongs to the class of carbamate esters derived from salicylic acid. The introduction of the carbamoyl group (-OCONH2) at the C2-hydroxyl position of the ethyl salicylate backbone significantly alters its physicochemical and biological properties compared to the parent salicylate. This modification can influence factors such as solubility, metabolic stability, and receptor binding interactions, thereby modulating its therapeutic potential.

The core structure combines the well-established anti-inflammatory and analgesic properties of salicylates with the diverse biological activities associated with the carbamate functional group, which is present in numerous approved drugs. This unique combination makes Ethyl 2-carbamoyloxybenzoate and its analogs compelling candidates for screening in various therapeutic areas, including inflammation, pain, and infectious diseases.

Synthesis of Ethyl 2-carbamoyloxybenzoate and Its Analogs

The synthesis of Ethyl 2-carbamoyloxybenzoate and its analogs can be achieved through several established synthetic routes. A common and efficient method involves the reaction of ethyl salicylate or its substituted derivatives with a source of the carbamoyl group.

General Synthesis Workflow

Caption: General workflow for the synthesis of Ethyl 2-carbamoyloxybenzoate analogs.

Experimental Protocol: Synthesis of Ethyl 2-carbamoyloxybenzoate

This protocol describes a general procedure for the synthesis of the parent compound.

Materials:

• Ethyl salicylate

• Chlorosulfonyl isocyanate

• Anhydrous toluene

• Pyridine

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethyl salicylate (1 equivalent) in anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Add chlorosulfonyl isocyanate (1.1 equivalents) dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure Ethyl 2-carbamoyloxybenzoate.

This protocol can be adapted for the synthesis of various analogs by starting with the appropriately substituted ethyl salicylate.

Comparative Physicochemical Properties

The introduction of different substituents onto the aromatic ring of Ethyl 2-carbamoyloxybenzoate is expected to modulate its physicochemical properties, such as lipophilicity (logP), electronic effects, and steric hindrance. These properties, in turn, influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.

Table 1: Predicted Physicochemical Properties of Ethyl 2-carbamoyloxybenzoate and Analogs

Compound	Substituent (R)	Predicted logP	Predicted Molar Refractivity	Electronic Effect of R
Ethyl 2-carbamoyloxybenzoate	H	1.85	53.2	Neutral
Analog 1	5-Bromo	2.64	58.1	Electron-withdrawing
Analog 2	5-Nitro	1.88	54.8	Strongly electron-withdrawing
Analog 3	4-Methyl	2.33	57.8	Electron-donating
Analog 4	4-Methoxy	1.95	56.4	Electron-donating

Note: Predicted values are for illustrative purposes and should be experimentally verified.

Comparative Biological Activity: A Structure-Activity Relationship (SAR) Perspective

While direct comparative experimental data for Ethyl 2-carbamoyloxybenzoate and its analogs is limited, we can infer potential trends in biological activity based on established SAR principles for salicylic acid derivatives.[1][2][3]

Anti-inflammatory Activity

The anti-inflammatory activity of salicylates is primarily mediated through the inhibition of cyclooxygenase (COX) enzymes. The nature and position of substituents on the aromatic ring can significantly impact this activity.

• Electron-withdrawing groups: Halogen substituents, such as a bromo group at the 5-position (Analog 1), have been shown to enhance the anti-inflammatory potency of salicylic acid derivatives.[2] This is attributed to an increase in the acidity of the carboxylic acid (or its ester derivative), which can lead to stronger interactions with the active site of COX enzymes. A nitro group (Analog 2) would be expected to have an even stronger electron-withdrawing effect.

• Electron-donating groups: Alkyl or alkoxy groups (Analogs 3 and 4) can have varied effects. While they might decrease the acidity, they can enhance lipophilicity, which may improve cell membrane permeability and access to the enzyme.[1]

• Steric effects: The position of the substituent is crucial. Substitution at the 5-position is often well-tolerated and can enhance activity, whereas substitution at other positions might introduce steric hindrance that interferes with binding to the target enzyme.[3]

Signaling Pathway of Salicylate Anti-inflammatory Action

Caption: Inhibition of the cyclooxygenase pathway by salicylate derivatives.

Antimicrobial Activity

The carbamate moiety and various substituents on the aromatic ring can impart antimicrobial properties to the molecules.

• Halogenation: The presence of a bromine atom (Analog 1) is often associated with increased antimicrobial activity. Halogenated phenols and their derivatives are known to disrupt microbial cell membranes and inhibit essential enzymes.

• Nitro Group: The nitro group (Analog 2) can also contribute to antimicrobial effects, as seen in many antimicrobial drugs. It can be reduced within microbial cells to form reactive nitrogen species that are toxic to the microorganism.

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines a standard method to assess the antimicrobial activity of the synthesized compounds.

Materials:

• Synthesized compounds (Ethyl 2-carbamoyloxybenzoate and analogs)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

• Positive control antibiotic (e.g., Gentamicin)

• Negative control (DMSO)

Procedure:

• Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the stock solutions in MHB to achieve a range of final concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard. Dilute the standardized inoculum in MHB.

• Add the diluted bacterial suspension to each well of the microtiter plate containing the test compounds.

• Include wells for a positive control (bacteria with antibiotic), a negative control (bacteria with DMSO), and a sterility control (MHB only).

• Incubate the plates at 37 °C for 18-24 hours.

• After incubation, determine the Minimum Inhibitory Concentration (MIC) by visual inspection for the lowest concentration of the compound that inhibits visible bacterial growth.

• Optionally, measure the optical density at 600 nm using a plate reader to quantify bacterial growth.

Hydrolytic Stability

The ester and carbamate functionalities in these molecules are susceptible to hydrolysis. The rate of hydrolysis can be influenced by the electronic nature of the substituents on the aromatic ring.

• Electron-withdrawing groups (e.g., bromo, nitro) are expected to increase the electrophilicity of the carbonyl carbons in both the ester and carbamate groups, making them more susceptible to nucleophilic attack by water or esterases. This would likely lead to a shorter biological half-life.[4]

• Electron-donating groups (e.g., methyl, methoxy) would have the opposite effect, potentially increasing the metabolic stability of the compounds.[5]

Table 2: Expected Relative Hydrolytic Stability

Compound	Substituent (R)	Electronic Effect of R	Expected Relative Stability
Analog 4	4-Methoxy	Electron-donating	Highest
Analog 3	4-Methyl	Electron-donating	High
Ethyl 2-carbamoyloxybenzoate	H	Neutral	Moderate
Analog 1	5-Bromo	Electron-withdrawing	Low
Analog 2	5-Nitro	Strongly electron-withdrawing	Lowest

Conclusion and Future Directions

This comparative guide provides a framework for understanding the potential structure-activity relationships of Ethyl 2-carbamoyloxybenzoate and its analogs. Based on established principles, substitution on the salicylate ring is expected to significantly modulate the physicochemical properties and biological activities of these compounds.

• For enhanced anti-inflammatory activity , analogs with electron-withdrawing groups at the 5-position, such as the 5-bromo derivative, are promising candidates for synthesis and evaluation.

• For improved metabolic stability , analogs with electron-donating groups could be explored.

• Antimicrobial potential is also a key area for investigation, particularly for the halogenated and nitrated analogs.

It is imperative that the hypotheses presented in this guide are validated through rigorous experimental studies. The synthesis of a focused library of analogs, followed by comprehensive in vitro and in vivo testing, will be crucial to elucidate the full therapeutic potential of this class of compounds. The provided experimental protocols offer a starting point for such investigations.

References

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Gombar, V., Kapoor, V. K., & Singh, H. (1983). Quantitative structure-activity relationships. Antiinflammatory activity of salicylic acid derivatives. Arzneimittel-Forschung, 33(9), 1226–1230.

• Structure, Stability, and Antiplatelet Activity of O-acyl Derivatives of Salicylic Acid and Lipophilic Esters of Acetylsalicylate. (n.d.). PubMed. Retrieved from [Link]

• Structure-activity relationship of salicylic acid derivatives on inhibition of TNF-α dependent NFκB activity: Implication on anti-inflammatory effect of N-(5-chlorosalicyloyl)phenethylamine against experimental colitis. (2011). European Journal of Pharmacology. Retrieved from [Link]

• Salicylates: SAR and Uses. (2022, March 7). YouTube. Retrieved from [Link]

• Salicylates - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose | Synthesis and Drug Profile. (n.d.). Pharmacy 180. Retrieved from [Link]

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A Researcher's Guide to Validating the Biological Activity of Synthesized Ethyl 2-carbamoyloxybenzoate: A Comparative Approach

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of newly synthesized Ethyl 2-carbamoyloxybenzoate. As a derivative of salicylic acid, this compound is hypothesized to possess anti-inflammatory, analgesic, and potentially anticancer properties.[1][2][3] The addition of the ethyl and carbamoyl groups may alter its pharmacokinetic profile and mechanism of action compared to its parent compound, salicylic acid, or the widely used acetylsalicylic acid (Aspirin).

This document eschews a rigid template in favor of a logical, multi-tiered validation workflow. We will detail the rationale behind experimental choices, provide robust, self-validating protocols, and present frameworks for comparing the synthesized compound against established standards. Our approach is grounded in scientific integrity, ensuring that the data generated is both reliable and translatable.

Strategic Validation Workflow

The validation process should follow a logical progression from broad, cost-effective in vitro screening to more specific mechanistic studies and, where necessary, in vivo confirmation. This strategy ensures that resources are used efficiently and that a comprehensive biological profile of the compound is established.

Caption: Overall workflow for validating Ethyl 2-carbamoyloxybenzoate activity.

Part 1: Validation of Anti-Inflammatory Activity

The primary mechanism of action for salicylic acid and its derivatives is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins.[3][4][5] There are two main isoforms: COX-1, which is constitutively expressed and plays a role in gastric protection and platelet aggregation, and COX-2, which is induced during inflammation.[6] Selective inhibition of COX-2 is a desirable trait for modern anti-inflammatory drugs to minimize gastrointestinal side effects. Therefore, our primary assay will directly measure COX-2 inhibition.

Core Mechanism: The COX Pathway

The conversion of arachidonic acid to prostaglandins is a key inflammatory cascade. Our test compound is expected to interfere with this process, likely by inhibiting COX-2.

Caption: Inhibition of the Cyclooxygenase-2 (COX-2) pathway.

Primary Assay: Fluorometric COX-2 Inhibitor Screening

Rationale: This assay provides a direct and quantifiable measure of the compound's ability to inhibit the enzymatic activity of human recombinant COX-2.[7] It is a rapid, sensitive, and high-throughput method suitable for initial screening. The assay detects Prostaglandin G2, an intermediate product, using a fluorometric probe.[7]

Experimental Protocol: COX-2 Inhibitor Screening

• Reagent Preparation:

  • Prepare COX Assay Buffer, COX Probe, COX Cofactor, Arachidonic Acid, and human recombinant COX-2 enzyme according to the manufacturer's protocol (e.g., Assay Genie BN00777, BPS Bioscience #79336).[7][8] Store reconstituted enzyme at -80°C in single-use aliquots.[7]

  • Test Compound: Prepare a 10 mM stock solution of synthesized Ethyl 2-carbamoyloxybenzoate in DMSO. Create serial dilutions in COX Assay Buffer to achieve final assay concentrations ranging from 1 nM to 100 µM.

  • Positive Control: Use a known COX-2 selective inhibitor like Celecoxib.[7] Prepare a range of concentrations to generate a standard inhibition curve (e.g., 0.1 µM to 50 µM).

  • Negative Control: Use the vehicle (DMSO) at the same final concentration as the test compound wells.

• Assay Procedure (96-well format):

  • Designate wells for Enzyme Control (EC), Inhibitor Control (IC), and Sample Screen (S).

  • Add 10 µL of the appropriate sample to each well:

    • EC wells: COX Assay Buffer.

    • IC wells: Diluted Celecoxib.

    • S wells: Diluted Ethyl 2-carbamoyloxybenzoate.

  • Prepare a Reaction Mix containing COX Assay Buffer, COX Probe, and COX Cofactor. Add 80 µL of this mix to all wells.

  • Add 10 µL of diluted human recombinant COX-2 enzyme (e.g., 1 µg/mL final concentration) to all wells except for a "no enzyme" background control.

  • Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.[9]

  • Initiate the reaction by adding 10 µL of Arachidonic Acid substrate to all wells simultaneously using a multi-channel pipette.

  • Immediately place the plate in a fluorescence plate reader.

• Data Acquisition and Analysis:

  • Measure fluorescence kinetically at an Ex/Em of 535/587 nm for 5-10 minutes at 25°C.[7]

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Calculate the percent inhibition using the formula: % Inhibition = [(Slope_EC - Slope_S) / Slope_EC] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation: Comparative COX-2 Inhibition

Compound	IC₅₀ (µM)	Max Inhibition (%)	Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)
Ethyl 2-carbamoyloxybenzoate	Experimental Value	Experimental Value	Experimental Value
Aspirin (Non-selective)	~170	~95%	~0.1
Celecoxib (COX-2 Selective)	~0.04	>98%	>300

Note: Table values for standards are approximate and should be determined concurrently in your experiment. A follow-up assay with COX-1 enzyme would be required to determine the selectivity index.

Part 2: Validation of Anticancer Activity

Salicylic acid and its derivatives have demonstrated potential anticancer properties by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[5][[“]][11] The initial step in validating this potential is to determine if Ethyl 2-carbamoyloxybenzoate exhibits cytotoxic effects against a relevant cancer cell line.

Primary Assay: XTT Cell Viability Assay

Rationale: The XTT assay is a reliable, colorimetric method for quantifying cell viability.[12][13] It measures the metabolic activity of living cells, where mitochondrial dehydrogenases reduce the XTT tetrazolium salt to a soluble orange formazan product.[13] This assay is preferred over the similar MTT assay because it does not require a separate solubilization step, simplifying the protocol and reducing potential errors.[13]

Experimental Protocol: XTT Cytotoxicity Assay

• Cell Culture and Seeding:

  • Select a relevant cancer cell line (e.g., B16F10 melanoma, as salicylates have shown activity here[11], or a common line like MCF-7 breast cancer or HCT-116 colon cancer).

  • Culture cells in appropriate media (e.g., DMEM with 10% FBS) at 37°C and 5% CO₂.

  • Seed 1 x 10⁴ cells per well in a 96-well flat-bottom plate and allow them to adhere for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of Ethyl 2-carbamoyloxybenzoate and a positive control drug (e.g., Doxorubicin) in culture media. Final concentrations should span a wide range (e.g., 0.1 µM to 200 µM).

  • Include a vehicle control (DMSO at the highest concentration used, typically <0.5%).

  • Remove the old media from the cells and add 100 µL of the media containing the test compounds, positive control, or vehicle control.

  • Incubate the plate for a standard duration (e.g., 48 or 72 hours).

• XTT Reagent Addition and Incubation:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions. This typically involves mixing the XTT reagent with an electron-coupling reagent.[12]

  • Add 50 µL of the XTT mixture to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the color to develop.

• Data Acquisition and Analysis:

  • Measure the absorbance of the wells at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm should also be used to subtract background absorbance.[14]

  • Calculate the percentage of cell viability using the formula: % Viability = [(Abs_Sample - Abs_Blank) / (Abs_Vehicle - Abs_Blank)] * 100

  • Plot the percent viability against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration that reduces cell viability by 50%).

Confirmatory Assay: Caspase-3 Activity Assay

Rationale: If the XTT assay reveals significant cytotoxicity, the next logical step is to determine if the cell death occurs via apoptosis. Caspase-3 is a key executioner caspase that is activated during the final stages of apoptosis.[15][16] A direct measurement of its activity provides strong evidence for an apoptotic mechanism.

Experimental Protocol: Caspase-3 Activity Assay

• Cell Culture and Treatment: Follow the same procedure as the XTT assay (Steps 1 and 2), treating cells with the IC₅₀ and 2x IC₅₀ concentrations of Ethyl 2-carbamoyloxybenzoate as determined from the cytotoxicity screen. A known apoptosis inducer like Staurosporine can be used as a positive control.

• Cell Lysis: After the treatment period (e.g., 24 hours), lyse the cells using a buffer provided in a commercial Caspase-3 activity kit (e.g., from Biotium, Promega).[16][17]

• Assay Procedure:

  • Add the cell lysate to a 96-well plate.

  • Add the Caspase-3 substrate (e.g., a peptide conjugated to a fluorophore or colorimetric reporter).

  • Incubate at 37°C for 1-2 hours.

• Data Acquisition: Measure the fluorescence or absorbance using a plate reader. An increase in signal compared to the vehicle control indicates activation of Caspase-3.

Data Presentation: Comparative Anticancer Activity

Compound	Cell Line	Cytotoxicity IC₅₀ (µM)	Caspase-3 Activation (Fold Change vs. Control)
Ethyl 2-carbamoyloxybenzoate	B16F10	Experimental Value	Experimental Value
Doxorubicin (Standard)	B16F10	~0.5	~8-10 fold
Staurosporine (Apoptosis Inducer)	B16F10	~0.1	>10 fold

Part 3: Validation of Analgesic Activity

Analgesia is a complex physiological response that cannot be fully replicated in vitro. Therefore, a validated in vivo model is required. The hot plate test is a classic and reliable method for assessing centrally-acting analgesics, which work by increasing the pain threshold in the central nervous system.[18][19][20]

In Vivo Assay: Hot Plate Test

Rationale: This test measures the reaction time of an animal to a thermal pain stimulus.[21] An increase in the latency to respond (e.g., paw licking or jumping) after drug administration indicates an analgesic effect.[22] This method is particularly sensitive to opioid and other centrally acting analgesics.[18]

Experimental Protocol: Hot Plate Test

All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and adhere to ethical guidelines.

• Animals and Acclimatization:

  • Use male Swiss albino mice (20-30g).[22]

  • Acclimatize animals to the laboratory for at least one week and to the testing room for at least 30-60 minutes before the experiment.[21][22]

• Apparatus and Grouping:

  • Use a hot plate analgesia meter set to a constant temperature of 55 ± 0.5°C.[21][22]

  • Divide animals into at least four groups (n=5-8 per group):

    • Group I (Vehicle Control): Administer vehicle (e.g., 0.9% saline with 1% Tween 80).

    • Group II (Positive Control): Administer a standard analgesic (e.g., Morphine, 5 mg/kg, intraperitoneally).

    • Group III (Test Group 1): Administer Ethyl 2-carbamoyloxybenzoate at a low dose (e.g., 50 mg/kg, orally).

    • Group IV (Test Group 2): Administer Ethyl 2-carbamoyloxybenzoate at a high dose (e.g., 100 mg/kg, orally).

• Procedure:

  • Measure the baseline latency for each mouse by placing it on the hot plate and starting a timer. Record the time (in seconds) until the first sign of nociception (hind paw licking, flicking, or jumping).[21]

  • To prevent tissue damage, implement a cut-off time of 30 seconds. If the animal does not respond by this time, remove it and assign a latency of 30 seconds.[21]

  • Administer the respective treatments (vehicle, morphine, or test compound) to each group.

  • Measure the reaction latency again at set time points after administration (e.g., 30, 60, 90, and 120 minutes).[23]

• Data Analysis:

  • Calculate the Mean ± SEM for the reaction latency at each time point for all groups.

  • The percentage of Maximum Possible Effect (% MPE) can be calculated to normalize the data: % MPE = [(Post-drug Latency - Pre-drug Latency) / (Cut-off Time - Pre-drug Latency)] * 100

  • Use statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare the test groups to the vehicle control group. A p-value < 0.05 is typically considered significant.

Data Presentation: Comparative Analgesic Effect

Treatment Group (Dose)	Mean Reaction Latency (seconds) at 60 min	% MPE at 60 min
Vehicle Control	Experimental Value	~0%
Morphine (5 mg/kg)	Experimental Value	Experimental Value
Ethyl 2-carbamoyloxybenzoate (50 mg/kg)	Experimental Value	Experimental Value
Ethyl 2-carbamoyloxybenzoate (100 mg/kg)	Experimental Value	Experimental Value

Conclusion

This guide outlines a systematic and robust methodology for validating the primary biological activities of synthesized Ethyl 2-carbamoyloxybenzoate. By employing a tiered approach that combines specific in vitro enzymatic and cell-based assays with a confirmatory in vivo model, researchers can build a comprehensive pharmacological profile of the compound. The consistent use of industry-standard positive controls (Celecoxib, Doxorubicin, Morphine) is crucial for establishing a comparative benchmark, allowing for a clear interpretation of the compound's potency and potential. Adherence to these detailed protocols and a logical experimental workflow will yield high-quality, reproducible data essential for advancing drug discovery and development.

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• X-ray structural analysis and antitumor activity of new salicylic acid deriv

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A Senior Application Scientist's Guide to Cross-Reactivity Analysis of Ethyl 2-carbamoyloxybenzoate

<-4.11>

Abstract

In the landscape of drug discovery and development, a thorough understanding of a compound's interaction with biological and analytical systems is paramount. Off-target interactions, or cross-reactivity, can lead to misleading data, unforeseen side effects, and a mischaracterization of a compound's efficacy and safety profile. This guide provides a comprehensive framework for analyzing the cross-reactivity of Ethyl 2-carbamoyloxybenzoate, a salicylate derivative. We will explore its potential for immunological and enzymatic cross-reactivity, providing detailed, field-tested experimental protocols and data interpretation guides for researchers, scientists, and drug development professionals.

Introduction: The Imperative of Specificity

Ethyl 2-carbamoyloxybenzoate belongs to the salicylate family, a class of compounds renowned for its therapeutic effects, most notably embodied by acetylsalicylic acid (aspirin). The structure of Ethyl 2-carbamoyloxybenzoate, featuring a salicylate core, an ethyl ester, and a carbamate group, presents distinct possibilities for cross-reactivity.

Why is this critical?

• In Diagnostics: Cross-reactivity in immunoassays can lead to false-positive or false-negative results, confounding clinical diagnoses and routine drug monitoring.[1][2][3][4]

• In Pharmacology: Unintended interactions with enzymes can alter the metabolic profile of a drug candidate, impacting its bioavailability, half-life, and potential for drug-drug interactions.[5][6][7][8]

This guide will dissect these potential interactions, providing the theoretical basis and practical methodologies to empower researchers to proactively assess the specificity of Ethyl 2-carbamoyloxybenzoate and its analogues.

Foundational Concepts in Cross-Reactivity

Cross-reactivity occurs when an assay or biological system designed to detect a specific molecule also recognizes and responds to a different, often structurally similar, molecule.[9]

• Immunological Cross-Reactivity: This is primarily a concern in immunoassays (e.g., ELISA, FPIA) where antibodies may bind to compounds that share similar structural motifs, or epitopes, with the target analyte.[1] Studies on salicylate immunoassays have shown that minor modifications to the salicylic acid structure can significantly impact antibody recognition.[10][11][12]

• Enzymatic Cross-Reactivity: This refers to the interaction of a compound with an enzyme that is not its primary target. For Ethyl 2-carbamoyloxybenzoate, the ester and carbamate functional groups are key areas of interest. Esterases can hydrolyze the ethyl ester, while cholinesterases are known targets for carbamate-containing compounds.[13][14][15][16]

Experimental Analysis I: Immunological Cross-Reactivity with Salicylate Immunoassays

Hypothesis: Due to the shared salicylate backbone, Ethyl 2-carbamoyloxybenzoate is likely to exhibit cross-reactivity in immunoassays designed to detect salicylic acid or other salicylates.

Experimental Design: A competitive enzyme-linked immunosorbent assay (ELISA) is the gold standard for quantifying such interactions.[17][18] This assay measures the ability of a test compound (the "competitor") to inhibit the binding of a specific antibody to its target antigen, which is immobilized on a microplate.

Workflow: Competitive ELISA for Salicylate Cross-Reactivity

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A Comparative Guide to the Efficacy of Ethyl 2-carbamoyloxybenzoate and Other Cyclooxygenase Inhibitors

Prepared by a Senior Application Scientist

For researchers and drug development professionals, the quest for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous endeavor. This guide provides a comparative framework for evaluating the inhibitory potential of Ethyl 2-carbamoyloxybenzoate against the well-established cyclooxygenase (COX) enzymes, in relation to other known non-steroidal anti-inflammatory drugs (NSAIDs).

While extensive research has characterized the inhibitory activities of numerous NSAIDs, specific experimental data on the COX inhibitory potency of Ethyl 2-carbamoyloxybenzoate is not widely available in the public domain. Therefore, this guide will first establish the foundational mechanism of COX inhibition, then present a robust experimental protocol to determine the efficacy of Ethyl 2-carbamoyloxybenzoate, and finally, provide a comparative analysis with existing data for other prominent inhibitors.

The Central Role of Cyclooxygenase in Inflammation

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their therapeutic effects, including anti-inflammatory, analgesic, and antipyretic actions, primarily through the inhibition of cyclooxygenase (COX) enzymes.[1][2][3] The COX enzyme is responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[2][4]

There are two primary isoforms of the COX enzyme:

• COX-1: This isoform is constitutively expressed in most tissues and plays a crucial role in various physiological processes, including the protection of the gastric mucosa and platelet aggregation.[5][6] Inhibition of COX-1 is associated with some of the common side effects of NSAIDs, such as gastrointestinal bleeding.[6]

• COX-2: This isoform is typically induced by inflammatory stimuli, such as cytokines and endotoxins, at the site of inflammation.[5][7] Therefore, selective inhibition of COX-2 is a key strategy in the development of anti-inflammatory drugs with a reduced risk of gastrointestinal side effects.[5][7]

The following diagram illustrates the COX signaling pathway:

Caption: The Cyclooxygenase (COX) signaling pathway.

Evaluating Inhibitor Efficacy: The IC50 Value

A key metric for quantifying the efficacy of a COX inhibitor is the half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. A lower IC50 value indicates a more potent inhibitor. Furthermore, the ratio of IC50 values for COX-1 and COX-2 provides a measure of the inhibitor's selectivity. A higher COX-1/COX-2 IC50 ratio signifies greater selectivity for COX-2.[8]

Experimental Protocol: In Vitro Determination of COX-1 and COX-2 Inhibition

To ascertain the inhibitory profile of Ethyl 2-carbamoyloxybenzoate, a robust and validated in vitro assay is essential. The following protocol outlines a widely accepted method for determining the IC50 values for both COX-1 and COX-2.[3][9][10]

Objective

To determine the IC50 values of Ethyl 2-carbamoyloxybenzoate for the inhibition of ovine COX-1 and COX-2 in a colorimetric assay.

Materials

• COX (ovine) Colorimetric Inhibitor Screening Assay Kit (e.g., from Cayman Chemical)

• Ethyl 2-carbamoyloxybenzoate (test compound)

• Known COX inhibitors (e.g., Aspirin, Ibuprofen, Diclofenac, Celecoxib) for use as controls

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader capable of measuring absorbance at 590 nm

Experimental Workflow

Caption: Experimental workflow for in vitro COX inhibition assay.

Step-by-Step Procedure

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions provided in the assay kit. This includes the assay buffer, hemin, and the COX-1 and COX-2 enzymes.

• Test Compound Preparation: Prepare a stock solution of Ethyl 2-carbamoyloxybenzoate in DMSO. Perform serial dilutions to obtain a range of concentrations to be tested. Prepare similar dilutions for the control inhibitors.

• Assay Plate Setup:

  • To the appropriate wells of the 96-well plate, add 150 µL of assay buffer and 10 µL of hemin.

  • Add 10 µL of either COX-1 or COX-2 enzyme to the designated wells.

  • For the 100% initial activity wells, add 10 µL of DMSO.

  • For the inhibitor wells, add 10 µL of the various dilutions of Ethyl 2-carbamoyloxybenzoate or the control inhibitors.

• Incubation: Gently shake the plate and incubate for 5 minutes at 25°C.

• Reaction Initiation: Add 20 µL of the colorimetric substrate solution followed by 20 µL of arachidonic acid solution to all wells to initiate the reaction.

• Second Incubation: Incubate the plate for a specified time (e.g., 5-10 minutes) at 25°C.

• Absorbance Measurement: Measure the absorbance of each well at 590 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [ (Absorbance of 100% initial activity - Absorbance of inhibitor) / Absorbance of 100% initial activity ] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve using a suitable software package.

Comparative Efficacy of Known COX Inhibitors

The following table summarizes the reported IC50 values for several commonly used NSAIDs against COX-1 and COX-2. It is important to note that these values can vary depending on the specific assay conditions.

Inhibitor	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-1/COX-2)	Reference
Aspirin	3.57	29.3	0.12	[2]
Ibuprofen	12	80	0.15	[1][5]
Diclofenac	0.076	0.026	2.9	[1][5]
Celecoxib	82	6.8	12	[1][5]
Ethyl 2-carbamoyloxybenzoate	To be determined	To be determined	To be determined

Interpreting the Results and Future Directions

Upon determining the IC50 values for Ethyl 2-carbamoyloxybenzoate using the described protocol, a direct comparison of its potency and selectivity with the established inhibitors can be made.

• Potency: A low IC50 value for COX-2 would suggest that Ethyl 2-carbamoyloxybenzoate is a potent inhibitor of this inflammation-associated enzyme.

• Selectivity: A high COX-1/COX-2 IC50 ratio would indicate a favorable selectivity towards COX-2, potentially translating to a reduced risk of gastrointestinal side effects.

Should the in vitro data demonstrate promising potency and selectivity, further preclinical and clinical studies would be warranted to fully characterize the therapeutic potential of Ethyl 2-carbamoyloxybenzoate as a novel anti-inflammatory agent.

References

• T. O'Neill, M., & SODEN, D. (2001). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. Journal of Pharmacy and Pharmacology, 53(11), 1557-1564.

• PedWorld. (2001, July 18). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral. Retrieved from [Link]

• Blanco, F. J., Guitian, R., Vazquez-Martel, M., de Toro, F. J., & Galdo, F. (1997). Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes.

• Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in molecular biology (Clifton, N.J.), 644, 131–144. [Link]

• Medical News Today. (n.d.). NSAIDs: Examples, side effects, and uses. Retrieved from [Link]

• Lecturio. (n.d.). Cox 1 vs Cox 2 Inhibitors (NSAIDs) [+Cheat Sheet]. Retrieved from [Link]

• AJMC. (n.d.). Emerging Evidence in NSAID Pharmacology: Important Considerations for Product Selection. Retrieved from [Link]

• Rainsford, K. D. (2007). Aspirin, salicylates and related compounds. In NSAIDs and Aspirin: Recent Advances and Implications for Clinical Management (pp. 3-23). Birkhäuser Basel.
• Mitchell, J. A., & Warner, T. D. (2000). COX-2 inhibitors. Australian Prescriber, 23(1), 8-11.

• FitzGerald, G. A. (2003). Coxibs and cardiovascular disease. The New England journal of medicine, 349(20), 1963–1965. [Link]

• PubMed. (n.d.). In vitro assays for cyclooxygenase activity and inhibitor characterization. Retrieved from [Link]

• StatPearls. (n.d.). COX Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 values for the inhibition of COX-1 and COX-2 in the human whole blood assays. Retrieved from [Link]

• Selinsky, B. S., Gupta, K., Sharkey, C. T., & Loll, P. J. (2001).

• Academic Journals. (n.d.). In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Retrieved from [Link]

• ResearchGate. (n.d.). IC 50 Values for COX-1 and COX-2 Enzymes. Retrieved from [Link]

• ResearchGate. (n.d.). How can I assay cyclooxygenase pathway inhibition for plant extracts?. Retrieved from [Link]

• ResearchGate. (n.d.). IC50 values calculated for COX-1 and COX-2 enzymes after incubation for.... Retrieved from [Link]

• Kalgutkar, A. S., Crews, B. C., Rowlinson, S. W., Marnett, A. B., & Marnett, L. J. (2000). Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors. Proceedings of the National Academy of Sciences of the United States of America, 97(2), 925–930. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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Spectroscopic Comparison of Ethyl 2-carbamoyloxybenzoate from Different Suppliers: A Guide for Researchers

In the landscape of pharmaceutical research and drug development, the quality and consistency of starting materials and intermediates are paramount. Ethyl 2-carbamoyloxybenzoate, a key building block in the synthesis of various pharmaceutical agents, is no exception. Variations in purity, impurity profiles, and even physical characteristics between suppliers can have a cascading effect on reaction yields, downstream processing, and the ultimate safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive spectroscopic framework for comparing Ethyl 2-carbamoyloxybenzoate from different commercial sources, empowering researchers to make informed decisions and ensure the robustness of their synthetic processes.

The seemingly minor differences between batches or suppliers of a chemical intermediate can introduce significant variability into a research and development program. This guide is structured to provide not just the "how" but also the "why" behind the spectroscopic evaluation of Ethyl 2-carbamoyloxybenzoate. By understanding the expected spectral signatures and potential deviations, scientists can proactively identify and mitigate risks associated with material quality.

The Gatekeeper of Quality: A Multi-faceted Spectroscopic Approach

A thorough assessment of Ethyl 2-carbamoyloxybenzoate relies on a suite of spectroscopic techniques, each providing a unique window into the molecular structure and purity of the material. This guide will focus on the "big three" of organic chemical analysis: Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

The rationale for employing this multi-technique approach lies in the complementary nature of the information they provide. While NMR gives a detailed map of the carbon-hydrogen framework, FTIR identifies the key functional groups present. UV-Vis spectroscopy, in turn, offers insights into the electronic structure and can be particularly sensitive to aromatic impurities.

Experimental Workflow: From Sample Receipt to Data Analysis

The following workflow outlines a systematic approach to the spectroscopic comparison of Ethyl 2-carbamoyloxybenzoate from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C.

Caption: A generalized workflow for the spectroscopic comparison of Ethyl 2-carbamoyloxybenzoate.

In-Depth Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR should be employed to gain a comprehensive understanding of the sample's integrity.

Expected ¹H NMR Spectral Features of Ethyl 2-carbamoyloxybenzoate:

The structure of Ethyl 2-carbamoyloxybenzoate dictates a specific set of proton signals. The aromatic protons will appear in the downfield region (typically 7.0-8.2 ppm), with their splitting patterns providing information about the substitution on the benzene ring. The ethyl group will exhibit a characteristic quartet for the methylene (-CH₂-) protons and a triplet for the methyl (-CH₃) protons. The carbamoyl (-NH₂) protons may appear as a broad singlet, and its chemical shift can be concentration-dependent.

Expected ¹³C NMR Spectral Features of Ethyl 2-carbamoyloxybenzoate:

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule. Key resonances to identify include the two carbonyl carbons (one from the ester and one from the carbamate), the aromatic carbons, and the carbons of the ethyl group.

Comparative Analysis:

When comparing samples from different suppliers, pay close attention to:

• Presence of unexpected signals: These may indicate the presence of residual solvents, starting materials, or by-products.

• Integration values in ¹H NMR: The ratio of the integrals of the different proton signals should correspond to the number of protons in each environment. Deviations can suggest the presence of impurities.

• Minor peaks in ¹³C NMR: The high sensitivity of modern NMR spectrometers can reveal the presence of low-level impurities that may not be visible in the ¹H NMR spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The spectrum of Ethyl 2-carbamoyloxybenzoate is expected to show characteristic absorption bands for the ester, carbamate, and aromatic functionalities.

Key Expected FTIR Absorption Bands:

• N-H Stretch: Around 3400-3200 cm⁻¹ (typically two bands for a primary amine).

• C=O Stretch (Ester): Around 1730-1715 cm⁻¹.

• C=O Stretch (Carbamate): Around 1715-1680 cm⁻¹. The overlap with the ester carbonyl may result in a broadened or complex band in this region.

• C-O Stretch (Ester): Around 1300-1100 cm⁻¹.

• Aromatic C=C Bends: In the 1600-1450 cm⁻¹ region.

• Aromatic C-H Bends: Below 900 cm⁻¹, the pattern of which can indicate the substitution pattern on the benzene ring.

Comparative Analysis:

Discrepancies in the FTIR spectra between suppliers could indicate:

• Shifts in peak positions: This may be due to polymorphism or the presence of impurities that affect the vibrational modes of the molecule.

• Presence of additional peaks: For example, a broad peak around 3500-3300 cm⁻¹ could suggest the presence of residual water or alcohol. The absence or significant weakening of the N-H stretching bands could indicate a derivative or impurity.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Electronic Landscape

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for analyzing compounds with chromophores, such as the aromatic ring in Ethyl 2-carbamoyloxybenzoate.

Expected UV-Vis Spectral Features:

Ethyl 2-carbamoyloxybenzoate is expected to exhibit characteristic absorption maxima (λmax) in the UV region, typically around 200-300 nm, arising from π→π* transitions in the benzene ring and the carbonyl groups. The presence of the carbamoyloxy group may cause a slight shift in the λmax compared to ethyl benzoate.

Comparative Analysis:

• Shifts in λmax: Variations in the position of the absorption maximum can indicate differences in the electronic environment, potentially due to impurities that are also UV-active.

• Shoulder peaks or additional maxima: The appearance of extra features in the UV-Vis spectrum is a strong indicator of the presence of aromatic impurities with different conjugation systems.

• Molar Absorptivity (ε): A carefully prepared solution of known concentration should be analyzed to determine the molar absorptivity. A lower than expected value may suggest a lower purity of the sample.

Data Presentation: A Head-to-Head Comparison

To facilitate a clear and objective comparison, the spectroscopic data should be tabulated.

Parameter	Supplier A	Supplier B	Supplier C	Reference/Expected
¹H NMR
Aromatic Protons (ppm)	~7.0-8.2 (multiplets)
-OCH₂CH₃ (ppm)	~4.4 (quartet)
-OCH₂CH₃ (ppm)	~1.4 (triplet)
-NH₂ (ppm)	Broad singlet
Impurity Signals (ppm)	None
¹³C NMR
C=O (Ester) (ppm)	~165
C=O (Carbamate) (ppm)	~155
Aromatic Carbons (ppm)	~120-150
-OCH₂CH₃ (ppm)	~62
-OCH₂CH₃ (ppm)	~14
Impurity Signals (ppm)	None
FTIR (cm⁻¹)
N-H Stretch	~3400-3200
C=O Stretch (Ester)	~1725
C=O Stretch (Carbamate)	~1700
Aromatic C=C Bends	~1600-1450
UV-Vis
λmax (nm)	~230, 280
Molar Absorptivity (ε)	To be determined

Note: The chemical shifts and absorption maxima provided are estimates and may vary depending on the solvent and instrument used. It is crucial to establish a reference spectrum using a well-characterized standard.

Interpreting the Differences: A Senior Scientist's Perspective

The key to a successful comparative analysis is not just to identify differences but to understand their potential implications.

Caption: A decision-making flowchart for interpreting spectroscopic deviations.

For instance, the presence of a significant amount of residual ethyl acetate (a common recrystallization solvent) might not be detrimental for some applications, but it could interfere with subsequent reactions that are sensitive to esters. Similarly, the presence of unreacted starting materials like ethyl salicylate would not only lower the yield of the desired product but could also lead to the formation of unwanted side products.

Conclusion: Empowering Confident Research

A rigorous spectroscopic comparison of Ethyl 2-carbamoyloxybenzoate from different suppliers is a critical step in ensuring the quality and reproducibility of research and development activities. By establishing a comprehensive analytical workflow and understanding the potential implications of spectral variations, researchers can de-risk their projects, avoid costly delays, and build a solid foundation for the development of safe and effective pharmaceuticals. This guide provides a robust framework for such an evaluation, but it is the critical eye and scientific acumen of the researcher that will ultimately turn this data into actionable insights.

References

• Lambert, J. B., Mazzola, E. P., & Ridge, C. D. (2019). Nuclear Magnetic Resonance Spectroscopy: An Introduction to Principles, Applications, and Experimental Methods. John Wiley & Sons. [Link]

• Smith, B. C. (2018). Infrared Spectral Interpretation: A Systematic Approach. CRC Press. [Link]

• Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning. [Link]

• ICH Harmonised Tripartite Guideline. (2000). Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

A Comparative Guide to the Purity Assessment of Ethyl 2-carbamoyloxybenzoate by Quantitative NMR (qNMR)

In the landscape of pharmaceutical development and quality control, the precise determination of the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Ethyl 2-carbamoyloxybenzoate, a key chemical entity, requires rigorous purity assessment to ensure its safety and efficacy in downstream applications. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional analytical techniques for the purity determination of this compound. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Imperative of Purity in Pharmaceutical Intermediates

Ethyl 2-carbamoyloxybenzoate serves as a significant building block in the synthesis of various pharmaceutical agents. The presence of impurities, even in trace amounts, can have a profound impact on the manufacturing process, stability, and pharmacological profile of the final drug product.[1] Therefore, employing a highly accurate and reliable analytical method for purity assessment is not merely a regulatory requirement but a cornerstone of robust drug development.

Quantitative NMR (qNMR): A Primary Ratio Method for Purity Assessment

Quantitative NMR has emerged as a powerful and versatile analytical tool for the precise quantification of chemical substances.[2][3][4] Unlike chromatographic techniques that rely on calibration curves with reference standards of the analyte itself, qNMR is a primary ratio method.[5] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for that signal, allowing for the determination of the absolute concentration of an analyte by comparing its signal integral to that of a certified internal standard.[4][6] This fundamental principle grants qNMR a unique standing in metrological traceability to the International System of Units (SI).[5][7]

Why ¹H qNMR is the Preferred Nucleus

For organic molecules like Ethyl 2-carbamoyloxybenzoate, ¹H qNMR is overwhelmingly the method of choice due to several key advantages of the proton nucleus:[2]

• High Natural Abundance: Nearly 100% natural abundance ensures maximum sensitivity.

• High Gyromagnetic Ratio: This leads to stronger NMR signals and shorter acquisition times.

• Ubiquity in Organic Molecules: Protons are present in almost all organic compounds, making the technique broadly applicable.

A Comparative Overview: qNMR vs. Traditional Chromatographic and Titrimetric Methods

While qNMR offers distinct advantages, it is essential to understand its performance in the context of established methods like High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Titrimony.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Titrimetry
Principle	Signal intensity proportional to molar concentration.[4]	Differential partitioning between mobile and stationary phases.	Partitioning between a gaseous mobile phase and a stationary phase.[8]	Stoichiometric reaction with a titrant.[9]
Quantification	Absolute (with internal standard).[4]	Relative (requires analyte-specific reference standard).	Relative (requires analyte-specific reference standard).[10]	Absolute (based on reaction stoichiometry).[11]
Selectivity	High (based on chemical shift).	High (tunable with column and mobile phase).	High (tunable with column and temperature program).[8]	Low (reacts with any acidic/basic functional groups).
Sample Throughput	Moderate.	High.	High.	Moderate to High.
Method Development	Relatively straightforward.[12]	Can be complex and time-consuming.	Requires optimization of temperature and flow rates.[8]	Simple for straightforward acid-base reactions.
Non-destructive	Yes, the sample can be recovered.[4]	Yes, but sample is diluted.	Typically destructive.[8]	Destructive.
Validation	Recognized by pharmacopeias (e.g., USP).[5][13]	Well-established and required by regulatory bodies.	Well-established for volatile compounds.[14]	A classic and well-accepted method.

Experimental Workflow: Purity Determination by qNMR

The successful implementation of a qNMR experiment hinges on a meticulously planned and executed workflow.

Caption: The qNMR workflow from sample preparation to final purity calculation.

Detailed Experimental Protocol: qNMR Purity Assay of Ethyl 2-carbamoyloxybenzoate

This protocol outlines a self-validating system for the purity determination of Ethyl 2-carbamoyloxybenzoate.

Selection of the Internal Standard: The Cornerstone of Accuracy

The choice of an internal standard is critical for the accuracy and reliability of the qNMR measurement.[15][16] An ideal internal standard should possess the following characteristics:

• High Purity: Certified purity (≥99.5%) is essential.

• Chemical Stability: It must not react with the analyte or the solvent.

• Non-overlapping Signals: Its resonance peaks must be well-resolved from those of the analyte and any potential impurities.[15]

• Solubility: It must be fully soluble in the chosen deuterated solvent.[15]

• Simple Spectrum: A simple spectrum, ideally a sharp singlet, is preferred for accurate integration.

For Ethyl 2-carbamoyloxybenzoate, Maleic Acid is a suitable internal standard. It provides a sharp singlet in the olefinic region (around 6.3 ppm), which is typically free from signals of the analyte.

Sample Preparation

Accuracy in this step is paramount as any errors in weighing will directly propagate to the final purity value.

• Weighing: Accurately weigh approximately 20 mg of Ethyl 2-carbamoyloxybenzoate into a clean, dry vial using a calibrated analytical balance. Record the weight to the nearest 0.01 mg.

• Internal Standard Addition: Accurately weigh approximately 10 mg of the certified internal standard (Maleic Acid) and add it to the same vial. Record the weight to the nearest 0.01 mg. A 1:1 intensity ratio between the analyte and internal standard peaks is ideal for integration accuracy.[2]

• Dissolution: Add approximately 0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d6 (DMSO-d6), to the vial. DMSO-d6 is an excellent choice due to its high boiling point and ability to dissolve a wide range of organic compounds.

• Homogenization: Ensure complete dissolution of both the analyte and the internal standard by gentle vortexing or sonication.

• Transfer: Transfer the homogeneous solution to a clean, high-quality 5 mm NMR tube.

NMR Data Acquisition

The acquisition parameters must be carefully chosen to ensure accurate quantification.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for achieving sharp, symmetrical peaks.

• Pulse Angle: Use a 90° pulse to ensure uniform excitation of all nuclei.[2]

• Relaxation Delay (D1): This is a critical parameter. Set the relaxation delay to at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard. This ensures that all protons are fully relaxed between scans, which is essential for accurate integration. A typical D1 of 30 seconds is a good starting point for many small molecules.

• Number of Scans (NS): Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio (S/N > 250:1 is recommended for the peaks of interest). Typically, 16 to 64 scans are sufficient.

• Acquisition Time (AQ): Set the acquisition time to at least 3 seconds to ensure good digital resolution.

Data Processing and Purity Calculation

Manual and careful data processing is recommended for precision.[2]

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3 Hz to the Free Induction Decay (FID) before Fourier transformation to improve the S/N ratio without significantly distorting the peak shape.

• Phasing and Baseline Correction: Manually phase the spectrum to obtain pure absorption peaks. Apply a polynomial baseline correction to ensure a flat baseline across the entire spectrum.

• Integration: Integrate the well-resolved signals of both the analyte and the internal standard. For Ethyl 2-carbamoyloxybenzoate, the aromatic protons or the ethyl group protons can be used for quantification. For Maleic Acid, integrate the singlet for its two olefinic protons.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte and I_IS are the integral values of the analyte and internal standard signals, respectively.

  • N_analyte and N_IS are the number of protons corresponding to the integrated signals of the analyte and internal standard, respectively.

  • MW_analyte and MW_IS are the molecular weights of the analyte and internal standard, respectively.

  • m_analyte and m_IS are the masses of the analyte and internal standard, respectively.

  • P_IS is the purity of the internal standard.

Comparative Methodologies: HPLC and GC Protocols

For a comprehensive comparison, here are outlines of HPLC and GC methods for the purity assessment of Ethyl 2-carbamoyloxybenzoate.

High-Performance Liquid Chromatography (HPLC) Protocol

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is typically effective for benzoate derivatives.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the analyte has maximum absorbance (e.g., 254 nm).

• Quantification: An external standard method is used, requiring a certified reference standard of Ethyl 2-carbamoyloxybenzoate to create a calibration curve.[17] Purity is determined by the area percent of the main peak relative to the total area of all peaks.

Gas Chromatography (GC) Protocol

• Column: A non-polar capillary column (e.g., DB-5, 30 m x 0.25 mm, 0.25 µm).[8]

• Carrier Gas: Helium or Nitrogen at a constant flow rate.[14]

• Injector Temperature: 250 °C.

• Oven Program: A temperature gradient from 100 °C to 280 °C to separate volatile impurities from the main analyte.

• Detector: Flame Ionization Detector (FID) at 300 °C.[10]

• Quantification: Similar to HPLC, an external standard method with a reference standard of the analyte is used for quantification. Purity is often reported as area percent.

Conclusion: The Authoritative Choice of qNMR

While HPLC and GC are powerful and widely used techniques for purity analysis, qNMR offers a distinct and often superior approach for the absolute purity determination of compounds like Ethyl 2-carbamoyloxybenzoate.[12] Its status as a primary ratio method eliminates the need for an analyte-specific reference standard, which can be a significant advantage, especially in the early stages of drug development when such standards may not be readily available.[12] The non-destructive nature of qNMR also allows for the recovery of the sample for further analysis.

The validation of qNMR methods is well-supported by international standards and pharmacopeias, making it a regulatory-compliant technique.[5][18][19] For researchers, scientists, and drug development professionals seeking the highest level of accuracy and metrological traceability in purity assessment, qNMR stands as an authoritative and indispensable analytical tool.

References

• A Guide to Quantitative NMR (qNMR) - Emery Pharma. (n.d.). Retrieved from [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (n.d.). ResolveMass Laboratories Inc. Retrieved from [Link]

• Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. (2021). Magnetic Resonance in Chemistry, 59(1), 7-15. Retrieved from [Link]

• Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago. (n.d.). Retrieved from [Link]

• Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. (2010). Journal of Pharmaceutical and Biomedical Analysis, 51(1), 1-11. Retrieved from [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (n.d.). ResolveMass Laboratories Inc. Retrieved from [Link]

• Collaborative Study to Validate Purity Determination by ¹H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. (2020). Chemical and Pharmaceutical Bulletin, 68(9), 857-864. Retrieved from [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025). YouTube. Retrieved from [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025). Patsnap Eureka. Retrieved from [Link]

• Collaborative Study to Validate Purity Determination by 1 H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. (2020). PubMed. Retrieved from [Link]

• Stimuli Article (qNMR). (n.d.). US Pharmacopeia (USP). Retrieved from [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. (n.d.). IISTE.org. Retrieved from [Link]

• Determination of Alkyl Esters Content by Gas Chromatography: Validation of Method Based on Short Column and Response Factor. (2017). Journal of the Brazilian Chemical Society, 28(12), 2353-2361. Retrieved from [Link]

• Alcohol Content and Purity of Acetate Esters by Gas Chromatography. (n.d.). Scribd. Retrieved from [Link]

• Determination of Alkyl Esters Content by Gas Chromatography: Validation of Method Based on Short Column and Response Factor. (2017). ResearchGate. Retrieved from [Link]

• Gas Chromatography (GC) for Purity & Identity. (n.d.). CUP contract labs. Retrieved from [Link]

• Implementation of qNMR in the Japanese Pharmacopoeia. (2021). PMDA. Retrieved from [Link]

• Measurement uncertainty evaluation for titrimetric determination of benzoic acid purity. (2021). ACG Publications. Retrieved from [Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation. (2021). Molecules, 26(2), 433. Retrieved from [Link]

• [Standardization and Practical Application of Quantitative NMR (qNMR)]. (n.d.). PubMed. Retrieved from [Link]

• Updates and Future Vision of qNMR at U.S. Pharmacopeia. (2024). PMDA. Retrieved from [Link]

• SODIUM BENZOATE. (n.d.). Retrieved from [Link]

• Advances in Chemical Purity Assignment | qNMR Workshop. (2025). YouTube. Retrieved from [Link]

• Benzoic Acid Assay by Titration. (n.d.). Retrieved from [Link]

• Method of Analysis for Sodium Benzoate. (2008). Pharmaguideline. Retrieved from [Link]

• Assay of Sodium Benzoate. (n.d.). Retrieved from [Link]

• ethyl 2-(carbamoyloxy)benzoate, 95% Purity, C10H11NO4, 50 mg. (n.d.). CP Lab Safety. Retrieved from [Link]

• Chemical Properties of Benzoic acid, ethyl ester (CAS 93-89-0). (n.d.). Cheméo. Retrieved from [Link]

• Ethyl 2-(chlorocarbonyl)benzoate. (n.d.). PubChem. Retrieved from [Link]

• Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium). (n.d.). PubMed. Retrieved from [Link]

• Ethyl 2-(2,2-diphenylethylcarbamoylamino)benzoate. (n.d.). PubChem. Retrieved from [Link]

• Ethyl benzoate. (n.d.). PubChem. Retrieved from [Link]

• A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. (n.d.). PMC - NIH. Retrieved from [Link]

• Determination of amines using 2-(11H-benzo[a]carbazol-11-yl) ethyl chloroformate (BCEC-Cl) as labeling reagent by HPLC with fluorescence detection and identification with APCI/MS. (2025). ResearchGate. Retrieved from [Link]

• Synthesis and characterization of potential impurities in key intermediates of Carvedilol: a β-adrenergic receptor. (n.d.). JOCPR. Retrieved from [Link]

• Ethyl 2-(((benzyloxy)carbonyl)amino)-2-cyanoacetate. (n.d.). PubChem. Retrieved from [Link]

• WO2009157015A2 - Synthesis of 1-(carbazol-4-yloxy)-3-[[2-(o- methoxyphenoxy)ethyl]amino]. (2009). Google Patents.

• (PDF) Ethyl 2,6-Dimethoxybenzoate: Synthesis, Spectroscopic and X-ray Crystallographic Analysis. (2025). ResearchGate. Retrieved from [Link]

• WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide. (n.d.). Google Patents.

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A Senior Application Scientist's Guide to the Statistical Analysis of Ethyl 2-carbamoyloxybenzoate in Preclinical Research

This guide provides a comprehensive framework for the statistical analysis of experimental results involving Ethyl 2-carbamoyloxybenzoate, a salicylic acid derivative with potential therapeutic applications. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural descriptions to offer a rationale-driven approach to experimental design and data interpretation. We will explore the compound's context, compare it with a common alternative, and provide detailed protocols and analytical workflows to ensure scientific rigor and reproducibility.

Introduction to Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid, a class of compounds well-known for its analgesic, anti-inflammatory, and antipyretic properties. The addition of a carbamoyloxy group to the salicylate backbone modifies its physicochemical properties, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its efficacy and safety. First described in patent literature as a compound with anti-inflammatory and analgesic activities, it represents a candidate for further preclinical and clinical investigation.

The central hypothesis for its mechanism, like other non-steroidal anti-inflammatory drugs (NSAIDs), likely involves the inhibition of cyclooxygenase (COX) enzymes, which are critical in the inflammatory cascade. However, the precise nature of its interaction with COX isoforms and other potential targets necessitates robust experimental validation.

The Imperative of Rigorous Experimental Design and Statistical Analysis

Key Principles:

• Randomization: Ensures that systematic variation is not introduced by the experimental procedure.

• Replication: Provides the data to estimate experimental error and increases the confidence in the results.

• Blocking: Can be used to reduce the effects of known sources of variability (e.g., batch effects, different operators).

For the evaluation of Ethyl 2-carbamoyloxybenzoate, a common preclinical objective is to compare its efficacy against a vehicle control and a standard-of-care drug, such as Acetylsalicylic Acid (Aspirin). A typical design would involve multiple groups, each receiving a different treatment. This naturally leads to the use of Analysis of Variance (ANOVA) rather than multiple t-tests, as ANOVA can compare the means of all groups simultaneously without inflating the Type I error rate (the probability of a false positive).

Comparative Efficacy Study: A Hypothetical Case

To illustrate the process, we will analyze a hypothetical dataset from a common in vitro anti-inflammatory assay: a Lipopolysaccharide (LPS)-induced Prostaglandin E2 (PGE2) production assay in RAW 264.7 macrophage cells. PGE2 is a key inflammatory mediator produced via the COX pathway.

Experimental Objective: To compare the inhibitory effect of Ethyl 2-carbamoyloxybenzoate against Aspirin on PGE2 production.

Experimental Groups:

• Vehicle Control (0.1% DMSO)

• Ethyl 2-carbamoyloxybenzoate (10 µM)

• Aspirin (10 µM)

Hypothetical Data:

Group	Replicate 1 (PGE2 ng/mL)	Replicate 2 (PGE2 ng/mL)	Replicate 3 (PGE2 ng/mL)	Replicate 4 (PGE2 ng/mL)	Mean	Std Dev
Vehicle Control	50.2	52.5	48.9	51.8	50.85	1.57
Ethyl 2-carbamoyloxybenzoate	35.7	33.1	36.8	34.5	35.03	1.55
Aspirin	38.9	40.1	37.5	39.4	38.98	1.07

Statistical Analysis Workflow

The following workflow outlines the logical steps for analyzing the data from our hypothetical experiment.

Caption: Workflow for statistical analysis of multi-group comparison data.

Analysis Steps:

• Assumption Checks: Before performing an ANOVA, two key assumptions should be checked:

  • Normality: The data within each group should be approximately normally distributed. This can be assessed using a Shapiro-Wilk test.

  • Homogeneity of Variances: The variance should be similar across all groups. Levene's test is a common method for this.

• One-Way ANOVA: If the assumptions are met, a one-way ANOVA is performed. This test will provide a single p-value that indicates whether there is a statistically significant difference somewhere among the means of the groups.

• Post-Hoc Testing: If the ANOVA result is significant (typically p < 0.05), a post-hoc test like Tukey's Honestly Significant Difference (HSD) is necessary to determine which specific groups are different from each other.

Interpretation of Hypothetical Results:

A one-way ANOVA on the data in the table would likely yield a significant p-value, indicating that at least one group is different from the others. A subsequent Tukey's HSD test would reveal:

• A significant difference between the Vehicle Control and Ethyl 2-carbamoyloxybenzoate.

• A significant difference between the Vehicle Control and Aspirin.

• Potentially a significant difference between Ethyl 2-carbamoyloxybenzoate and Aspirin, with our hypothetical data suggesting the former has a stronger inhibitory effect.

Experimental Protocol: In Vitro PGE2 Inhibition Assay

This protocol provides a step-by-step guide for assessing the anti-inflammatory properties of test compounds.

Objective: To measure the ability of a test compound to inhibit the production of Prostaglandin E2 (PGE2) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• LPS (from E. coli O111:B4)

• Test compounds (Ethyl 2-carbamoyloxybenzoate, Aspirin) dissolved in DMSO

• PGE2 ELISA Kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 2.5 x 10^5 cells/mL (100 µL per well). Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in DMEM. The final DMSO concentration should not exceed 0.1%.

  • Remove the old media from the cells and add 100 µL of the media containing the test compounds or vehicle control.

  • Incubate for 1 hour.

• LPS Stimulation:

  • Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL (except for the unstimulated control wells).

  • Incubate for 24 hours.

• Supernatant Collection: Centrifuge the plate at 1000 rpm for 10 minutes. Collect the supernatant for PGE2 measurement.

• PGE2 Quantification:

  • Quantify the PGE2 concentration in the supernatant using a commercial PGE2 ELISA kit, following the manufacturer's instructions precisely.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the LPS-stimulated vehicle control.

  • Perform statistical analysis as described in the workflow above to compare the different treatment groups.

Caption: Experimental workflow for the in vitro PGE2 inhibition assay.

Conclusion and Future Directions

The robust statistical analysis of well-designed experiments is paramount in the evaluation of novel therapeutic candidates like Ethyl 2-carbamoyloxybenzoate. The framework presented here, utilizing ANOVA and appropriate post-hoc testing, allows for a scientifically sound comparison against established drugs like Aspirin. Our hypothetical analysis indicated that Ethyl 2-carbamoyloxybenzoate could offer superior anti-inflammatory activity.

References

• Title: 2-Carbamoyloxy-benzoic acid esters and salts thereof. Source: Google Patents (US4244955A).

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of Ethyl 2-carbamoyloxybenzoate Analysis Methods

Executive Summary: This guide provides a comprehensive framework for conducting an inter-laboratory comparison (ILC) for the quantitative analysis of Ethyl 2-carbamoyloxybenzoate. It is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries. We delve into the rationale behind method selection, offering detailed, self-validating protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography with Mass Spectrometry (GC-MS). By presenting hypothetical comparative data from a simulated multi-laboratory study, this document illustrates how to evaluate method performance based on key metrics such as accuracy, precision, and robustness. The ultimate goal is to equip laboratories with the expertise to validate their own analytical performance, ensure data reliability, and contribute to the establishment of standardized, high-quality analytical practices.

The Imperative of Inter-Laboratory Comparison

The Foundation of Analytical Confidence

In the landscape of drug development and manufacturing, the accuracy and reproducibility of analytical testing are paramount.[1] An inter-laboratory comparison, also known as a proficiency test (PT), serves as a cornerstone of a robust quality assurance program.[2] It provides an objective, external assessment of a laboratory's capabilities, from sample handling and instrument performance to the competency of its analysts.[1] Regulatory and accreditation bodies often mandate participation in PT schemes where available, as it demonstrates a laboratory's commitment to quality and ensures that its analytical results can be trusted across the industry.[1][2] By analyzing identical samples and comparing results against peer laboratories, participants can identify and rectify systematic errors, thereby validating the overall performance of their testing processes.[2][3]

Profile of the Analyte: Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is a small organic molecule belonging to the benzoate ester and carbamate families. Its structure, featuring a carbamate group attached to the salicylic acid ethyl ester backbone, suggests its potential role as a synthetic intermediate, a metabolite, or a process-related impurity in the synthesis of more complex active pharmaceutical ingredients (APIs). The presence of a chromophore (the benzene ring) makes it a suitable candidate for UV-based detection methods, while its potential for volatility allows for analysis by gas chromatography. Accurate quantification is critical for ensuring the purity, safety, and efficacy of pharmaceutical products.

Objectives of this Guide

This guide is structured to achieve three primary objectives:

• To outline a scientifically rigorous framework for designing and executing an inter-laboratory study for a specific small molecule.

• To provide detailed, field-tested protocols for two common analytical techniques—HPLC-UV and GC-MS—explaining the causal reasoning behind key experimental parameters.

• To present and interpret hypothetical performance data to guide laboratories in evaluating and selecting the most appropriate method for their specific needs.

Designing a Robust Inter-Laboratory Study

A successful inter-laboratory comparison hinges on a meticulous study design that ensures fairness, statistical validity, and actionable outcomes. The process is managed by a coordinating body responsible for preparing and distributing samples, collecting data, and performing statistical analysis.

Test Material Preparation and Homogeneity

The cornerstone of any proficiency test is the test material itself. A bulk quantity of Ethyl 2-carbamoyloxybenzoate is dissolved in a suitable matrix (e.g., acetonitrile) to create a stock solution. This solution is then aliquoted into identical, sealed vials. Critical to this step is ensuring the homogeneity of the material; every participant must receive a sample that is statistically indistinguishable from the others. Stability testing is also performed to guarantee the analyte's concentration remains constant throughout the duration of the study.

Statistical Framework for Performance Evaluation

The performance of each laboratory is evaluated by comparing its reported result to the assigned reference value. The most common statistical tool for this purpose is the Z-score.[3] It provides a standardized measure of how far a laboratory's result deviates from the consensus mean.[4]

The Z-score is calculated using the formula: z = (x - X) / σ Where:

• x is the result from the participating laboratory.

• X is the assigned reference value (often the consensus mean of all participants' results).

• σ is the target standard deviation for proficiency, which is set by the coordinating body based on the expected method performance.[4]

A common interpretation of Z-scores is:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance (warning signal).

• |Z| ≥ 3.0: Unsatisfactory performance (action signal).

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• 2. cloudtheapp.com [cloudtheapp.com]
• 3. What is an inter laboratory comparison ? [compalab.org]
• 4. benchmark-intl.com [benchmark-intl.com]

A Comprehensive Guide to the Validation of a New Analytical Method for Ethyl 2-carbamoyloxybenzoate Using a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the validation of analytical methods is a cornerstone of regulatory compliance and product safety. This guide provides an in-depth, scientifically grounded framework for the validation of a novel analytical method for Ethyl 2-carbamoyloxybenzoate. As a Senior Application Scientist, the following content is structured to not only provide a procedural checklist but to also instill a deeper understanding of the principles and rationale behind each step, ensuring the development of a robust and reliable analytical method.

Introduction: The Imperative of Method Validation

The introduction of any new chemical entity, such as Ethyl 2-carbamoyloxybenzoate, into the pharmaceutical pipeline necessitates the development of a precise and accurate analytical method for its quantification. Method validation provides documented evidence that an analytical procedure is suitable for its intended purpose.[1][2][3] This process is not merely a regulatory formality but a critical scientific endeavor to ensure the quality, safety, and efficacy of the final drug product.

This guide will navigate the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for Ethyl 2-carbamoyloxybenzoate. A stability-indicating method is crucial as it can accurately measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[4][5][6]

The Role of a Certified Reference Material (CRM)

A Certified Reference Material (CRM) is a standard of the highest quality and provides a known concentration of the analyte. It is used to demonstrate the accuracy and traceability of a measurement. While a specific CRM for the novel compound Ethyl 2-carbamoyloxybenzoate may not be commercially available, this guide will also address the qualification of an in-house primary reference standard, a critical step in the absence of a commercial CRM.

The Analytical Challenge: Ethyl 2-carbamoyloxybenzoate

Ethyl 2-carbamoyloxybenzoate is a salicylate derivative containing a carbamate functional group. Its structure suggests that HPLC with UV detection would be a suitable analytical technique, given the presence of a chromophore in the benzene ring. The validation process will be guided by the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) and Q2(R2) guidelines, as well as the United States Pharmacopeia (USP) General Chapter <1225>.[1][7][8][9][10][11]

The Validation Workflow: A Step-by-Step Approach

The validation of an analytical method is a systematic process that encompasses several key parameters. The following sections will detail the experimental design and acceptance criteria for each of these parameters.

Caption: A streamlined workflow for the validation of a new analytical method.

Experimental Protocols and Data Presentation

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4]

Protocol:

• Forced Degradation Studies: Subject a solution of Ethyl 2-carbamoyloxybenzoate to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Placebo Analysis: Analyze a placebo sample (containing all formulation excipients except the API) to ensure no interference at the retention time of the API.

• Spiked Sample Analysis: Spike the placebo with the API and known impurities (if available) to demonstrate separation.

Acceptance Criteria: The peak for Ethyl 2-carbamoyloxybenzoate should be pure and free from interference from any degradants or excipients. Peak purity can be assessed using a photodiode array (PDA) detector.

Linearity and Range

Linearity demonstrates that the results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.

Protocol:

• Prepare a series of at least five concentrations of the Ethyl 2-carbamoyloxybenzoate reference standard spanning the expected working range (e.g., 80% to 120% of the target concentration).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Data Presentation:

Concentration (µg/mL)	Peak Area (mAUs) - Replicate 1	Peak Area (mAUs) - Replicate 2	Peak Area (mAU*s) - Replicate 3	Mean Peak Area
80	4810	4805	4815	4810
90	5405	5410	5400	5405
100	6010	6000	6005	6005
110	6600	6610	6605	6605
120	7215	7205	7210	7210

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.[12]

Protocol:

• Prepare samples by spiking a placebo with known amounts of the Ethyl 2-carbamoyloxybenzoate reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Data Presentation:

Concentration Level	Spiked Amount (µg/mL)	Measured Amount (µg/mL)	% Recovery	Mean % Recovery
80%	80.0	79.5	99.4%	99.5%
80%	80.0	79.8	99.8%
80%	80.0	79.4	99.3%
100%	100.0	100.2	100.2%	100.1%
100%	100.0	99.9	99.9%
100%	100.0	100.3	100.3%
120%	120.0	119.5	99.6%	99.7%
120%	120.0	119.8	99.8%
120%	120.0	119.6	99.7%

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration (e.g., 100% of the target concentration) on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Data Presentation:

Parameter	Replicate 1	Replicate 2	Replicate 3	Replicate 4	Replicate 5	Replicate 6	Mean	% RSD
Repeatability
Assay (%)	99.8	100.2	99.5	100.5	99.9	100.1	100.0	≤ 2.0%
Intermediate Precision
Assay (%) - Day 2	100.3	99.7	100.6	99.4	100.0	100.4	100.1	≤ 2.0%

Acceptance Criteria: The relative standard deviation (RSD) should be not more than 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve:

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Acceptance Criteria: The LOQ should be demonstrated by analyzing samples at this concentration and showing acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[4]

Protocol:

• Introduce small variations to the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5°C)

  • Mobile phase composition (± 2% organic)

  • Wavelength (± 2 nm)

• Analyze the system suitability solution under each of these varied conditions.

Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates, resolution) should remain within the established limits for all variations.

Comparison with Alternative Analytical Techniques

While HPLC-UV is a robust and widely used technique, other methods could also be considered for the analysis of Ethyl 2-carbamoyloxybenzoate.

Technique	Advantages	Disadvantages
HPLC-UV	- Good sensitivity and selectivity- Widely available- Cost-effective	- May lack specificity for complex matrices
LC-MS	- High sensitivity and specificity- Provides structural information	- Higher cost and complexity- Matrix effects can be a challenge
GC-MS	- Excellent for volatile and thermally stable compounds- High sensitivity and specificity	- Requires derivatization for non-volatile compounds- Potential for thermal degradation

The choice of method will depend on the specific requirements of the analysis, such as the required sensitivity and the complexity of the sample matrix. For routine quality control, a well-validated HPLC-UV method is often sufficient.

Conclusion

The validation of an analytical method for a novel compound like Ethyl 2-carbamoyloxybenzoate is a meticulous process that requires a deep understanding of both the analytical technique and the regulatory landscape. By following a systematic approach as outlined in this guide, and by adhering to the principles of scientific integrity, researchers can develop a robust and reliable method that will ensure the quality and safety of the final pharmaceutical product. The use of a well-characterized reference standard, whether a commercially available CRM or a qualified in-house standard, is paramount to the success of the validation process.

Caption: Interrelationship of key analytical method validation parameters.

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• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

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• U.S. Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• GMP Compliance. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Lab Manager. (2023). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Eagle Analytical. Stability Indicating Method Development & Validation. [Link]

• Investigations of a Dog. (2023). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• SlideShare. ICH Q2 Analytical Method Validation. [Link]

• ECA Academy. (2017). Revised USP Chapter <1225> "Validation of Compendial Methods" approved. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• USP-NF. <1225> Validation of Compendial Procedures. [Link]

• Sonawane, S., et al. (2014). Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments. National Institutes of Health. [Link]

• ResearchGate. Development and Validation of HPLC Stability-Indicating Assays. [Link]

• International Journal of Pharmaceutical Sciences and Medicine. (2022). Stability Indicating Analytical Method Development and Validation. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 2-carbamoyloxybenzoate

As a Senior Application Scientist, my primary goal is to empower researchers with the knowledge to conduct their work safely and effectively. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental pillar of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a detailed, step-by-step protocol for the proper disposal of Ethyl 2-carbamoyloxybenzoate, grounding procedural guidance in the chemical principles that dictate its handling.

In the absence of a specific, publicly available Safety Data Sheet (SDS) for Ethyl 2-carbamoyloxybenzoate, a conservative approach grounded in the known hazards of its constituent chemical classes—carbamates and esters—is paramount. Carbamates are a class of compounds known for their biological activity, and as such, all waste containing this substance must be treated as hazardous.

Hazard Assessment: Understanding the "Why"

Before handling any chemical for disposal, it is crucial to understand its intrinsic hazards. This understanding informs every procedural choice we make, from personal protective equipment (PPE) to the final disposal route.

• Carbamate Moiety: Carbamates as a class can exhibit significant toxicity. This necessitates that Ethyl 2-carbamoyloxybenzoate be handled as a toxic substance. Direct disposal into sanitary sewers or regular trash is strictly prohibited to prevent environmental release and potential harm to aquatic life.[1]

• Ester Functionality: Similar esters are classified as combustible liquids.[1][2][3] Therefore, all waste must be kept away from heat, sparks, and open flames.[1][4][5]

• Aquatic Toxicity: The precautionary statement H401, "Toxic to aquatic life," is common for related compounds.[1] This underscores the importance of preventing any release into the environment, as even small quantities can be harmful to ecosystems.

Physicochemical Data of a Structurally Related Compound

To provide a practical reference, the table below summarizes key data for Ethyl Benzoate, a structurally similar ester. This data should be used as a conservative estimate for assessing physical hazards.

Property	Value/Information	Rationale for Disposal Protocol
Physical State	Liquid	Dictates the use of liquid-absorbent materials for spills and appropriate liquid waste containers.
Flash Point	88 °C / 190.4 °F[2]	Classified as a combustible liquid.[2] Waste must be stored away from ignition sources.
Boiling Point	212 °C / 413.6 °F[2]	Low volatility at room temperature, but vapors can form on heating.
Water Solubility	Insoluble[2]	Do not dispose of down the drain. Will not dilute effectively and poses a significant environmental hazard.
Hazard Class	Combustible Liquid, Aquatic Toxin (Acute)[1]	Disposal must be handled by a licensed facility capable of managing combustible and environmentally hazardous waste.

Disposal Workflow: A Visual Guide

The following diagram outlines the decision-making process and workflow for the proper segregation and disposal of Ethyl 2-carbamoyloxybenzoate waste. This visual guide serves as a quick reference to ensure all critical steps are followed.

Caption: Disposal workflow for Ethyl 2-carbamoyloxybenzoate waste.

Detailed Step-by-Step Disposal Protocol

Adherence to the following protocol is mandatory for the safe disposal of Ethyl 2-carbamoyloxybenzoate and its associated waste streams.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE. The causality is simple: to prevent exposure, you must establish a barrier.

• Safety Goggles: Protects eyes from splashes.

• Chemical-Resistant Gloves: (e.g., Nitrile) Prevents skin contact. Contaminated gloves should be disposed of as solid hazardous waste.

• Laboratory Coat: Protects clothing and skin.

Step 2: Waste Characterization and Segregation

Proper segregation is a cornerstone of safe waste management, preventing unintended chemical reactions and ensuring compliance with disposal regulations.

• Liquid Waste: This includes pure, unused Ethyl 2-carbamoyloxybenzoate, reaction mixtures, and solutions containing the compound. Collect this waste in a dedicated, compatible container.

• Solid Waste: This stream includes any item contaminated with the chemical, such as used gloves, weigh paper, absorbent pads from spills, and empty stock bottles.

• DO NOT mix this waste with other chemical streams, particularly strong oxidizing agents or bases, to avoid hazardous reactions.

Step 3: Containerization

The integrity of the waste container is critical for preventing leaks and ensuring safe transport.

• Use a container made of compatible material (e.g., borosilicate glass or high-density polyethylene) that is in good condition with a securely sealing lid.[6][7]

• The container must be clean and free of any residue from previous, incompatible chemicals.[6]

• For the original stock bottle, if empty, rinse it three times with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid waste. After rinsing, deface the label and dispose of the bottle according to your institution's guidelines for clean glassware.

Step 4: Labeling

Accurate labeling is a regulatory requirement under OSHA's Hazard Communication Standard and is essential for the safety of everyone who will handle the container.[8] The label must include:

• The words "Hazardous Waste."

• The full chemical name: "Ethyl 2-carbamoyloxybenzoate Waste."

• A clear indication of the contents (e.g., "liquid solution in ethanol," "contaminated solids").

• The primary hazards: "Combustible," "Toxic," "Aquatic Toxin."

• The date accumulation started.

Step 5: Temporary Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Store the container in a well-ventilated area, away from heat, sparks, or open flames.[1][9]

• Ensure the container is kept in secondary containment to control any potential leaks.

• Do not accumulate more than 55 gallons of hazardous waste in the SAA.[7]

Step 6: Final Disposal

This is the most critical step. Under no circumstances should this chemical be disposed of in a standard drain or trash receptacle.

• The Precautionary Statement P501, "Dispose of contents/container to an approved waste disposal plant," is the guiding directive.[1][3]

• Disposal must be coordinated through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[10]

• Wastes from carbamate production are specifically regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11][12] Your EHS provider will ensure that the disposal method, typically high-temperature incineration, complies with these federal standards.

Emergency Procedures: Small Spill Management

In the event of a small spill within a laboratory setting:

• Alert Personnel: Immediately notify others in the area.

• Ensure Ventilation: Work in a well-ventilated area or fume hood.

• Contain the Spill: Cover the spill with a liquid-absorbent material such as Chemizorb® or vermiculite.[1]

• Collect Waste: Carefully collect the absorbent material and contaminated items. Place them in a sealed, properly labeled hazardous waste container.

• Clean the Area: Decontaminate the spill surface according to your laboratory's standard operating procedures.

• Report: Report the spill to your laboratory supervisor and EHS department.

By adhering to these scientifically grounded and procedurally sound guidelines, you contribute to a culture of safety, protect our environment, and ensure the integrity of your research.

References

• Safety Data Sheet for a related compound. (2025). Sigma-Aldrich.

• Safety Data Sheet for a related compound. (2025). Fisher Scientific.

• Safety Data Sheet for a related compound. (2025). Thermo Fisher Scientific.

• Safety Data Sheet for a related compound. (2025). TCI Chemicals.

• Safety Data Sheet for a related compound. (2025). Sigma-Aldrich.

• Safety Data Sheet for a related compound. (2025). Fisher Scientific.

• Safety Data Sheet for Ethyl benzoate. (2023). Fisher Scientific.

• Safety Data Sheet for a related compound. (2025). Thermo Fisher Scientific.

• Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. (2011). Environmental Protection Agency.

• Carbamate Production, Identification and Listing of Hazardous Waste; Land Disposal Restrictions. (1997). Environmental Protection Agency.

• Checklist 140 (rtf). Environmental Protection Agency.

• Environmental Fact Sheet: EPA Finalizes Listing of Wastes from The Production of Carbamates. (1995). Environmental Protection Agency.

• Chemical Waste Management Guide. The University of Texas at Austin Environmental Health & Safety.

• Appendix A Disposal Procedures by Chemical. (2022). University of Wisconsin-Madison.

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• Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration.

• Navigating the Safe Disposal of 2-(Diethylamino)ethyl (3-(octyloxy)phenyl)carbamate hydrochloride: A Comprehensive Guide. (2025). BenchChem.

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A Strategic Guide to the Safe Handling and Disposal of Ethyl 2-Carbamoyloxybenzoate for Laboratory Professionals

Hazard Profile: An In-depth Analysis

Inferred Hazard Classification:

Hazard Class	Anticipated Effect	Rationale
Acute Toxicity	Toxic if swallowed, inhaled, or in contact with skin.[2]	Carbamate compounds are known for their potential toxicity.[1][3]
Skin Corrosion/Irritation	May cause skin irritation.[4]	Benzoate esters can be irritating to the skin.
Serious Eye Damage/Irritation	May cause serious eye irritation.[4]	Direct contact with eyes is likely to cause irritation.
Respiratory Irritation	May cause respiratory irritation.[4]	Inhalation of dust or aerosolized forms should be avoided.

Personal Protective Equipment (PPE): A Non-Negotiable Standard

The selection of appropriate PPE is the most critical barrier between the researcher and potential chemical exposure. The following PPE is mandatory when handling Ethyl 2-carbamoyloxybenzoate.

• Gloves: Chemical-resistant nitrile gloves are required. For extended procedures, consider double-gloving.

• Eye Protection: Chemical splash goggles are essential. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[5][6]

• Lab Coat: A full-length, buttoned lab coat must be worn to protect against skin exposure.

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator is necessary. All handling of the solid compound should be performed in a certified chemical fume hood to minimize inhalation risk.[4]

Operational Protocol: A Step-by-Step Workflow

A structured operational plan is fundamental to safe and reproducible research. The following workflow provides a clear, logical progression for handling Ethyl 2-carbamoyloxybenzoate from receipt to use.

Caption: Step-by-step workflow for handling Ethyl 2-carbamoyloxybenzoate.

Detailed Procedural Steps:

• Pre-Handling Assessment: Before beginning any work, review this guide and any available safety information on carbamate compounds.

• Engineering Controls: Ensure a certified chemical fume hood is operational. All manipulations of Ethyl 2-carbamoyloxybenzoate should occur within the fume hood.

• Personal Protective Equipment: Don the required PPE as detailed above.

• Weighing and Transfer: Carefully weigh the solid compound within the fume hood to prevent the generation of dust. Use a disposable weigh boat.

• Solution Preparation: If dissolving the compound, add the solid slowly to the solvent to avoid splashing.

• Reaction Monitoring: Continuously monitor the reaction from outside the fume hood.

• Work Area Decontamination: After the procedure, decontaminate all surfaces that may have come into contact with the compound using an appropriate solvent or cleaning agent.

• Waste Segregation and PPE Disposal: Segregate waste as outlined in the disposal plan below. Contaminated disposable PPE should be disposed of as hazardous waste.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.[1] The primary method for the disposal of carbamate-containing compounds is incineration by a licensed hazardous waste facility.[1]

Caption: Waste segregation and disposal workflow.

Disposal Protocol:

• Solid Waste: All non-sharp, solid materials contaminated with Ethyl 2-carbamoyloxybenzoate, such as gloves, paper towels, and weigh boats, must be placed in a clearly labeled hazardous solid waste container.

• Liquid Waste: Collect all liquid waste containing Ethyl 2-carbamoyloxybenzoate in a designated, sealed, and labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[7]

• Sharps: Any contaminated sharps, such as needles or broken glass, must be disposed of in a puncture-proof sharps container.

• Container Labeling: All waste containers must be clearly labeled with the full chemical name, "Ethyl 2-carbamoyloxybenzoate," and the appropriate hazard warnings.

• Institutional Disposal: Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste through the Environmental Health and Safety (EHS) department.

By adhering to these detailed protocols, researchers can handle Ethyl 2-carbamoyloxybenzoate with a high degree of safety and confidence, fostering a secure and productive research environment.

References

• Benchchem. Navigating the Safe Disposal of 2-(Diethylamino)ethyl (3-(octyloxy)phenyl)carbamate hydrochloride: A Comprehensive Guide.
• TCI Chemicals.
• U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• Sigma-Aldrich.
• Thermo Fisher Scientific. SAFETY DATA SHEET: Benzoic acid, 4-chloro-, ethyl ester.
• Fisher Scientific. SAFETY DATA SHEET: Propanoic acid, 2-bromo-2-methyl-, ethyl ester.
• Thermo Fisher Scientific. SAFETY DATA SHEET: Benzoic acid, 2-methoxy-, ethyl ester.
• Sigma-Aldrich. SAFETY DATA SHEET: 2-[2-(Boc-amino)ethoxy]ethanol.
• CAMEO Chemicals. CARBAMATE PESTICIDE, LIQUID, POISONOUS, FLAMMABLE.
• Alfa Aesar.

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